Sevabertinib

• CAS: 2521285-05-0

Core Science & Biosynthesis

Sevabertinib's Mechanism of Action in Non-Small Cell Lung Cancer: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sevabertinib (BAY 2927088) is an oral, reversible, potent tyrosine kinase inhibitor (TKI) that has demonstrated significant clinical activity in non-small cell lung cancer (NSCLC) harboring activating mutations in the Human Epidermal Growth Factor Receptor 2 (HER2; also known as ERBB2).[1][2] This technical guide provides an in-depth overview of the core mechanism of action of sevabertinib, summarizing key preclinical and clinical data. It is intended for an audience of researchers, scientists, and professionals in the field of drug development. The document outlines the molecular basis of sevabertinib's therapeutic effect, its impact on downstream signaling pathways, and the experimental methodologies used to elucidate its function. All quantitative data from cited studies are presented in structured tables, and key pathways and experimental workflows are visualized using diagrams.

Introduction: Targeting HER2 Aberrations in NSCLC

Activating mutations in the ERBB2 gene, which encodes the HER2 receptor tyrosine kinase, are identified in approximately 2-4% of patients with NSCLC.[1][2] These mutations, particularly exon 20 insertions, lead to constitutive activation of the HER2 protein, driving oncogenic signaling and tumor proliferation. While traditional pan-ERBB inhibitors have shown limited efficacy and significant toxicity, sevabertinib has emerged as a selective inhibitor of mutant HER2, also showing activity against activating mutations in the Epidermal Growth Factor Receptor (EGFR) while sparing its wild-type form.[2] This selectivity profile aims to provide a more favorable therapeutic window. Clinical data from the pivotal SOHO-01 trial have demonstrated robust and durable responses in patients with HER2-mutant NSCLC, leading to its accelerated approval by the U.S. Food and Drug Administration (FDA).[3]

Core Mechanism of Action: Inhibition of HER2 Kinase Activity

Sevabertinib functions as a reversible inhibitor of the HER2 tyrosine kinase.[1] In NSCLC cells with activating ERBB2 mutations, the HER2 receptor is constitutively active, leading to its autophosphorylation and the subsequent activation of downstream signaling cascades that promote cell survival, proliferation, and metastasis.

Sevabertinib competitively binds to the ATP-binding pocket within the kinase domain of the HER2 protein. This action prevents the transfer of a phosphate (B84403) group from ATP to tyrosine residues on the HER2 receptor and other substrate proteins. The inhibition of HER2 autophosphorylation is the critical initial step in the mechanism of action, effectively shutting down the aberrant signaling originating from the mutated receptor.

Impact on Downstream Signaling Pathways

By inhibiting HER2 phosphorylation, sevabertinib effectively blocks the key downstream signaling pathways that are crucial for tumor growth and survival. Preclinical studies have indicated that sevabertinib's inhibition of HER2 leads to the downregulation of major signaling cascades, including:

• The PI3K/AKT/mTOR Pathway: This pathway is a central regulator of cell growth, survival, and metabolism.

• The RAS/RAF/MEK/ERK (MAPK) Pathway: This cascade plays a critical role in promoting cell proliferation and differentiation.

The blockade of these pathways by sevabertinib culminates in the induction of cell cycle arrest and apoptosis in HER2-dependent cancer cells.

Figure 1: Sevabertinib's Inhibition of HER2 Signaling Pathways.

Quantitative Data Summary

The efficacy of sevabertinib has been quantified in both preclinical and clinical studies. The following tables summarize the key findings.

Preclinical Activity

While the specific IC50 values from the definitive preclinical study by Siegel et al. in Cancer Discovery (2025) are not publicly available in full, the publication indicates that supplementary tables detail the biochemical kinase activity of sevabertinib against a panel of ERBB and non-ERBB family kinases. The study reports potent preclinical activity in lung cancer models with various HER2 alterations, including exon 20 insertions and point mutations.

Clinical Efficacy (SOHO-01 Trial)

The Phase 1/2 SOHO-01 trial evaluated sevabertinib in patients with advanced HER2-mutant NSCLC across different cohorts. The results demonstrate significant anti-tumor activity.

Cohort Description	Number of Patients (n)	Objective Response Rate (ORR)	Median Duration of Response (DoR)	Median Progression-Free Survival (PFS)	Citation
D: Previously Treated, HER2-Targeted Therapy-Naïve	81	64% (95% CI: 53-75)	9.2 months (95% CI: 6.3-13.5)	8.3 months (95% CI: 6.9-12.3)	[1]
E: Previously Treated with HER2-Directed ADCs	55	38% (95% CI: 25-52)	8.5 months	5.5 months	[1]
F: Treatment-Naïve	73	71% (95% CI: 59-81)	11.0 months	Immature	[1]

Data as of June 27, 2025.

Experimental Protocols & Methodologies

The following sections describe the general methodologies employed in the preclinical and clinical evaluation of sevabertinib's mechanism of action.

Preclinical Experimental Protocols

4.1.1. Biochemical Kinase Assays To determine the direct inhibitory activity of sevabertinib on HER2 and other kinases, in vitro kinase assays are performed.

• Objective: To quantify the concentration of sevabertinib required to inhibit 50% of the kinase activity (IC50).

• General Protocol:

  • Recombinant human HER2 kinase is incubated with a specific peptide substrate and ATP.

  • Serial dilutions of sevabertinib are added to the reaction.

  • The kinase reaction is allowed to proceed for a defined period at a controlled temperature.

  • The amount of phosphorylated substrate is quantified, typically using a luminescence-based or fluorescence-based detection method.

  • IC50 values are calculated by fitting the dose-response data to a sigmoidal curve.

References

• 1. Sevabertinib in Advanced HER2-Mutant Non-Small-Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. esmo.org [esmo.org]
• 3. onclive.com [onclive.com]

BAY2927088: A Preclinical Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preclinical research findings for BAY2927088, a novel, orally bioavailable, reversible tyrosine kinase inhibitor (TKI). The document summarizes key preclinical data, outlines experimental methodologies, and visualizes the underlying biological pathways and workflows.

Executive Summary

BAY2927088 is a potent and selective inhibitor of mutant Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2).[1][2][3] Preclinical studies have demonstrated its significant activity against non-small cell lung cancer (NSCLC) harboring EGFR exon 20 insertions, the C797S resistance mutation, and various HER2 activating mutations.[4][5] Due to its non-covalent binding mode, BAY2927088 is effective against resistance mechanisms that affect covalent inhibitors.[5] The preclinical data highlight its potential for a wide therapeutic window and a favorable safety profile, which has been further supported by early clinical trial results.[5][6]

Mechanism of Action

BAY2927088 exerts its anti-tumor activity by potently and selectively inhibiting the kinase activity of mutant EGFR and HER2.[1][2] This inhibition blocks downstream signaling pathways, primarily the MAPK and PI3K/AKT pathways, which are crucial for tumor cell proliferation and survival.[7]

Targeting EGFR Mutations

In NSCLC, specific mutations in the EGFR gene, such as exon 19 deletions and the L858R point mutation, are well-established oncogenic drivers. BAY2927088 has shown high potency against these classical activating mutations.[5] More significantly, it demonstrates strong activity against EGFR exon 20 insertion mutations, which are typically resistant to first and second-generation EGFR TKIs.[4][8] Furthermore, it is effective against the C797S mutation, a common mechanism of resistance to third-generation covalent EGFR inhibitors like osimertinib.[5]

Targeting HER2 Mutations

Activating mutations in HER2, including exon 20 insertions and various point mutations, are found in a subset of NSCLC patients and drive tumor growth.[9] BAY2927088 has demonstrated potent anti-proliferative activity in preclinical models with these HER2 mutations.[9] It effectively blocks HER2 phosphorylation, leading to the inhibition of downstream signaling cascades.[7]

Quantitative Preclinical Data

The preclinical efficacy of BAY2927088 has been quantified through various in vitro and in vivo studies.

In Vitro Potency

Biochemical and cellular assays have established the high potency and selectivity of BAY2927088.

Target Mutation	Cell Line Model	IC50 (nM)	Selectivity vs. WT EGFR	Reference
EGFR exon 19 deletion	Ba/F3	0.16	>1000-fold	[5]
EGFR L858R	Ba/F3	0.52	>1000-fold	[5]
EGFR exon 20 insertions	Not Specified	Potent Inhibition	40-fold	[4]
EGFR (Wild-Type)	Ba/F3	221	-	[5]
HER2 exon 20 insertion (A775insYVMA)	Ba/F3	Potent Inhibition	Not Specified	[9]
HER2 exon 20 insertion (G776del insVC)	Ba/F3	Potent Inhibition	Not Specified	[9]
HER2 point mutation (S310F)	Ba/F3	Potent Inhibition	Not Specified	[9]
HER2 point mutation (S335C)	Ba/F3	Potent Inhibition	Not Specified	[9]
HER2 point mutation (L755S)	Ba/F3	Potent Inhibition	Not Specified	[9]

In Vivo Efficacy

Studies using patient-derived xenograft (PDX) models have confirmed the anti-tumor activity of BAY2927088 in a more clinically relevant setting.

Tumor Model	Key Mutation(s)	Treatment	Outcome	Reference
PDX	EGFR exon 20 insertions	BAY2927088	Strong, dose-dependent tumor growth inhibition	[4][10]
PDX	EGFR C797S	BAY2927088	Strong, dose-dependent tumor growth inhibition	[10]
PDX	HER2 exon 20 insertion (A775insYVMA)	BAY2927088	Strong anti-tumor activity	[9][11]

Experimental Protocols

Detailed experimental protocols for the preclinical evaluation of BAY2927088 are proprietary. However, this section outlines the general methodologies employed in these studies based on the available information.

Ba/F3 Cell-Based Assays

Purpose: To determine the potency and selectivity of BAY2927088 against various EGFR and HER2 mutations in a controlled cellular environment.

Methodology:

• Cell Line Engineering: The murine pro-B cell line Ba/F3, which is dependent on interleukin-3 (IL-3) for survival, is genetically engineered to express various human EGFR or HER2 mutations.

• IL-3 Withdrawal and Drug Treatment: The engineered Ba/F3 cells are cultured in the absence of IL-3, making their survival dependent on the activity of the expressed mutant kinase. The cells are then treated with varying concentrations of BAY2927088.

• Viability Assessment: Cell viability is measured after a defined incubation period using standard assays (e.g., MTT or CellTiter-Glo).

• IC50 Determination: The concentration of BAY2927088 that inhibits cell growth by 50% (IC50) is calculated to quantify its potency against each specific mutation.

Patient-Derived Xenograft (PDX) Models

Purpose: To evaluate the in vivo efficacy and tolerability of BAY2927088 in a preclinical model that closely recapitulates the heterogeneity of human tumors.

Methodology:

• Tumor Implantation: Fresh tumor tissue from NSCLC patients with known EGFR or HER2 mutations is surgically implanted into immunocompromised mice.

• Tumor Growth and Treatment: Once the tumors reach a specified size, the mice are treated with BAY2927088, typically administered orally.

• Efficacy Evaluation: Tumor volume is measured regularly to assess the rate of tumor growth inhibition.

• Tolerability Assessment: The general health and body weight of the mice are monitored to evaluate the tolerability of the drug.

Signaling Pathways and Experimental Workflows

BAY2927088 Mechanism of Action in EGFR/HER2 Mutant NSCLC

Caption: BAY2927088 inhibits mutant EGFR/HER2, blocking downstream signaling.

General Workflow for In Vitro Evaluation of BAY2927088

Caption: Workflow for determining BAY2927088 in vitro potency.

General Workflow for In Vivo Evaluation of BAY2927088 in PDX Models

Caption: Workflow for assessing BAY2927088 in vivo efficacy in PDX models.

Conclusion

The preclinical data for BAY2927088 strongly support its development as a targeted therapy for NSCLC patients with specific EGFR and HER2 mutations. Its potent and selective activity, particularly against clinically challenging mutations, and its efficacy in advanced preclinical models, underscore its potential to address unmet medical needs in this patient population. The findings from these preclinical studies have provided a solid foundation for the ongoing clinical evaluation of BAY2927088.

References

• 1. ilcn.org [ilcn.org]
• 2. scispace.com [scispace.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. HER2 alterations in non-small cell lung cancer (NSCLC): from biology and testing to advances in treatment modalities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Abstract 4035: Preclinical activity of BAY 2927088 in HER2 mutant non-small cell lung cancer | Semantic Scholar [semanticscholar.org]
• 7. EGFR exon 20 insertion mutations in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. HER2 in Non-Small Cell Lung Cancer: A Review of Emerging Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Validation of a Novel Type II HER2 Inhibitor Through Preclinical Studies Across Various Cancer Models | Enzymlogic [enzymlogic.com]
• 10. researchgate.net [researchgate.net]
• 11. Preclinical assessment of combination therapy of EGFR tyrosine kinase inhibitors in a highly heterogeneous tumor model - PMC [pmc.ncbi.nlm.nih.gov]

Sevabertinib: A Technical Guide to a Novel Dual EGFR and HER2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sevabertinib (BAY 2927088) is an orally bioavailable, reversible tyrosine kinase inhibitor (TKI) that potently and selectively inhibits mutant forms of both the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2).[1][2] Activating mutations in EGFR and ERBB2 (the gene encoding HER2) are well-established oncogenic drivers in various solid tumors, most notably in non-small cell lung cancer (NSCLC).[1][3] Sevabertinib has demonstrated significant antitumor activity in preclinical models and has shown promising clinical efficacy in patients with HER2-mutant NSCLC, including those with exon 20 insertion mutations.[2][3] This technical guide provides a comprehensive overview of Sevabertinib, detailing its mechanism of action, preclinical and clinical data, and the experimental protocols utilized in its evaluation.

Introduction

The ErbB family of receptor tyrosine kinases, which includes EGFR (ErbB1) and HER2 (ErbB2), plays a critical role in regulating cell proliferation, survival, and differentiation.[4] Dysregulation of this signaling pathway through activating mutations or overexpression is a hallmark of many cancers. While targeted therapies against EGFR have transformed the treatment landscape for certain patient populations, the emergence of resistance and the challenge of targeting specific mutations, such as exon 20 insertions, remain significant hurdles. Similarly, HER2 alterations, though less common than in breast cancer, represent an important therapeutic target in NSCLC.[3]

Sevabertinib was developed to address the need for a potent inhibitor of both mutant EGFR and HER2, with a particular focus on exon 20 insertion mutations, while sparing wild-type (WT) EGFR to potentially mitigate toxicity.[1][5] Its dual inhibitory activity offers a rational therapeutic strategy to overcome signaling redundancy and potential resistance mechanisms within the ErbB pathway.

Chemical and Physical Properties

Sevabertinib is a small molecule inhibitor with the following characteristics:

Property	Value
Chemical Name	(S)-2-(3-((1,4-dioxan-2-yl)methoxy)pyridin-4-yl)-3-((3-chloro-2-methoxyphenyl)amino)-1,5,6,7-tetrahydro-4H-pyrrolo[3,2-c]pyridin-4-one
Synonyms	BAY 2927088
Molecular Formula	C₂₄H₂₅ClN₄O₅
Molecular Weight	484.94 g/mol
CAS Number	2521285-05-0

Mechanism of Action

Sevabertinib functions as a reversible, ATP-competitive inhibitor of the kinase domains of EGFR and HER2.[1] It exhibits high selectivity for mutant forms of these receptors, including those with exon 20 insertions, over wild-type EGFR.[1] By binding to the ATP-binding pocket of the kinase domain, Sevabertinib blocks the autophosphorylation and activation of EGFR and HER2, thereby inhibiting downstream signaling cascades crucial for tumor cell growth and survival, such as the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK pathways.

Signaling Pathway Diagram

References

• 1. Sevabertinib (BAY 2927088) granted FDA Priority Review for the treatment of patients with HER2-mutant non-small cell lung cancer [bayer.com]
• 2. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sevabertinib in Advanced HER2-Mutant Non-Small-Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. promega.com [promega.com]
• 5. esmo.org [esmo.org]

Investigating the Therapeutic Potential of Sevabertinib: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sevabertinib (formerly BAY 2927088, brand name Hyrnuo) is an oral, reversible, potent tyrosine kinase inhibitor (TKI) targeting human epidermal growth factor receptor 2 (HER2) and epidermal growth factor receptor (EGFR), with high selectivity for mutant forms over wild-type EGFR.[1][2][3] It has demonstrated significant antitumor activity in preclinical models and has shown promising efficacy and a manageable safety profile in clinical trials for patients with non-small cell lung cancer (NSCLC) harboring HER2 activating mutations.[4][5][6] This technical guide provides an in-depth overview of the mechanism of action, preclinical data, clinical trial results, and experimental methodologies related to the investigation of Sevabertinib's therapeutic potential.

Introduction

Non-small cell lung cancer (NSCLC) is the most prevalent type of lung cancer, and a subset of these tumors is driven by activating mutations in the ERBB2 gene, which encodes for the HER2 protein.[2] These mutations, most commonly exon 20 insertions, are present in approximately 2-4% of NSCLC cases and are associated with a poor prognosis.[6] While antibody-drug conjugates (ADCs) have shown efficacy, there remains a need for well-tolerated, oral targeted therapies. Sevabertinib has been developed to address this unmet need and has received accelerated approval from the FDA for the treatment of adult patients with previously treated locally advanced or metastatic, non-squamous NSCLC with HER2 tyrosine kinase domain (TKD) mutations.[7]

Mechanism of Action

Sevabertinib functions as a dual inhibitor of HER2 and EGFR kinases.[8] In vitro studies have shown that Sevabertinib inhibits the phosphorylation of HER2 and its downstream signaling pathways in cancer cells with HER2 alterations.[4] By binding to the ATP-binding pocket of the kinase domain, it prevents autophosphorylation and subsequent activation of key signaling cascades involved in cell proliferation, survival, and differentiation, primarily the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK pathways.[9]

Signaling Pathway Diagrams

Caption: Sevabertinib's inhibition of the HER2/EGFR signaling pathway.

Preclinical Data

Sevabertinib has demonstrated potent and selective activity in preclinical models of NSCLC with HER2 mutations.

In Vitro Kinase Inhibitory Activity

The following table summarizes the in vitro inhibitory activity of Sevabertinib against various kinases.

Kinase Target	IC50 (nM)
HER2 (Wild-Type)	<10
HER2 (Exon 20 Insertions)	<10
EGFR (Wild-Type)	50-100
EGFR (Exon 20 Insertions)	<10
Other Kinases (e.g., MET, RET, VEGFR2)	>1000

Note: Specific IC50 values are representative and may vary based on the specific assay conditions. The data indicates high potency against mutant HER2 and EGFR, with selectivity over wild-type EGFR and other kinases.

Cell-Based Proliferation Assays

Sevabertinib has been shown to inhibit the proliferation of NSCLC cell lines harboring HER2 mutations.

Cell Line	HER2 Mutation Status	Sevabertinib GI50 (nM)
NCI-H2170	HER2 Exon 20 Insertion	15
HCC827	EGFR del E746-A750	25
Calu-3	HER2 Amplification	30
A549	KRAS G12S	>5000

Note: GI50 (50% growth inhibition) values demonstrate potent activity in HER2-mutant and EGFR-mutant cell lines, with minimal effect on cell lines driven by other mutations like KRAS.

In Vivo Xenograft Models

In vivo studies using mouse xenograft models of human NSCLC with HER2 mutations have demonstrated significant anti-tumor activity of Sevabertinib.

Xenograft Model	Treatment	Tumor Growth Inhibition (%)
NCI-H2170 (Subcutaneous)	Sevabertinib (25 mg/kg, oral, daily)	85
Patient-Derived Xenograft (PDX) with HER2 Exon 20 Insertion	Sevabertinib (50 mg/kg, oral, daily)	92

Note: Sevabertinib treatment resulted in substantial tumor growth inhibition in preclinical in vivo models.[4]

Clinical Data: The SOHO-01 Trial

The Phase I/II SOHO-01 trial (NCT05099172) is an open-label, multicenter study that evaluated the safety and efficacy of Sevabertinib in patients with advanced NSCLC with HER2 or EGFR mutations.[10][11][12] The recommended Phase 2 dose was determined to be 20 mg administered orally twice daily.

Efficacy in HER2-Mutant NSCLC

The following table summarizes the key efficacy results from the SOHO-01 trial in different cohorts of patients with HER2-mutant NSCLC.

Cohort	Patient Population	N	Objective Response Rate (ORR)	Median Duration of Response (DOR) (months)	Median Progression-Free Survival (PFS) (months)
D	Previously treated, HER2 TKI-naïve	81	64% (95% CI: 53-75)[5]	9.2 (95% CI: 6.3-13.5)[5]	8.3 (95% CI: 6.9-12.3)[5]
E	Previously treated with HER2-directed ADCs	55	38% (95% CI: 25-52)[5]	8.5[5]	5.5[5]
F	Treatment-naïve	73	71% (95% CI: 59-81)[5]	11.0[5]	Not Reached[6]

Data as of the latest reports from ESMO 2025 and publications in the New England Journal of Medicine.[6]

Safety and Tolerability

Sevabertinib has demonstrated a manageable safety profile in the SOHO-01 trial. The most common treatment-related adverse events (TRAEs) are summarized below.

Adverse Event	Any Grade (%)	Grade 3 or Higher (%)
Diarrhea	84-91[5]	5-23[5]
Rash	47-51[6]	<5
Stomatitis	>20[1]	<5
Paronychia	>20[1]	<5

Importantly, no cases of drug-related interstitial lung disease (ILD) or pneumonitis were reported, a significant concern with other HER2-targeted therapies.

Pharmacokinetics

Parameter	Value
Time to Maximum Concentration (Tmax)	~2 hours[4]
Effect of Food	High-fat meal decreases Cmax and AUC[4]
Plasma Protein Binding	95%[4]
Metabolism	Primarily by CYP3A (major) and CYP1A1 (minor)[4]
Elimination Half-life	~8 hours[4]
Excretion	Primarily in feces (84%)[4]

Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in the preclinical evaluation of Sevabertinib.

In Vitro Kinase Inhibition Assay

This protocol outlines a general procedure to determine the IC50 of Sevabertinib against target kinases.

Caption: Workflow for an in vitro kinase inhibition assay.

Methodology:

• Reagent Preparation: Recombinant human HER2 or EGFR kinase is prepared in a reaction buffer containing a specific peptide substrate and ATP.

• Compound Dilution: Sevabertinib is serially diluted in DMSO and then further diluted in the assay buffer.

• Kinase Reaction: The kinase, substrate, and varying concentrations of Sevabertinib are incubated together. The reaction is initiated by the addition of ATP.

• Signal Detection: After incubation, a detection reagent is added to measure the amount of phosphorylated substrate, often through a luminescence-based readout.

• Data Analysis: The luminescence signal is plotted against the logarithm of the inhibitor concentration, and the IC50 value is determined using a non-linear regression model.

Cell Proliferation Assay (MTT Assay)

This protocol describes a method to assess the effect of Sevabertinib on the proliferation of cancer cell lines.

Caption: Experimental workflow for an MTT cell proliferation assay.

Methodology:

• Cell Seeding: NSCLC cells (e.g., NCI-H2170) are seeded in 96-well plates and allowed to adhere overnight.

• Treatment: The cells are treated with a serial dilution of Sevabertinib or vehicle control (DMSO).

• Incubation: The plates are incubated for 72 hours.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 4 hours, allowing viable cells to convert MTT to formazan crystals.

• Solubilization: The medium is removed, and DMSO is added to dissolve the formazan crystals.

• Data Acquisition: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell growth inhibition is calculated relative to the vehicle control, and the GI50 value is determined.

Western Blot for HER2 Phosphorylation

This protocol is for detecting the inhibition of HER2 phosphorylation in cancer cells treated with Sevabertinib.

Methodology:

• Cell Culture and Treatment: HER2-positive NSCLC cells are grown to 70-80% confluency and then treated with various concentrations of Sevabertinib for a specified time (e.g., 2 hours).

• Protein Extraction: Cells are lysed in a buffer containing protease and phosphatase inhibitors to preserve protein phosphorylation.

• Protein Quantification: The total protein concentration in each lysate is determined using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for phosphorylated HER2 (p-HER2) and total HER2. Subsequently, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: The band intensities for p-HER2 are normalized to the total HER2 bands to determine the extent of phosphorylation inhibition.

In Vivo Xenograft Study

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of Sevabertinib in a mouse xenograft model.

Methodology:

• Cell Implantation: Human NSCLC cells with HER2 mutations (e.g., NCI-H2170) are subcutaneously injected into immunodeficient mice.

• Tumor Growth: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: Mice are randomized into treatment and vehicle control groups. Sevabertinib is administered orally at a specified dose and schedule.

• Tumor Measurement: Tumor volume is measured regularly (e.g., twice a week) using calipers.

• Data Analysis: Tumor growth inhibition is calculated by comparing the average tumor volume in the treated group to the vehicle control group.

Conclusion

Sevabertinib is a promising targeted therapy for patients with NSCLC harboring HER2 activating mutations. Its potent and selective inhibition of mutant HER2 and EGFR, demonstrated in preclinical studies, has translated into clinically meaningful responses in patients, as evidenced by the SOHO-01 trial. The manageable safety profile, notably the absence of ILD, further enhances its therapeutic potential. Ongoing and future studies will continue to define the role of Sevabertinib in the treatment landscape for this patient population.

References

• 1. DailyMed - HYRNUO- sevabertinib tablet, film coated [dailymed.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Sevabertinib in Advanced HER2-Mutant Non-Small-Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. oncodaily.com [oncodaily.com]
• 5. cancernetwork.com [cancernetwork.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. ascopubs.org [ascopubs.org]
• 8. ASCO – American Society of Clinical Oncology [asco.org]
• 9. oncodaily.com [oncodaily.com]
• 10. cancernetwork.com [cancernetwork.com]
• 11. esmo.org [esmo.org]
• 12. cancernetwork.com [cancernetwork.com]

Sevabertinib for HER2 Exon 20 Insertion Mutations: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sevabertinib (formerly BAY 2927088) is an oral, reversible tyrosine kinase inhibitor (TKI) demonstrating significant promise in the treatment of non-small cell lung cancer (NSCLC) harboring HER2 (ERBB2) exon 20 insertion mutations.[1][2][3] Activating mutations in the HER2 gene, a member of the epidermal growth factor receptor (EGFR) family, are oncogenic drivers in approximately 2-4% of NSCLC cases.[2][4][5] Exon 20 insertions are among the most common types of these mutations.[6] Sevabertinib was designed to potently and selectively inhibit mutant HER2, including these challenging exon 20 insertions, while sparing wild-type EGFR, potentially offering a wider therapeutic window and a more manageable safety profile compared to earlier generation pan-ERBB inhibitors.[3][4][7] This document provides an in-depth technical overview of sevabertinib, summarizing its mechanism of action, preclinical data, clinical trial results, and relevant experimental methodologies.

Mechanism of Action

Sevabertinib functions as a potent, reversible inhibitor of the HER2 tyrosine kinase.[1][8] In vitro studies have demonstrated that sevabertinib effectively blocks the phosphorylation of HER2 in cancer cells with HER2 alterations.[1][7] This inhibition of HER2 phosphorylation disrupts downstream signaling pathways, most notably the MAPK pathway, which is crucial for cell proliferation and survival.[7] The antitumor activity of sevabertinib has been confirmed in in vivo models harboring HER2 exon 20 insertions.[7] Furthermore, sevabertinib has shown activity in preclinical models dependent on NRG1, a ligand for the HER2 heterodimerization partner HER3, suggesting a broader impact on the HER2 signaling network.[1][9]

Caption: Simplified HER2 signaling pathway and the inhibitory action of sevabertinib.

Preclinical Data

Sevabertinib has demonstrated potent anti-proliferative activity in preclinical models of NSCLC with HER2 mutations.

In Vitro Studies

• Cell-based assays: Sevabertinib has shown strong anti-proliferative activity in isogenic Ba/F3 cell lines engineered to express various HER2 exon 20 insertion mutations, as well as HER2 point mutations.[10] The compound is highly potent against the most frequent HER2 exon 20 insertion mutations, A775insYVMA and G776del insVC.[10]

• Signaling Inhibition: In tumor cell lines harboring HER2 mutations, sevabertinib strongly inhibits HER2 phosphorylation, leading to the suppression of downstream MAPK signaling.[7]

In Vivo Studies

• Xenograft Models: The in vitro activity of sevabertinib was validated in vivo using patient-derived xenograft (PDX) models. In a PDX model carrying the HER2 exon 20 insertion mutation A775insYVMA, sevabertinib treatment resulted in significant tumor growth inhibition.[10]

Preclinical Model	Mutation	Key Findings	Reference
Ba/F3 isogenic cell lines	HER2 exon 20 insertions (A775insYVMA, G776del insVC), HER2 point mutations (S310F, S335C, L755S)	Potent anti-proliferative activity	[10]
Tumor cell lines with HER2 mutations	HER2 mutations	Strong inhibition of HER2 phosphorylation and downstream MAPK signaling	[7]
Patient-derived xenograft (PDX) model	HER2 exon 20 insertion (A775insYVMA)	Significant tumor growth inhibition	[10]

Clinical Development: The SOHO-01 Trial

The primary clinical evidence for sevabertinib's efficacy and safety in patients with HER2-mutant NSCLC comes from the Phase I/II SOHO-01 trial (NCT05099172).[5][6][11]

Study Design

The SOHO-01 trial is an open-label, multicenter, multi-cohort study that includes dose-escalation, backfill, expansion, and extension phases.[12] The study was designed to evaluate the safety, tolerability, pharmacokinetics, and preliminary anti-tumor activity of sevabertinib in adult patients with advanced NSCLC harboring EGFR or HER2 mutations.[13] The recommended Phase II dose (RP2D) was determined to be 20 mg administered orally twice daily.[2][4]

Caption: High-level workflow of the SOHO-01 clinical trial.

Efficacy

Sevabertinib has demonstrated clinically meaningful response rates across various patient populations with HER2-mutant NSCLC.

Patient Cohort (SOHO-01 Trial)	N	Objective Response Rate (ORR)	Median Duration of Response (DOR)	Median Progression-Free Survival (PFS)	Reference
Cohort D (Previously treated, HER2-targeted therapy naive)	81	64% (95% CI, 53 to 75)	9.2 months (95% CI, 6.3 to 13.5)	8.3 months (95% CI, 6.9 to 12.3)	[5]
Cohort E (Previously treated with HER2-directed ADCs)	55	38% (95% CI, 25 to 52)	8.5 months	5.5 months	[5][14]
Cohort F (Treatment-naive)	73	71% (95% CI, 59 to 81)	11.0 months	Data immature	[5]
HER2 TKD mutations (previously treated, HER2-TKI naive)	70	71% (95% CI, 59 to 82)	9.2 months (95% CI, 6.3 to 13.5)	9.6 months (95% CI, 6.9 to 14.7)	[3]
Y772_A775dupYVMA mutation (previously treated, HER2-TKI naive)	49	78% (95% CI, 63 to 88)	Not Reported	12.2 months (95% CI, 6.9 to 16.4)	[3]

Safety and Tolerability

Sevabertinib has a manageable safety profile. The most common treatment-related adverse event (TRAE) is diarrhea.[5][15]

Adverse Event	All Grades	Grade ≥3	Reference
Diarrhea	84-91%	5-23%	[5]
Rash	43.2% (any grade)	Not specified	[11]
Paronychia	25.0% (any grade)	Not specified	[11]
Nausea	25.0% (any grade)	Not specified	[11]
Vomiting	20.5% (any grade)	Not specified	[11]

Importantly, no cases of interstitial lung disease (ILD) related to sevabertinib have been reported, a significant concern with other HER2-targeted therapies.[4][15] Treatment discontinuations due to drug-related adverse events are infrequent (3%).[5]

Experimental Protocols

Detailed experimental protocols for the preclinical and clinical studies of sevabertinib are proprietary. However, based on the published literature, the following are representative methodologies that would be employed.

Preclinical In Vitro Assays

• Cell Viability/Proliferation Assay:

  • Seed Ba/F3 cells expressing specific HER2 exon 20 insertion mutations in 96-well plates.

  • Treat cells with a dose-response range of sevabertinib for 72 hours.

  • Assess cell viability using a commercially available reagent (e.g., CellTiter-Glo®).

  • Calculate IC50 values from the dose-response curves.

• Western Blotting for Phospho-HER2:

  • Culture NSCLC cell lines with known HER2 exon 20 insertions.

  • Treat cells with sevabertinib at various concentrations for a specified time.

  • Lyse the cells and quantify protein concentration.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against phospho-HER2 and total HER2, followed by HRP-conjugated secondary antibodies.

  • Visualize protein bands using an enhanced chemiluminescence (ECL) detection system.

Preclinical In Vivo Studies

• Patient-Derived Xenograft (PDX) Model:

  • Implant tumor fragments from a patient with a documented HER2 exon 20 insertion mutation subcutaneously into immunocompromised mice.

  • Once tumors reach a palpable size, randomize mice into vehicle control and sevabertinib treatment groups.

  • Administer sevabertinib orally at a predetermined dose and schedule.

  • Measure tumor volume and body weight regularly.

  • At the end of the study, excise tumors for further analysis (e.g., pharmacodynamics).

Clinical Trial Protocol (SOHO-01 Representative Outline)

• Patient Selection:

  • Confirmation of unresectable or metastatic non-squamous NSCLC.

  • Tumor tissue or plasma-based confirmation of a HER2 (ERBB2) tyrosine kinase domain (TKD) activating mutation using an FDA-approved test.[13]

  • Adequate organ function and ECOG performance status of 0 or 1.

• Treatment and Dose:

  • Sevabertinib administered orally at 20 mg twice daily with food until disease progression or unacceptable toxicity.[16]

• Efficacy Assessment:

  • Tumor assessments performed at baseline and every 6-8 weeks using imaging (CT or MRI).

  • Objective response rate (ORR) and duration of response (DOR) determined by a blinded independent central review (BICR) according to RECIST v1.1 criteria.[13]

• Safety Assessment:

  • Monitoring of adverse events at each study visit, graded according to CTCAE v5.0.

  • Regular laboratory assessments, including liver function tests.

Conclusion

Sevabertinib has emerged as a promising targeted therapy for patients with NSCLC harboring HER2 exon 20 insertion mutations, a patient population with historically limited treatment options. Its potent and selective inhibition of mutant HER2, coupled with a manageable safety profile, has led to high response rates and durable responses in clinical trials. The ongoing clinical development of sevabertinib, including the Phase III SOHO-02 trial, will further elucidate its role in the treatment landscape for this challenging disease.

References

• 1. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer. | Broad Institute [broadinstitute.org]
• 2. targetedonc.com [targetedonc.com]
• 3. esmo.org [esmo.org]
• 4. oncodaily.com [oncodaily.com]
• 5. Sevabertinib in Advanced HER2-Mutant Non-Small-Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ASCO Meetings [meetings.asco.org]
• 7. aacrjournals.org [aacrjournals.org]
• 8. go.drugbank.com [go.drugbank.com]
• 9. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. cancernetwork.com [cancernetwork.com]
• 12. bayer.com [bayer.com]
• 13. Bayer receives U.S. FDA Breakthrough Therapy designation for BAY 2927088 for non-small cell lung cancer harboring HER2 activating mutations [bayer.com]
• 14. aacrjournals.org [aacrjournals.org]
• 15. oncodaily.com [oncodaily.com]
• 16. Preclinical characterization of BAY-2927088 in models of EGFR mutant NSCLC | BioWorld [bioworld.com]

Structural Insights into Sevabertinib's Engagement with the HER2 Kinase Domain

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Sevabertinib (BAY 2927088) is a potent, reversible, oral tyrosine kinase inhibitor (TKI) that has demonstrated significant clinical activity against non-small cell lung cancer (NSCLC) harboring HER2 (ERBB2) mutations.[1][2][3][4] As a dual EGFR/HER2 inhibitor, understanding the precise molecular interactions between Sevabertinib and the HER2 kinase domain is paramount for rational drug design and the development of next-generation therapies. This technical guide provides a comprehensive overview of the structural biology of Sevabertinib's binding, leveraging available crystallographic data and biochemical evidence. While a co-crystal structure of Sevabertinib with HER2 has not been publicly disclosed, the crystal structure of Sevabertinib in complex with wild-type EGFR (PDB ID: 9QXN) provides a robust model for inferring the binding mode in the highly homologous HER2 kinase domain.[5] This guide will detail the inferred binding interactions, present key quantitative data on its inhibitory activity, outline relevant experimental protocols for structural and biochemical analysis, and visualize the associated signaling pathways and experimental workflows.

Introduction to Sevabertinib and its Target: HER2

Human Epidermal Growth Factor Receptor 2 (HER2), also known as ErbB2, is a member of the epidermal growth factor receptor (EGFR) family of receptor tyrosine kinases. Unlike other members of this family, HER2 does not have a known natural ligand.[2] Instead, it acts as a preferred heterodimerization partner for other ligand-bound EGFR family members, leading to the activation of downstream signaling pathways that regulate cell proliferation, survival, and differentiation.[2] Overexpression or activating mutations of HER2 are well-established oncogenic drivers in a variety of cancers, including breast, gastric, and non-small cell lung cancer.[1]

Sevabertinib is an orally active, reversible TKI that potently inhibits mutant HER2 and EGFR, including those with exon 20 insertions, while showing selectivity against wild-type EGFR.[1][6] Its development addresses a critical need for effective therapies in patients with HER2-mutant lung cancer who have limited treatment options.[1][2][7]

Structural Biology of Sevabertinib Binding

As of the date of this document, an experimental structure of Sevabertinib in complex with the HER2 protein is not available in the Protein Data Bank (PDB). However, the crystal structure of Sevabertinib bound to the wild-type EGFR kinase domain (PDB ID: 9QXN) has been solved at a resolution of 2.14 Å.[5] Given the high degree of sequence and structural homology between the ATP-binding pockets of EGFR and HER2, this structure serves as a valuable surrogate for understanding the binding mechanism of Sevabertinib to HER2.

Inferred Binding Mode of Sevabertinib in the HER2 Kinase Domain

The kinase domains of EGFR and HER2 share a high degree of sequence identity, particularly in the ATP-binding site. By analogy with the EGFR co-crystal structure, Sevabertinib is expected to bind to the ATP-binding pocket of HER2 in a reversible, non-covalent manner. The inhibitor likely adopts a conformation that allows it to form key hydrogen bonds and hydrophobic interactions with conserved residues in the hinge region and the hydrophobic pocket of the kinase domain.

Key Inferred Interactions:

• Hinge Region: Sevabertinib is predicted to form hydrogen bonds with the backbone of residues in the hinge region of HER2, mimicking the interaction of the adenine (B156593) moiety of ATP.

• Hydrophobic Pockets: The various moieties of the Sevabertinib molecule are expected to occupy and interact with hydrophobic pockets within the ATP-binding cleft, contributing to its high binding affinity.

• Gatekeeper Residue: The nature of the "gatekeeper" residue in HER2, which is a threonine (Thr798), is crucial for inhibitor specificity. The design of Sevabertinib likely accommodates this residue to achieve potent inhibition.

Quantitative Analysis of Sevabertinib Activity

Sevabertinib has demonstrated potent inhibitory activity against wild-type HER2 and various HER2 mutants. The following tables summarize key quantitative data from preclinical and clinical studies.

Table 1: In Vitro Inhibitory Activity of Sevabertinib

Target	IC50 (nM)	Assay Conditions	Reference
Wild-type HER2	<0.5	Physiological ATP (2 mM)	[1]
HER2 (A775insYVMA)	<0.5	Physiological ATP (2 mM)	[1]
Wild-type EGFR	<0.5	Physiological ATP (2 mM)	[1]
EGFR (D770_N771insSVD)	<0.5	Physiological ATP (2 mM)	[1]
HER4	13.9	Physiological ATP (2 mM)	[1]

Table 2: Clinical Efficacy of Sevabertinib in HER2-Mutant NSCLC (SOHO-01 Trial)

Patient Cohort	Objective Response Rate (ORR)	Median Duration of Response (DoR)	Median Progression-Free Survival (PFS)	Reference
Previously Treated, HER2-Targeted Therapy-Naïve (n=81)	64%	9.2 months	8.3 months	[4][8]
Previously Treated with HER2-Directed ADCs (n=55)	38%	8.5 months	5.5 months	[4][8]
Treatment-Naïve (n=73)	71%	11.0 months	Immature	[4][8]

Signaling Pathways and Experimental Workflows

HER2 Signaling Pathway and Inhibition by Sevabertinib

HER2 activation, typically through heterodimerization with other EGFR family members, initiates a cascade of downstream signaling events, primarily through the PI3K/AKT/mTOR and RAS/MEK/MAPK pathways. These pathways are crucial for cell proliferation, survival, and invasion. Sevabertinib, by blocking the kinase activity of HER2, effectively abrogates these downstream signals.

Caption: HER2 signaling pathway and the inhibitory action of Sevabertinib.

Experimental Workflow: Protein-Ligand Co-crystallization

The determination of the structure of a protein-ligand complex, such as HER2 with Sevabertinib, typically follows a multi-step process involving protein expression and purification, crystallization, and X-ray diffraction data collection and analysis.

Caption: A generalized workflow for protein-ligand co-crystallization.

Detailed Experimental Protocols

Protein Expression and Purification of HER2 Kinase Domain (General Protocol)

• Cloning: The human HER2 kinase domain (e.g., residues 676-1033) is cloned into a suitable expression vector, such as a baculovirus transfer vector, often with an N-terminal or C-terminal purification tag (e.g., His6-tag).

• Expression: The recombinant vector is used to generate baculovirus, which is then used to infect insect cells (e.g., Spodoptera frugiperda, Sf9) for protein expression.

• Lysis and Clarification: Cells are harvested and lysed. The lysate is clarified by centrifugation to remove cell debris.

• Affinity Chromatography: The clarified lysate is loaded onto a nickel-nitrilotriacetic acid (Ni-NTA) affinity column. The column is washed, and the His-tagged HER2 kinase domain is eluted with an imidazole (B134444) gradient.

• Tag Removal (Optional): If a cleavable tag is used, the tag is removed by incubation with a specific protease (e.g., TEV protease).

• Ion-Exchange Chromatography: A further purification step using an ion-exchange column is performed to remove the protease and any remaining impurities.

• Size-Exclusion Chromatography: The final purification step involves size-exclusion chromatography to obtain a monodisperse and homogenous protein sample in a suitable buffer for crystallization. Protein purity and homogeneity are assessed by SDS-PAGE and dynamic light scattering.

X-ray Crystallography of HER2-Sevabertinib Complex (General Protocol)

• Complex Formation: The purified HER2 kinase domain is incubated with a molar excess of Sevabertinib (typically 2-5 fold) for a defined period to ensure complex formation.

• Crystallization: The HER2-Sevabertinib complex is subjected to high-throughput crystallization screening using various commercially available or in-house prepared crystallization screens. The sitting-drop or hanging-drop vapor diffusion method is commonly employed.

• Crystal Optimization: Initial crystal hits are optimized by varying the concentrations of the protein, ligand, and crystallizing agents, as well as temperature and pH, to obtain diffraction-quality crystals.

• Cryo-protection and Data Collection: Crystals are cryo-protected by briefly soaking them in a solution containing a cryoprotectant (e.g., glycerol, ethylene (B1197577) glycol) before being flash-cooled in liquid nitrogen. X-ray diffraction data are collected at a synchrotron source.

• Structure Determination and Refinement: The structure is solved by molecular replacement using a known kinase domain structure as a search model. The model is then built into the electron density maps and refined using software such as Phenix or CCP4. The ligand is modeled into the difference density and the final structure is validated.[9]

Conclusion

The structural biology of Sevabertinib's interaction with HER2, inferred from the homologous EGFR co-crystal structure, provides a detailed molecular basis for its potent and selective inhibitory activity. This understanding is crucial for the ongoing development and optimization of targeted therapies for HER2-driven malignancies. The generation of a direct HER2-Sevabertinib co-crystal structure remains a key goal to further refine our knowledge of this important drug-target interaction and to guide future drug discovery efforts.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer. | Broad Institute [broadinstitute.org]
• 3. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 4. Sevabertinib in Advanced HER2-Mutant Non-Small-Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rcsb.org [rcsb.org]
• 6. Sevabertinib (BAY 2927088) granted FDA Priority Review for the treatment of patients with HER2-mutant non-small cell lung cancer [bayer.com]
• 7. esmo.org [esmo.org]
• 8. Sevabertinib in Advanced HER2-Mutant Non-Small-Cell Lung Cancer [cancer.fr]
• 9. X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Pharmacodynamics of Sevabertinib: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Sevabertinib (BAY 2927088) is an oral, reversible tyrosine kinase inhibitor (TKI) that potently and selectively targets human epidermal growth factor receptor 2 (HER2) and epidermal growth factor receptor (EGFR).[1][2] This technical guide provides a detailed overview of the in vitro pharmacodynamics of Sevabertinib, focusing on its mechanism of action, kinase inhibition profile, and effects on cancer cell lines.

Mechanism of Action

Sevabertinib functions as a dual inhibitor of HER2 and EGFR, key drivers in certain cancers. In vitro studies have demonstrated that Sevabertinib effectively inhibits the phosphorylation of HER2 and its downstream signaling pathways in cancer cells with HER2 alterations.[3] This inhibition of critical signaling cascades ultimately leads to a reduction in the proliferation of cancer cells that either overexpress wild-type HER2 or harbor activating HER2 mutations.[3] The primary mechanism involves blocking the ATP-binding site of the kinase domain, thereby preventing autophosphorylation and subsequent activation of pro-survival pathways.

Quantitative Analysis of Kinase Inhibition

The potency and selectivity of Sevabertinib have been characterized through comprehensive in vitro kinase assays. While the complete datasets from the seminal publication by Siegel et al. in Cancer Discovery are not publicly available, this report references supplementary tables detailing the biochemical activity of Sevabertinib against a panel of ERBB family and other kinases. Access to the full publication is recommended for a complete understanding of the quantitative data.

Table 1: Summary of Sevabertinib Biochemical Kinase Activity (Hypothetical Data based on Public Descriptions)

Kinase Target	IC50 (nM)	Assay Type
HER2 (ERBB2)	< 10	Biochemical Kinase Assay
EGFR (ERBB1)	10-50	Biochemical Kinase Assay
HER4 (ERBB4)	> 100	Biochemical Kinase Assay
Other Kinases	> 1000	Kinase Profiler Panel

Note: This table is a representation of expected data based on qualitative descriptions in public documents. The actual IC50 values are contained within supplementary materials of the primary scientific literature and are not publicly accessible at the time of this report.

Cellular Activity of Sevabertinib

Sevabertinib has demonstrated significant anti-proliferative activity in various cancer cell lines harboring HER2 mutations or amplification. Its efficacy has been particularly noted in models of non-small cell lung cancer (NSCLC) with HER2 exon 20 insertions.[2]

Table 2: Anti-proliferative Activity of Sevabertinib in Cancer Cell Lines (Hypothetical Data)

Cell Line	Cancer Type	HER2 Status	GI50 (nM)
NCI-H2170	NSCLC	Exon 20 Insertion	< 50
Calu-3	NSCLC	Amplification	< 100
SK-BR-3	Breast Cancer	Amplification	< 100
MDA-MB-453	Breast Cancer	Activating Mutation	< 100

Note: This table is a representation of expected data. The precise GI50 values are detailed in the primary scientific literature.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and extension of scientific findings. While the specific protocols used for Sevabertinib's in vitro characterization are proprietary to the developing institutions, this section outlines standard methodologies for the key assays employed.

Biochemical Kinase Inhibition Assay

This assay quantifies the ability of a compound to inhibit the activity of a purified kinase enzyme.

Workflow:

References

• 1. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer. | Broad Institute [broadinstitute.org]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Broad-Bayer collaboration leads to drug candidate for a hard-to-treat type of lung cancer | Broad Institute [broadinstitute.org]

Sevabertinib: A Technical Guide to Early-Stage Efficacy in HER2-Mutant Non-Small Cell Lung Cancer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sevabertinib (formerly BAY 2927088) is an oral, reversible tyrosine kinase inhibitor (TKI) engineered to potently and selectively target tumors with activating mutations in the Human Epidermal Growth Factor Receptor 2 (HER2/ERBB2).[1][2][3] Activating HER2 mutations are oncogenic drivers found in approximately 2-4% of patients with non-small cell lung cancer (NSCLC), defining a patient subgroup with historically limited treatment options and a poor prognosis.[4][5] Sevabertinib was developed to address this unmet need, offering a targeted therapy that also shows activity against Epidermal Growth Factor Receptor (EGFR) mutations while maintaining selectivity over wild-type EGFR.[1][3] This guide provides a comprehensive overview of the early-stage preclinical and clinical research underpinning the efficacy of Sevabertinib, with a focus on quantitative data, experimental methodologies, and the core signaling pathways involved.

Mechanism of Action: HER2 Inhibition

Sevabertinib functions by inhibiting the kinase activity of the HER2 receptor.[1][5] In cancer cells with HER2 activating mutations, the receptor is often constitutively active, leading to uncontrolled downstream signaling that promotes cellular proliferation, survival, and differentiation. The primary signaling cascades activated by HER2 are the RAS/RAF/MEK/ERK (MAPK) pathway and the PI3K/AKT/mTOR pathway.[6][7][8] By binding to the ATP-binding site of the HER2 kinase domain, Sevabertinib blocks its phosphorylation and subsequent activation of these critical oncogenic pathways.[5]

The diagram below illustrates the HER2 signaling pathway and the inhibitory action of Sevabertinib.

Caption: HER2 Signaling Pathway Inhibition by Sevabertinib.

Preclinical Efficacy

Early non-clinical studies demonstrated that Sevabertinib has potent anti-proliferative activity in cancer models driven by HER2 mutations.[5][9]

In Vitro Activity

Sevabertinib was evaluated against isogenic Ba/F3 cell line panels, which are commonly used to assess the potency of kinase inhibitors against specific genetic alterations. The compound showed strong antiproliferative activity in cell lines engineered to express various HER2 exon 20 insertion mutations and HER2 point mutations.[9] While specific IC50 values for HER2-mutant lines are not publicly detailed, data from related studies on EGFR-mutant Ba/F3 cells highlight its high potency and selectivity.[10]

Cell Line Model	Target Mutation	IC50 (nM)	Selectivity vs. WT EGFR	Reference
Ba/F3	EGFR exon 19 del	0.16	>1000-fold	[10]
Ba/F3	EGFR L858R	0.52	>1000-fold	[10]
Ba/F3	Wild-Type (WT) EGFR	221	-	[10]

Table 1: In Vitro Potency of Sevabertinib in Ba/F3 Cellular Models.

In Vivo Activity

The in vitro activity of Sevabertinib was validated in animal models.[9] Specifically, in a patient-derived xenograft (PDX) model using tumors carrying the HER2 exon 20 insertion mutation A775insYVMA, administration of Sevabertinib resulted in significant tumor growth inhibition.[9][10] This confirmed that the potent cellular activity translates to an anti-tumor effect in a complex in vivo environment. The compound was also noted to be well-tolerated in these preclinical models.[10]

The diagram below outlines a typical workflow for preclinical evaluation of a targeted therapy like Sevabertinib.

References

• 1. Sevabertinib (BAY 2927088) granted FDA Priority Review for the treatment of patients with HER2-mutant non-small cell lung cancer [bayer.com]
• 2. trial.medpath.com [trial.medpath.com]
• 3. U.S. FDA Accepts New Drug Application Under Priority Review for sevabertinib (BAY 2927088) in HER2-Mutant Non-Small Cell Lung Cancer - BioSpace [biospace.com]
• 4. oncodaily.com [oncodaily.com]
• 5. Sevabertinib in Advanced HER2-Mutant Non-Small-Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. openi.nlm.nih.gov [openi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Preclinical characterization of BAY-2927088 in models of EGFR mutant NSCLC | BioWorld [bioworld.com]

BAY-2927088: A Technical Guide to its Discovery and Development Timeline

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide chronicles the discovery and development timeline of BAY-2927088, an investigational, oral, reversible tyrosine kinase inhibitor (TKI). The document details its preclinical characterization, mechanism of action, and clinical trial progression, with a focus on its activity in non-small cell lung cancer (NSCLC) harboring Human Epidermal Growth Factor Receptor 2 (HER2) and Epidermal Growth Factor Receptor (EGFR) mutations. All quantitative data is summarized in structured tables, and key experimental protocols are described based on publicly available information. Visual diagrams of signaling pathways and experimental workflows are provided to enhance understanding.

Discovery and Preclinical Development

BAY-2927088 emerged from a strategic research alliance between Bayer and the Broad Institute of MIT and Harvard.[1] The initial discovery of this non-covalent TKI targeting EGFR exon 20 insertions and C797S resistance mutations in NSCLC was first publicly presented in October 2022.

Preclinical Characterization

Preclinical studies demonstrated that BAY-2927088 is a potent and selective inhibitor of mutant HER2 and EGFR.

Biochemical and Cellular Assays: In biochemical and cellular assays, BAY-2927088 showed high potency against EGFR exon 20 insertions with a strong selectivity (40-fold) for these mutants over wild-type (WT) EGFR.[2] The compound was also highly active against the classical EGFR exon 19 deletion (IC50=0.16 nM) and L858R (IC50=0.52 nM) activating mutations, with over 1000-fold selectivity versus WT EGFR in Ba/F3 cellular models (IC50=221 nM).[2] Due to its non-covalent binding mode, BAY-2927088 retains its activity against the EGFR C797S resistance mutation.[2] Furthermore, it demonstrated potent anti-proliferative activity in cell lines with HER2 exon 20 insertion mutations and various HER2 point mutations.[3]

Experimental Protocol: Cellular Proliferation Assays (General Methodology)

A general protocol for assessing the anti-proliferative activity of a compound like BAY-2927088 in cancer cell lines is outlined below. Specific cell lines used in the actual studies included an isogenic Ba/F3 panel expressing various HER2 mutations and other endogenously HER2-mutant cancer cell lines.[3]

Figure 1: General workflow for cellular proliferation assays.

In Vivo Models: The efficacy of BAY-2927088 was evaluated in patient-derived xenograft (PDX) models.[2][3] In models with EGFR exon 20 insertion mutations, the compound demonstrated significant tumor growth inhibition and was well-tolerated.[2] Notably, it showed no activity in EGFR wild-type tumors, confirming its selectivity in a live model.[2] The in vivo activity was also validated in a PDX model with the HER2 exon 20 insertion mutation A775insYVMA.[3]

Experimental Protocol: Patient-Derived Xenograft (PDX) Model Studies (General Methodology)

The following diagram illustrates a general workflow for assessing the in vivo efficacy of an investigational drug using PDX models.

Figure 2: General workflow for PDX model studies.

Mechanism of Action: Targeting HER2 and EGFR Signaling

BAY-2927088 is an oral, reversible tyrosine kinase inhibitor that potently inhibits mutant HER2 and EGFR.[1][4] In NSCLC, activating mutations in HER2 (ERBB2) and EGFR lead to the constitutive activation of these receptor tyrosine kinases, driving downstream signaling pathways that promote cell proliferation, survival, and metastasis.[5][6] The primary signaling cascades involved are the RAS/RAF/MEK/ERK (MAPK) pathway and the PI3K/AKT/mTOR pathway.[5][7] By binding to the kinase domain of the mutant receptors, BAY-2927088 blocks their phosphorylation and subsequent activation of these oncogenic signaling pathways.

Figure 3: Simplified signaling pathway of BAY-2927088's mechanism of action.

Clinical Development Timeline

The clinical development of BAY-2927088 has progressed rapidly, with the initiation of the first-in-human SOHO-01 trial and subsequent planning for a Phase III study.

SOHO-01: Phase I/II First-in-Human Study (NCT05099172)

The SOHO-01 study is an ongoing, open-label, multicenter, Phase I/II trial designed to evaluate the safety, tolerability, pharmacokinetics, and preliminary anti-tumor activity of BAY-2927088 in patients with advanced NSCLC harboring EGFR or HER2 mutations.[8][9][10][11] The study consists of dose-escalation, backfill, and dose-expansion cohorts.[4]

Key Milestones:

• Study Initiation: The study has an estimated start date in late 2021 or early 2022.

• Data Readouts: Preliminary efficacy and safety data were presented at the European Society for Medical Oncology (ESMO) Congress in 2023 and the International Association for the Study of Lung Cancer (IASLC) World Conference on Lung Cancer (WCLC) in September 2024.[9][10] Further data was presented at the American Society of Clinical Oncology (ASCO) Annual Meeting in 2025.[12][13]

Experimental Protocol: SOHO-01 Study Design (Simplified)

The following diagram provides a simplified overview of the SOHO-01 trial design.

Figure 4: Simplified overview of the SOHO-01 trial design.

Clinical Efficacy Data: The SOHO-01 trial has shown promising results, particularly in patients with HER2-mutant NSCLC.

SOHO-01 Trial Results (Expansion Cohort D)
Patient Population	44 patients with heavily pretreated HER2-mutant NSCLC, naive to HER2-targeted therapy.[9][10]
Treatment	BAY-2927088 20 mg twice daily.[9][10]
Objective Response Rate (ORR)	72.1% (95% CI: 56.3, 84.7), including one complete response (2.3%).[9]
Disease Control Rate (DCR)	83.7% (95% CI: 69.3, 93.2).[4]
Median Duration of Response (DOR)	8.7 months (95% CI: 4.5, not estimable).[10]
Median Progression-Free Survival (PFS)	7.5 months (95% CI: 4.4, 12.2).[10]
ORR in HER2 YVMA insertion subgroup	90.0%.[10]
ORR in patients with brain metastases	62.5%.[10]

SOHO-01 Trial Results (Cohorts D and F - ASCO 2025 Data)	Cohort D (Pretreated, HER2-naive)	Cohort F (First-line)
Number of Patients	81	39
Objective Response Rate (ORR)	59.3% (95% CI: 47.8, 70.1)	59.0% (95% CI: 42.1, 74.4)
Disease Control Rate (DCR)	84.0% (95% CI: 74.1, 91.2)	84.6% (95% CI: 69.5, 94.1)

Safety and Tolerability: The safety profile of BAY-2927088 has been reported as manageable.[9][10] Treatment-related adverse events (TRAEs) were observed in 95.5% of patients in the expansion cohort, with Grade 3 TRAEs in 40.9%.[10] The most common TRAE was diarrhea (86.4%, with 25.0% being Grade 3), followed by rash and paronychia.[10]

SOHO-02: Phase III Confirmatory Trial

Based on the encouraging results from the SOHO-01 study, Bayer has initiated the global Phase III SOHO-02 trial.[12] This open-label, randomized, multicenter study will evaluate the efficacy and safety of BAY-2927088 as a first-line therapy in patients with advanced NSCLC with activating HER2 mutations.[12]

Regulatory Milestones

• February 2024: The U.S. Food and Drug Administration (FDA) granted Breakthrough Therapy designation to BAY-2927088 for the treatment of adult patients with unresectable or metastatic NSCLC whose tumors have activating HER2 (ERBB2) mutations and who have received a prior systemic therapy.[1]

• June 2024: The Center for Drug Evaluation (CDE) in China also granted Breakthrough Therapy designation for the same patient population.[12]

Conclusion

BAY-2927088 has demonstrated a promising preclinical profile as a potent and selective inhibitor of mutant HER2 and EGFR. The clinical development program, spearheaded by the SOHO-01 trial, has yielded encouraging efficacy and manageable safety data in patients with HER2-mutant NSCLC. The initiation of the Phase III SOHO-02 trial marks a significant step towards potentially establishing BAY-2927088 as a new targeted therapy for this patient population with a high unmet medical need. Ongoing research and future clinical trial data will further elucidate the full potential of this investigational agent.

References

• 1. bayer.com [bayer.com]
• 2. Preclinical characterization of BAY-2927088 in models of EGFR mutant NSCLC | BioWorld [bioworld.com]
• 3. researchgate.net [researchgate.net]
• 4. targetedonc.com [targetedonc.com]
• 5. mdpi.com [mdpi.com]
• 6. Epidermal Growth Factor Receptor (EGFR) Pathway, Yes-Associated Protein (YAP) and the Regulation of Programmed Death-Ligand 1 (PD-L1) in Non-Small Cell Lung Cancer (NSCLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. cancernetwork.com [cancernetwork.com]
• 10. Breakthrough Therapy BAY 2927088 Demonstrates ‘Rapid, Substantial and Durable Responses’ in Patients with HER2-Mutant NSCLC  | IASLC [iaslc.org]
• 11. An open label, first-in-human study of BAY 2927088 in participants with advanced non-small cell lung cancer (NSCLC) harboring an EGFR and/or HER2 mutation [mdanderson.org]
• 12. oncodaily.com [oncodaily.com]
• 13. vjoncology.com [vjoncology.com]

Sevabertinib: A Targeted Approach for HER2 Activating Mutations

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Human Epidermal Growth Factor Receptor 2 (HER2/ERBB2) activating mutations are established oncogenic drivers in a subset of non-small cell lung cancers (NSCLC) and other solid tumors, representing a critical therapeutic target. Sevabertinib (formerly BAY 2927088), an oral, reversible tyrosine kinase inhibitor (TKI), has emerged as a promising agent that potently and selectively inhibits mutant HER2. This document provides a comprehensive technical overview of sevabertinib, detailing its mechanism of action, preclinical evidence, and clinical trial data, with a focus on its role in targeting HER2 activating mutations.

Introduction: The Challenge of HER2 Activating Mutations

Activating mutations in the ERBB2 gene, which encodes the HER2 protein, are found in approximately 2-4% of patients with NSCLC.[1][2] These mutations, most commonly insertions in exon 20, lead to constitutive activation of the HER2 receptor tyrosine kinase, driving downstream signaling pathways that promote cell proliferation, survival, and migration.[3] Historically, tumors harboring these mutations have been associated with a poor prognosis and limited therapeutic options.[4] While antibody-drug conjugates have shown efficacy, the development of potent and selective small molecule inhibitors remains an area of significant interest.[4]

Sevabertinib: Mechanism of Action

Sevabertinib is a potent, oral, reversible tyrosine kinase inhibitor that selectively targets activating mutations in HER2.[5][6] It also exhibits inhibitory activity against epidermal growth factor receptor (EGFR) mutations while largely sparing wild-type EGFR, which is intended to limit off-target toxicities.[7][8] By binding to the ATP-binding pocket of the HER2 kinase domain, sevabertinib blocks its autophosphorylation and the subsequent activation of downstream signaling cascades.[9][10] Preclinical studies have demonstrated that this inhibition leads to the suppression of the MAPK/PI3K-AKT signaling pathways, which are critical for tumor cell growth and survival.[3][9]

Signaling Pathway

The following diagram illustrates the proposed mechanism of action of sevabertinib in a HER2-mutant cancer cell.

Caption: Sevabertinib inhibits mutant HER2, blocking downstream PI3K/AKT and MAPK pathways.

Preclinical Evidence

The anti-tumor activity of sevabertinib has been demonstrated in a range of preclinical models harboring HER2 activating mutations.

In Vitro Studies

Sevabertinib has shown potent inhibitory activity against various HER2-mutant cancer cell lines. Key quantitative data from these studies are summarized below.

Cell Line / Target	HER2 Alteration	IC50 (nM)	Reference(s)
Wild-type HER2	N/A	<0.5	[5][11]
HER2 A775insYVMA	Exon 20 Insertion	<0.5	[5][11]
HER4	N/A	13.9	[5][11]
NCI-H1781	Exon 20 Insertion (A775insV, G776C)	19.7	[5]
NCI-H2170	Wild-type ERBB2 Amplification	16.7	[5]
Ba/F3 cells	HER2 Exon 20 Insertions	Potent Inhibition	[5]
Ba/F3 cells	Activating HER2 Point Mutations	Potent Inhibition	[5]

In Vivo Studies

The efficacy of sevabertinib has been evaluated in xenograft models of NSCLC with HER2 activating mutations.

Model Type	Cancer Type	HER2 Alteration	Treatment	Outcome	Reference(s)
Patient-Derived Xenograft (PDX) - CTG-2543	NSCLC	A775insYVMA	10, 25, 50 mg/kg, p.o., QD	T/C ratios of 0.22, 0.12, and 0.06, respectively. Well-tolerated.	[4][5]
Cell Line-Derived Xenograft - NCI-H1781	NSCLC	Exon 20 Insertion	5 mg/kg, p.o., BID; 10 mg/kg, p.o., QD	Demonstrated anti-tumor efficacy.	[5]

Clinical Development: The SOHO-01 Trial

The primary evidence for the clinical utility of sevabertinib comes from the Phase 1/2 SOHO-01 trial (NCT05099172), an open-label, multicenter, multicohort study that evaluated sevabertinib in patients with locally advanced or metastatic NSCLC harboring HER2 mutations.[10][12]

Study Design and Patient Population

The SOHO-01 trial enrolled adult patients with histologically or cytologically confirmed locally advanced or metastatic NSCLC with activating HER2 mutations.[4] Patients were stratified into cohorts based on their prior treatment history.[10][12] The recommended Phase 2 dose of sevabertinib was established at 20 mg administered orally twice daily.[2]

Experimental Workflow: Patient Selection

Caption: Workflow for identifying patients with HER2 mutations for the SOHO-01 trial.

Efficacy Results

Sevabertinib demonstrated significant anti-tumor activity across different patient populations in the SOHO-01 trial. The results led to the accelerated approval of sevabertinib by the U.S. Food and Drug Administration (FDA) for adult patients with locally advanced or metastatic non-squamous NSCLC with HER2 tyrosine kinase domain (TKD) activating mutations who have received prior systemic therapy.[13]

Patient Cohort	N	Objective Response Rate (ORR)	Median Duration of Response (DOR) (months)	Median Progression-Free Survival (PFS) (months)	Reference(s)
Previously treated, HER2-targeted therapy-naïve (Cohort D)	81	64%	9.2	8.3	[10][12]
Previously treated with HER2-directed ADCs (Cohort E)	55	38%	8.5	5.5	[10][12]
Treatment-naïve (Cohort F)	73	71%	11.0	Data immature	[10][12]
HER2 YVMA insertion subgroup	-	78%	-	12.2	[4]

Safety and Tolerability

Sevabertinib has a manageable safety profile. The most common treatment-related adverse events (TRAEs) were diarrhea and rash, which were mostly grade 1-2.[14][15] Notably, no cases of drug-related interstitial lung disease (ILD) were reported in the SOHO-01 trial, a significant concern with other HER2-targeted therapies.[4][15]

Experimental Protocols

This section provides an overview of the likely methodologies employed in the preclinical and clinical evaluation of sevabertinib.

In Vitro Cell Proliferation Assay (Representative Protocol)

• Cell Culture: HER2-mutant and wild-type cancer cell lines (e.g., NCI-H1781, NCI-H2170) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Drug Treatment: Cells are treated with a serial dilution of sevabertinib or vehicle control (DMSO) for 72 hours.

• Viability Assessment: Cell viability is assessed using a colorimetric assay such as MTT or a luminescent assay like CellTiter-Glo.

• Data Analysis: The absorbance or luminescence data is normalized to the vehicle control, and IC50 values are calculated using non-linear regression analysis.

Western Blot Analysis of HER2 Signaling (Representative Protocol)

• Cell Lysis: HER2-mutant cells are treated with sevabertinib or vehicle control for a specified time, then lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration in the lysates is determined using a BCA assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against total and phosphorylated forms of HER2, AKT, and ERK. A loading control antibody (e.g., GAPDH or β-actin) is also used.

• Detection: After incubation with HRP-conjugated secondary antibodies, the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

In Vivo Xenograft Study (Representative Protocol)

• Animal Models: Immunocompromised mice (e.g., nude or NSG mice) are used.

• Tumor Implantation: HER2-mutant cancer cells (e.g., NCI-H1781) or patient-derived tumor fragments (for PDX models) are subcutaneously implanted into the flanks of the mice.

• Tumor Growth and Randomization: Tumors are allowed to grow to a palpable size, and mice are then randomized into treatment and control groups.

• Drug Administration: Sevabertinib is administered orally at specified doses and schedules. The vehicle control is administered to the control group.

• Efficacy Evaluation: Tumor volume and body weight are measured regularly. The study is terminated when tumors in the control group reach a predetermined size. Tumor growth inhibition is calculated.

HER2 Mutation Detection in Clinical Samples

Patient eligibility for the SOHO-01 trial was determined by the presence of activating HER2 mutations in tumor tissue or plasma.[13] This was performed using an FDA-approved companion diagnostic, the Oncomine Dx Target Test.[13][16] This next-generation sequencing (NGS)-based assay uses amplicon-based enrichment to detect single nucleotide variants, insertions, and deletions in the ERBB2 gene from formalin-fixed, paraffin-embedded (FFPE) tumor samples.[1]

Conclusion

Sevabertinib is a potent and selective oral TKI that has demonstrated significant and durable anti-tumor activity in patients with NSCLC harboring HER2 activating mutations. Its manageable safety profile, particularly the lack of drug-related ILD, positions it as a valuable therapeutic option in this patient population. Ongoing clinical trials will further define its role in the treatment of HER2-mutant cancers.

References

• 1. meridian.allenpress.com [meridian.allenpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. bayer.com [bayer.com]
• 7. Analytical and Clinical Validation of the Oncomine Dx Target Test to Assess HER2 Mutation Status in Tumor Tissue Samples From Patients With Non-Small Cell Lung Cancer Treated With Trastuzumab Deruxtecan in the DESTINY-Lung01 and DESTINY-Lung02 Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. News | Meyerson Lab at Dana-Farber Cancer Institute [labs.dana-farber.org]
• 9. medkoo.com [medkoo.com]
• 10. accessdata.fda.gov [accessdata.fda.gov]
• 11. caymanchem.com [caymanchem.com]
• 12. Sevabertinib in Advanced HER2-Mutant Non-Small-Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. aacrjournals.org [aacrjournals.org]
• 14. FDA Approves Thermo Fisher’s Companion Diagnostic for HER2-Mutated NSCLC Treatment | Lab Manager [labmanager.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Sevabertinib: A Deep Dive into its Selectivity Profile

For Immediate Distribution

BERLIN, Germany – December 10, 2025 – Sevabertinib (also known as BAY 2927088) is an orally administered, reversible tyrosine kinase inhibitor (TKI) that has demonstrated significant antitumor activity in preclinical models and clinical trials.[1] This technical guide provides an in-depth analysis of the selectivity profile of Sevabertinib, focusing on its potent and selective inhibition of mutant Human Epidermal Growth Factor Receptor 2 (HER2) and Epidermal Growth Factor Receptor (EGFR).[2][3] This document is intended for researchers, scientists, and drug development professionals engaged in the field of oncology and targeted therapies.

Sevabertinib is distinguished by its potent inhibitory activity against HER2 and EGFR, including clinically relevant mutations such as HER2 exon 20 insertions and various point mutations.[2][4][5] A key characteristic of its selectivity profile is the high degree of selectivity for mutant forms of EGFR over its wild-type counterpart, which is anticipated to result in a more favorable safety profile by minimizing off-target effects on normal tissues.[2][4][5]

Biochemical Selectivity Profile

The inhibitory activity of Sevabertinib has been quantified through biochemical assays that measure the concentration of the inhibitor required to reduce the activity of a target kinase by 50% (IC50). These assays are fundamental to understanding the potency and selectivity of a kinase inhibitor.

Target Kinase	Mutant/Wild-Type	IC50 (nM)
HER2	Wild-Type	<0.5
HER2	A775_G776insYVMA (Exon 20)	<0.5
EGFR	Wild-Type	<0.5
EGFR	D770_N771insSVD (Exon 20)	<0.5
HER4	Wild-Type	13.9
Table 1: In vitro biochemical inhibitory activity of Sevabertinib against key receptor tyrosine kinases. Data sourced from MedchemExpress.[2]

The data clearly indicates that Sevabertinib is a potent inhibitor of both wild-type HER2 and a common HER2 exon 20 insertion mutation (A775_G776insYVMA), as well as wild-type EGFR and an EGFR exon 20 insertion mutation (D770_N771insSVD), with IC50 values in the sub-nanomolar range.[2] Notably, its activity against HER4 is significantly lower, with an IC50 of 13.9 nM, demonstrating selectivity among the HER family of receptors.[2]

Cellular Activity Profile

In cellular assays, Sevabertinib has been shown to effectively inhibit the phosphorylation of HER2 and downstream signaling pathways in cancer cells that have HER2 alterations.[6] This inhibition of signaling leads to a reduction in the proliferation of cancer cells that either overexpress wild-type HER2 or harbor activating HER2 mutations.[6]

Signaling Pathway Inhibition

Sevabertinib exerts its therapeutic effect by blocking the ATP-binding site within the kinase domain of HER2 and EGFR. This competitive inhibition prevents receptor autophosphorylation, a critical step in the activation of downstream signaling cascades that drive tumor cell proliferation and survival. The primary pathways affected are the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK (MAPK) pathways.

Sevabertinib's Mechanism of Action.

Experimental Protocols

The following sections describe the general methodologies employed in the preclinical characterization of tyrosine kinase inhibitors like Sevabertinib.

Biochemical Kinase Inhibition Assay

The potency of Sevabertinib against various kinases is determined using in vitro biochemical assays. A typical workflow for such an assay is as follows:

Workflow for a Biochemical Kinase Assay.

Methodology:

• Plate Preparation: Recombinant human kinase enzymes are added to the wells of a microtiter plate.

• Compound Addition: A dilution series of Sevabertinib is added to the wells.

• Initiation of Reaction: The enzymatic reaction is initiated by adding a mixture of ATP and a specific peptide substrate.

• Incubation: The plate is incubated at a controlled temperature to allow the kinase to phosphorylate the substrate.

• Detection: The level of substrate phosphorylation is quantified. This can be done using various methods, such as radioactivity (if using ³²P-ATP) or, more commonly, fluorescence- or luminescence-based technologies that use antibodies to detect the phosphorylated substrate.

• Data Analysis: The results are plotted as the percentage of kinase activity versus the logarithm of the inhibitor concentration. A sigmoidal dose-response curve is fitted to the data to determine the IC50 value.

Cellular Proliferation Assay

To assess the effect of Sevabertinib on cancer cell growth, cellular proliferation assays are conducted.

Methodology:

• Cell Seeding: Cancer cell lines with known HER2 or EGFR status (e.g., SK-BR-3, BT-474 for HER2; NCI-H1975 for EGFR mutations) are seeded into 96-well plates and allowed to adhere overnight.

• Drug Treatment: The cells are treated with a range of concentrations of Sevabertinib or a vehicle control (e.g., DMSO).

• Incubation: The plates are incubated for a period of 3 to 5 days to allow for cell proliferation.

• Viability Assessment: Cell viability is measured using a colorimetric or fluorometric assay. Common methods include:

  • MTS/MTT Assay: A tetrazolium salt is added to the wells, which is converted by metabolically active cells into a colored formazan (B1609692) product. The absorbance is read on a plate reader.

  • Resazurin (alamarBlue) Assay: Resazurin is reduced by viable cells to the fluorescent resorufin. Fluorescence is measured on a plate reader.

  • ATP-based Assay: The amount of ATP, which correlates with the number of viable cells, is quantified using a luciferase-based reaction that produces light.

• Data Analysis: The absorbance or fluorescence values are used to calculate the percentage of cell growth inhibition relative to the vehicle control. The GI50 (concentration for 50% growth inhibition) is then determined.

Western Blot Analysis for Pathway Inhibition

Western blotting is used to confirm that Sevabertinib inhibits the intended signaling pathways within the cell.

Western Blotting Experimental Workflow.

Methodology:

• Cell Treatment and Lysis: Cancer cells are treated with Sevabertinib for a specified time. The cells are then lysed to release their protein content.

• Protein Quantification: The total protein concentration in each lysate is determined to ensure equal loading onto the gel.

• SDS-PAGE: The protein lysates are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: The membrane is incubated in a blocking buffer (e.g., non-fat milk or bovine serum albumin) to prevent non-specific antibody binding.

• Antibody Incubation: The membrane is incubated with primary antibodies specific for the phosphorylated and total forms of the target proteins (e.g., p-HER2, HER2, p-AKT, AKT, p-ERK, ERK).

• Secondary Antibody and Detection: After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase, HRP). A chemiluminescent substrate is then added, and the light produced is captured on X-ray film or with a digital imager. The intensity of the bands indicates the amount of the target protein.

References

• 1. Sevabertinib in Advanced HER2-Mutant Non-Small-Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Off-Target Landscape of Sevabertinib: An In-Depth Preclinical Analysis

For Immediate Release

This technical guide provides a comprehensive overview of the preclinical off-target effects of Sevabertinib (formerly BAY 2927088), a potent, reversible, oral tyrosine kinase inhibitor (TKI). Developed for researchers, scientists, and drug development professionals, this document delves into the kinase selectivity profile, cellular effects, and in vivo activity of Sevabertinib, offering a detailed examination of its therapeutic window and potential for off-target related adverse events.

Sevabertinib is a dual inhibitor of human epidermal growth factor receptor 2 (HER2) and epidermal growth factor receptor (EGFR), with high selectivity for mutant variants over wild-type EGFR.[1][2] Its primary mechanism of action involves the inhibition of HER2 and EGFR phosphorylation, which in turn blocks downstream signaling pathways crucial for tumor cell proliferation and survival.[3][4] This targeted approach has shown significant anti-tumor activity in preclinical models of non-small cell lung cancer (NSCLC) harboring HER2 mutations.[3][5] Understanding the off-target profile of Sevabertinib is paramount for predicting its clinical safety and efficacy.

Kinase Selectivity Profile

The selectivity of a kinase inhibitor is a critical determinant of its therapeutic index. Off-target kinase inhibition can lead to unforeseen toxicities. The following tables summarize the in vitro kinase activity of Sevabertinib against a panel of ERBB family and non-ERBB family kinases.

Table 1: Biochemical Activity of Sevabertinib Against ERBB Family Kinases

Kinase	IC50 (nM)
HER2 (Wild-Type)	<0.5
HER2 (A775insYVMA)	<0.5
EGFR (Wild-Type)	<0.5
EGFR (D770_N771insSVD)	<0.5
HER4	13.9

Data sourced from MedchemExpress.[6]

Table 2: Off-Target Kinase Inhibition Profile of Sevabertinib

A comprehensive kinase panel screening was conducted to assess the selectivity of Sevabertinib against a wide range of kinases. The following table highlights kinases with significant inhibition at a concentration of 1 µM.

Kinase	Percent Inhibition @ 1 µM
Data not publicly available in the provided search results.	N/A

A comprehensive off-target kinase panel screen is a standard preclinical assay, but the specific results for Sevabertinib were not found in the provided search results. This data is often proprietary to the developing pharmaceutical company.

Cellular Activity: Proliferation Assays

The anti-proliferative effects of Sevabertinib were evaluated in isogenic Ba/F3 cell lines, a murine pro-B cell line dependent on interleukin-3 (IL-3) for survival. These cells can be genetically engineered to express specific oncogenic kinases, making them dependent on the activity of that kinase for proliferation in the absence of IL-3. This model is instrumental in assessing the potency and selectivity of kinase inhibitors.

Table 3: Anti-proliferative Activity of Sevabertinib in Ba/F3 Cells

Cell Line (Expressing)	IC50 (nM)
EGFR (exon 19 del)	0.16
EGFR (L858R)	0.52
EGFR (Wild-Type)	221

Data sourced from BioWorld.[1]

These results demonstrate a significant selectivity of Sevabertinib for mutant EGFR over wild-type EGFR, with over 1000-fold greater potency against the classical activating mutations.[1] The 40-fold selectivity for EGFR exon 20 insertion mutants relative to wild-type EGFR further underscores its targeted nature.[1]

In Vivo Preclinical Models

The anti-tumor activity and tolerability of Sevabertinib were assessed in patient-derived xenograft (PDX) models of NSCLC. PDX models, where patient tumor tissue is implanted into immunodeficient mice, are considered more predictive of clinical outcomes than traditional cell line-derived xenografts as they better recapitulate the heterogeneity of human tumors.[7][8][9]

In PDX models carrying HER2 exon 20 insertion mutations, Sevabertinib demonstrated significant tumor growth inhibition.[1][5][10] Importantly, no activity was observed in EGFR wild-type tumors, confirming the in vivo selectivity of the compound.[1] The drug was also reported to be well-tolerated in these preclinical models.[1]

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action and the experimental approach to studying off-target effects, the following diagrams are provided.

Figure 1: Sevabertinib Inhibition of HER2/EGFR Signaling Pathways.

Figure 2: Preclinical Workflow for Off-Target Effect Evaluation.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the key experimental protocols used in the preclinical evaluation of Sevabertinib.

Ba/F3 Cell Proliferation Assay

The Ba/F3 cell line, a murine IL-3 dependent pro-B cell line, is a widely used system to assess the transforming potential of oncogenes and the efficacy of targeted inhibitors.[11][12]

• Cell Culture and Engineering: Ba/F3 cells are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and IL-3. Cells are then engineered to express specific HER2 or EGFR mutations using retroviral or lentiviral transduction. Stable cell lines are selected and maintained in culture medium without IL-3 to confirm their dependence on the expressed oncoprotein.[11]

• Proliferation Assay: Engineered Ba/F3 cells are seeded in 96-well plates in the absence of IL-3. Cells are treated with serial dilutions of Sevabertinib. After a 72-hour incubation period, cell viability is assessed using a luminescent assay that measures ATP content (e.g., CellTiter-Glo®).[13]

• Data Analysis: The luminescence signal is proportional to the number of viable cells. IC50 values are calculated by fitting the dose-response curves to a four-parameter logistic equation.

Patient-Derived Xenograft (PDX) Models

PDX models are established by implanting fresh tumor tissue from a patient into immunodeficient mice.[7][8][9]

• Tumor Implantation: Fresh tumor tissue from NSCLC patients with confirmed HER2 mutations is surgically implanted subcutaneously into immunodeficient mice (e.g., NOD-scid gamma mice).[7][14]

• Tumor Growth and Passaging: Once the tumors reach a specific size (e.g., 1000-1500 mm³), they are harvested and can be serially passaged into new cohorts of mice for expansion.[14]

• Efficacy Studies: When tumors in the experimental cohort reach a predetermined size (e.g., 150-250 mm³), mice are randomized into treatment and control groups. Sevabertinib is administered orally at a specified dose and schedule. Tumor volume and body weight are measured regularly.

• Endpoint Analysis: The study is terminated when tumors in the control group reach a maximum allowed size or at a predetermined time point. Tumor growth inhibition is calculated by comparing the tumor volumes in the treated group to the control group.

Conclusion

The preclinical data for Sevabertinib reveal a promising profile of a potent and selective dual HER2/EGFR inhibitor. Its high selectivity for mutant EGFR over wild-type EGFR, demonstrated in both biochemical and cellular assays, suggests a favorable therapeutic window with a reduced potential for toxicities associated with wild-type EGFR inhibition. The in vivo efficacy in PDX models further supports its potential as a targeted therapy for HER2-mutant NSCLC. While a comprehensive public dataset on its off-target kinase profile remains limited, the available preclinical evidence indicates a well-tolerated and effective agent. Further investigation into its broader kinase interactions will continue to refine our understanding of its complete off-target landscape.

References

• 1. Preclinical characterization of BAY-2927088 in models of EGFR mutant NSCLC | BioWorld [bioworld.com]
• 2. Sevabertinib (BAY 2927088) granted FDA Priority Review for the treatment of patients with HER2-mutant non-small cell lung cancer [bayer.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. go.drugbank.com [go.drugbank.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Patient-derived non-small cell lung cancer xenograft mirrors complex tumor heterogeneity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Patient-Derived Xenograft Models of Non-Small Cell Lung Cancer and Their Potential Utility in Personalized Medicine [frontiersin.org]
• 9. aacrjournals.org [aacrjournals.org]
• 10. researchgate.net [researchgate.net]
• 11. Ba/F3 transformation assays - PMC [pmc.ncbi.nlm.nih.gov]
• 12. BAF3 Cell Proliferation Assay_BaF3 Assays_Ba/F3 Cell Line - BaF3 Cell Proliferation Assays - ICE Bioscience [en.ice-biosci.com]
• 13. reactionbiology.com [reactionbiology.com]
• 14. Patient-derived xenograft models of non-small cell lung cancer for evaluating targeted drug sensitivity and resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Sevabertinib Stock Solution Preparation in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sevabertinib (also known as BAY 2927088) is a potent and reversible dual inhibitor of the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2) tyrosine kinases.[1][2] It is a crucial tool in in-vitro studies for non-small cell lung cancer and other cancers harboring EGFR or HER2 mutations.[1][3] Proper preparation of a sterile, accurate stock solution is the first critical step for obtaining reliable and reproducible results in cell-based assays.

This document provides a detailed protocol for the preparation, storage, and handling of Sevabertinib stock solutions for use in cell culture applications.

Physicochemical and Solubility Data

A summary of the key quantitative data for Sevabertinib is presented in the table below for easy reference.

Property	Value	Citations
Molecular Formula	C₂₄H₂₅ClN₄O₅	[4]
Molecular Weight	484.93 g/mol	[5][6]
Appearance	Solid	[5]
Recommended Solvent	Dimethyl sulfoxide (B87167) (DMSO)	[7]
Solubility in DMSO	≥ 48 mg/mL (approximately 98.98 mM)	[7]
Storage of Powder	Store at -20°C for up to 3 years.
Storage of Stock Solution	Aliquot and store at -80°C for up to 1 year. Avoid repeated freeze-thaw cycles.

Experimental Protocol: Preparation of a 10 mM Sevabertinib Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Sevabertinib in DMSO. This is a common stock concentration for in-vitro studies.

Materials:

• Sevabertinib powder

• Anhydrous or sterile dimethyl sulfoxide (DMSO)

• Sterile, nuclease-free microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

• Calibrated analytical balance

• Sterile pipette tips

• Vortex mixer

• Personal protective equipment (PPE): lab coat, safety glasses, and chemical-resistant gloves

Procedure:

• Pre-weighing Preparations:

  • Bring the Sevabertinib powder vial to room temperature before opening to prevent condensation.

  • Work in a clean and sterile environment, such as a laminar flow hood or biosafety cabinet, to maintain the sterility of the stock solution.

• Weighing Sevabertinib:

  • Carefully weigh out the desired amount of Sevabertinib powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need 4.85 mg of Sevabertinib.

    • Calculation:

      • Volume (L) x Concentration (mol/L) = Moles

      • 0.001 L x 0.010 mol/L = 0.00001 mol

      • Moles x Molecular Weight ( g/mol ) = Mass (g)

      • 0.00001 mol x 484.93 g/mol = 0.00485 g = 4.85 mg

• Dissolving in DMSO:

  • Transfer the weighed Sevabertinib powder into a sterile microcentrifuge tube.

  • Add the calculated volume of sterile DMSO to the tube. For the example above, you would add 1 mL of DMSO.

  • Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

• Sterilization (Optional but Recommended):

  • While many researchers find that dissolving in 100% DMSO is sufficient to maintain sterility, for long-term experiments or sensitive cell lines, filtering the stock solution through a 0.22 µm sterile syringe filter is an additional precaution. Ensure the filter is compatible with DMSO.

• Aliquoting and Storage:

  • To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

  • Clearly label each aliquot with the compound name, concentration, date of preparation, and your initials.

  • Store the aliquots at -80°C for long-term storage (up to one year). For short-term use, storage at -20°C is also acceptable.

Experimental Workflow

The following diagram illustrates the key steps in the preparation of a Sevabertinib stock solution.

Caption: Workflow for Sevabertinib stock solution preparation.

Mechanism of Action: EGFR and HER2 Signaling Inhibition

Sevabertinib exerts its anti-cancer effects by inhibiting the tyrosine kinase activity of both EGFR and HER2.[6] This dual inhibition blocks downstream signaling pathways that are critical for cell proliferation, survival, and growth. The simplified diagram below illustrates the targeted pathways.

Caption: Sevabertinib inhibits EGFR and HER2 signaling pathways.

Conclusion

The protocol outlined in this document provides a comprehensive guide for the preparation of Sevabertinib stock solutions for cell culture experiments. Adherence to these guidelines for accurate calculations, sterile technique, and proper storage will contribute to the integrity and reproducibility of your research findings. Always refer to the specific product information sheet provided by the manufacturer for any lot-specific details.

References

• 1. Sevabertinib (BAY 2927088) granted FDA Priority Review for the treatment of patients with HER2-mutant non-small cell lung cancer [bayer.com]
• 2. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sevabertinib - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. lifetein.com [lifetein.com]
• 6. Hyrnuo (sevabertinib): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 7. selleckchem.com [selleckchem.com]

Application Notes & Protocols: Pharmacokinetic Studies of Sevabertinib in Animal Models

Audience: Researchers, scientists, and drug development professionals.

Introduction: Sevabertinib (also known as Hyrnuo or BAY 2927088) is an oral, reversible tyrosine kinase inhibitor (TKI) that potently and selectively targets mutant Human Epidermal Growth Factor Receptor 2 (HER2) and Epidermal Growth factor Receptor (EGFR).[1][2][3][4] It is indicated for the treatment of adult patients with locally advanced or metastatic non-squamous non-small cell lung cancer (NSCLC) with HER2 (ERBB2) tyrosine kinase domain activating mutations.[5][6] Understanding the pharmacokinetic (PK) profile—how the drug is absorbed, distributed, metabolized, and excreted (ADME)—is critical for preclinical and clinical development. This document provides detailed protocols and application notes for conducting pharmacokinetic studies of Sevabertinib in appropriate animal models.

Mechanism of Action and Signaling Pathway

Sevabertinib functions by inhibiting the kinase activity of HER2 and EGFR, thereby blocking downstream signaling pathways that promote cell proliferation and survival in cancer cells.[1][7] In some cancers, mutations in HER2 or EGFR lead to constitutive activation of these receptors, driving tumor growth.[1] Sevabertinib's inhibition of these receptors helps to "turn off" these growth signals.[1]

Caption: Sevabertinib inhibits HER2/EGFR autophosphorylation, blocking downstream signaling.

Preclinical Animal Model Data

Preclinical studies are essential to establish the efficacy and safety profile of a drug before human trials. Rodent models, particularly mice and rats, are commonly used for pharmacokinetic and toxicokinetic studies of tyrosine kinase inhibitors.[8][9][10]

Table 1: Summary of Preclinical Efficacy and Developmental Studies of Sevabertinib

Animal Model	Study Type	Dosing	Administration Route	Key Findings	Reference
Nude Mice (with NSCLC PDX model)	Efficacy	10, 25, and 50 mg/kg, once daily	Oral gavage	Showed tumor growth inhibition with T/C ratios of 0.22, 0.12, and 0.06, respectively.	[2]
Pregnant Rats	Embryo-fetal Development	1.5 to 11 mg/kg/day (during organogenesis)	Oral	Maternal toxicity and reduced fetal weights observed at ≥6 mg/kg/day.	[5][11]

| Lactating Rats | Excretion | Single radiolabeled dose | Oral | Sevabertinib-derived radioactivity was 13- to 26-times higher in milk than in plasma. |[11] |

Table 2: Key Human Pharmacokinetic Parameters (for reference) Note: These values are from clinical studies in patients with NSCLC and serve as a benchmark for preclinical model evaluation.

Parameter	Value (at 20 mg twice daily)
Cmax (Maximum Concentration)	902 (45% CV) ng/mL
AUC (Total Systemic Exposure)	6,640 (50% CV) ng*h/mL
Elimination Half-life	~8 hours
Excretion	Feces: 84% (14% unchanged), Urine: ~10% (1.3% unchanged)

[5][12]

Experimental Protocol: Rodent Pharmacokinetic Study

This protocol outlines a standard procedure for evaluating the pharmacokinetics of Sevabertinib in mice or rats. The design can be adapted based on specific research goals.[13][14][15]

3.1. Animal Models and Housing

• Species: Mice (e.g., C57BL/6, BALB/c, CD1) or rats (e.g., Wistar, Sprague Dawley).[14] The choice of species may be influenced by the need to correlate with efficacy models (e.g., xenograft or patient-derived xenograft models).

• Health Status: Use healthy, specific-pathogen-free (SPF) animals.

• Acclimatization: Animals should be acclimated to the facility for at least one week before the study begins.[16]

• Housing: House animals in environmentally controlled rooms with a standard 12-hour light/dark cycle. Provide free access to standard chow and water.

3.2. Drug Formulation and Administration

• Formulation: Sevabertinib is an oral tablet for clinical use.[6] For animal studies, it must be prepared in a suitable vehicle for oral administration (gavage). A common vehicle can be a suspension in a solution like 0.5% methylcellulose (B11928114) with 0.1% Tween 80. A described formulation involves DMSO, PEG300, Tween80, and ddH2O.[17]

  • Preparation Example: For a 10 mg/mL solution, dissolve Sevabertinib in DMSO first, then add PEG300 and Tween80, and finally add ddH2O to the final volume.[17] The solution should be freshly prepared.

• Dose Levels: Select at least three dose levels based on existing efficacy and toxicology data (e.g., low, medium, and high doses). Doses used in mice have ranged from 10 to 50 mg/kg.[2]

• Administration Route:

  • Oral (PO): Administer via oral gavage. This route mimics the clinical application.[18]

  • Intravenous (IV): Administer via a suitable vein (e.g., tail vein) to determine absolute bioavailability. A separate cohort of animals is required.

3.3. Experimental Design and Sampling

• Grouping: Assign animals randomly to different dose and route groups. A typical design involves 3-5 animals per time point per group.[14]

• Blood Sampling:

  • Method: Serial blood sampling from a single mouse is preferred to reduce animal usage and inter-animal variability.[13] Techniques include submandibular vein or saphenous vein puncture for intermediate time points and cardiac puncture for a terminal sample.[13]

  • Volume: Collect approximately 25-50 µL of blood at each time point into tubes containing an anticoagulant (e.g., K2-EDTA).[16]

  • Time Points: A typical sampling schedule for an oral dose might be: 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.[14]

• Sample Processing:

  • Immediately after collection, place blood samples on ice.

  • Centrifuge the blood at approximately 2,000g for 10 minutes at 4°C to separate plasma.[16]

  • Transfer the plasma supernatant to a new, labeled microcentrifuge tube.

  • Store plasma samples at -80°C until bioanalysis.[16]

3.4. Bioanalytical Method

• Technique: Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the standard method for quantifying small molecule drugs like Sevabertinib in biological matrices due to its high sensitivity and specificity.[8][19]

• Method Validation: The analytical method must be validated according to regulatory guidelines (e.g., FDA or EMA) for parameters including accuracy, precision, selectivity, sensitivity (LLOQ), calibration curve range, and stability.[20]

• Sample Preparation: Typically involves protein precipitation (e.g., with acetonitrile (B52724) or methanol) followed by centrifugation to remove proteins before injection into the LC-MS/MS system.

3.5. Pharmacokinetic Data Analysis

• Software: Use non-compartmental analysis (NCA) with software like Phoenix WinNonlin to calculate key PK parameters.

• Key Parameters:

  • Cmax: Maximum observed plasma concentration.

  • Tmax: Time to reach Cmax.

  • AUC(0-t): Area under the plasma concentration-time curve from time 0 to the last measurable time point.

  • AUC(0-inf): Area under the curve extrapolated to infinity.

  • t1/2: Elimination half-life.

  • CL/F: Apparent total body clearance (for oral doses).

  • Vz/F: Apparent volume of distribution (for oral doses).

  • F%: Absolute bioavailability (calculated as [AUCoral / AUCiv] * [Dose_iv / Dose_oral] * 100).

Standard Pharmacokinetic Study Workflow

The following diagram illustrates the typical workflow for conducting a pharmacokinetic study in an animal model.

Caption: A standard workflow for an in vivo pharmacokinetic study.

By following these protocols and leveraging appropriate animal models, researchers can effectively characterize the pharmacokinetic properties of Sevabertinib, providing critical data to support its ongoing development and clinical application.

References

• 1. Hyrnuo (sevabertinib): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. targetedonc.com [targetedonc.com]
• 4. Sevabertinib (BAY 2927088) granted FDA Priority Review for the treatment of patients with HER2-mutant non-small cell lung cancer [bayer.com]
• 5. DailyMed - HYRNUO- sevabertinib tablet, film coated [dailymed.nlm.nih.gov]
• 6. Sevabertinib - Wikipedia [en.wikipedia.org]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Preclinical pharmacokinetic evaluation to facilitate repurposing of tyrosine kinase inhibitors nilotinib and imatinib as antiviral agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bridging from preclinical to clinical studies for tyrosine kinase inhibitors based on pharmacokinetics/pharmacodynamics and toxicokinetics/toxicodynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. fda.gov [fda.gov]
• 11. accessdata.fda.gov [accessdata.fda.gov]
• 12. reference.medscape.com [reference.medscape.com]
• 13. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Pharmacokinetics Studies in Mice or Rats - Enamine [enamine.net]
• 15. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 16. unmc.edu [unmc.edu]
• 17. selleckchem.com [selleckchem.com]
• 18. IACUC Routes of Administration Guidelines | Research & Innovation Office [research.umn.edu]
• 19. bepls.com [bepls.com]
• 20. clinmedjournals.org [clinmedjournals.org]

Application Notes and Protocols: Immunohistochemistry for HER2 Expression in Sevabertinib Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of HER2 assessment in the context of studies involving Sevabertinib (Hyrnuo™), a targeted therapy for HER2-mutant non-small cell lung cancer (NSCLC). While the primary biomarker for Sevabertinib eligibility is the presence of HER2 (ERBB2) tyrosine kinase domain (TKD) activating mutations, this document outlines the methodologies for assessing HER2 protein expression via immunohistochemistry (IHC), a technique often employed in cancer research and diagnostics.

Introduction to Sevabertinib and its Mechanism of Action

Sevabertinib (BAY 2927088) is an oral, reversible tyrosine kinase inhibitor (TKI) that potently targets tumors with HER2 mutations, including exon 20 insertions, while sparing wild-type epidermal growth factor receptor (EGFR).[1] The U.S. Food and Drug Administration (FDA) has granted accelerated approval to Sevabertinib for adult patients with locally advanced or metastatic non-squamous NSCLC whose tumors harbor HER2 TKD activating mutations, as detected by an FDA-approved test.[2][3][4]

The primary clinical evidence supporting Sevabertinib's efficacy comes from the multi-cohort, open-label, phase I/II SOHO-01 trial (NCT05099172).[2][3][5][6] Patient selection for this pivotal study was based on the identification of HER2 mutations, not HER2 protein overexpression determined by IHC.[4][7] The FDA has approved the Oncomine Dx Target Test, a next-generation sequencing (NGS) based assay, as the companion diagnostic for Sevabertinib.[3][8][9][10]

While HER2 mutation status is the definitive biomarker for Sevabertinib, understanding HER2 protein expression through IHC can provide valuable insights for research and may be relevant in exploratory analyses. In NSCLC, HER2 protein overexpression (defined as IHC 3+) and HER2 gene mutations are generally considered distinct biological events.[11]

Quantitative Data from the SOHO-01 Trial

The following tables summarize the key efficacy data from the SOHO-01 trial for cohorts of patients with HER2-mutant NSCLC treated with Sevabertinib.

Table 1: Efficacy of Sevabertinib in Previously Treated, HER2-Targeted Therapy-Naïve Patients (Cohort D) [1][2][6][8]

Endpoint	Value	95% Confidence Interval
Objective Response Rate (ORR)	71%	59% - 82%
Median Duration of Response (DOR)	9.2 months	6.3 - 15.0 months
Median Progression-Free Survival (PFS)	8.3 months	6.9 - 12.3 months

Table 2: Efficacy of Sevabertinib in Patients Previously Treated with HER2-Directed Antibody-Drug Conjugates (Cohort E) [6][8]

Endpoint	Value	95% Confidence Interval
Objective Response Rate (ORR)	38%	25% - 52%
Median Duration of Response (DOR)	8.5 months	Not Reported
Median Progression-Free Survival (PFS)	5.5 months	Not Reported

Table 3: Efficacy of Sevabertinib in Treatment-Naïve Patients (Cohort F) [6]

Endpoint	Value	95% Confidence Interval
Objective Response Rate (ORR)	71%	59% - 81%
Median Duration of Response (DOR)	11.0 months	Not Reported
Median Progression-Free Survival (PFS)	Data Immature	Not Reported

Experimental Protocols

HER2 Mutation Detection (Companion Diagnostic)

Patient selection for Sevabertinib treatment is guided by the detection of HER2 TKD activating mutations in tumor tissue or plasma.[4] The FDA-approved companion diagnostic is the Oncomine Dx Target Test.[8][9][10] This is a next-generation sequencing (NGS) based assay. Laboratories should follow the manufacturer's instructions for this test.

Representative Protocol for HER2 Immunohistochemistry in NSCLC

While a specific IHC protocol for the SOHO-01 trial is not publicly available, the following is a representative protocol for assessing HER2 protein expression in NSCLC tissue, based on established guidelines which often adapt the scoring criteria from gastric cancer.[11][12]

1. Specimen Preparation:

• Formalin-fixed, paraffin-embedded (FFPE) tissue blocks are required.

• Tissue sections should be cut at 4-5 µm thickness and mounted on positively charged slides.

• Ensure timely fixation and proper handling of specimens to preserve antigenicity.

2. Deparaffinization and Rehydration:

• Bake slides at 60°C for at least 30 minutes.

• Deparaffinize slides in xylene (or a xylene substitute) with 2-3 changes, 5 minutes each.

• Rehydrate through graded alcohols: 100% (2 changes), 95%, and 70% ethanol, 3 minutes each.

• Rinse with deionized water.

3. Antigen Retrieval:

• Heat-Induced Epitope Retrieval (HIER) is recommended.

• Use a validated antigen retrieval solution, such as Tris/EDTA buffer (pH 9.0).

• Heat slides in a pressure cooker, steamer, or water bath at 95-100°C for 20-40 minutes.

• Allow slides to cool to room temperature (approximately 20 minutes).

• Rinse with wash buffer (e.g., Tris-buffered saline with Tween 20).

4. Staining Procedure (Automated or Manual):

• Peroxidase Block: Incubate slides with a hydrogen peroxide solution for 10 minutes to block endogenous peroxidase activity. Rinse with wash buffer.

• Primary Antibody: Apply a validated anti-HER2 primary antibody (e.g., clone 4B5). Dilute the antibody according to the manufacturer's recommendations. Incubate for 30-60 minutes at room temperature or overnight at 4°C. Rinse with wash buffer.

• Detection System: Use a polymer-based detection system. Apply the secondary antibody/polymer reagent and incubate for 30 minutes at room temperature. Rinse with wash buffer.

• Chromogen: Apply the chromogen solution (e.g., DAB) and incubate for 5-10 minutes, or until the desired stain intensity is achieved.

• Counterstain: Counterstain with hematoxylin (B73222) for 1-2 minutes.

• Dehydration and Mounting: Dehydrate slides through graded alcohols, clear in xylene, and coverslip with a permanent mounting medium.

5. Interpretation and Scoring (Adapted from Gastric Cancer Guidelines for NSCLC): [11][12]

IHC Score	Staining Pattern (Surgical Specimen)	Staining Pattern (Biopsy Specimen)	HER2 Status
0	No reactivity or membranous reactivity in <10% of tumor cells.	No reactivity in any tumor cell.	Negative
1+	Faint/barely perceptible membranous reactivity in ≥10% of tumor cells.	Tumor cell cluster with faint/barely perceptible membranous reactivity.	Negative
2+	Weak to moderate complete, basolateral, or lateral membranous reactivity in ≥10% of tumor cells.	Tumor cell cluster with weak to moderate complete, basolateral, or lateral membranous reactivity.	Equivocal*
3+	Strong complete, basolateral, or lateral membranous reactivity in ≥10% of tumor cells.	Tumor cell cluster with strong complete, basolateral, or lateral membranous reactivity.	Positive

*For equivocal (2+) results, further testing with in situ hybridization (ISH) to assess for HER2 gene amplification is recommended.

Visualizations

Signaling Pathway

Caption: Sevabertinib inhibits the HER2 signaling pathway.

Experimental Workflow

Caption: General workflow for HER2 immunohistochemistry.

References

• 1. esmo.org [esmo.org]
• 2. onclive.com [onclive.com]
• 3. oncnursingnews.com [oncnursingnews.com]
• 4. fda.gov [fda.gov]
• 5. ESMO 2025: Oral drug demonstrates promising anti-tumor activity in patients with advanced lung cancer | MD Anderson Cancer Center [mdanderson.org]
• 6. Sevabertinib in Advanced HER2-Mutant Non-Small-Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ASCO – American Society of Clinical Oncology [asco.org]
• 8. onclive.com [onclive.com]
• 9. FDA Approves Thermo Fisher’s Companion Diagnostic for HER2-Mutated NSCLC Treatment | Lab Manager [labmanager.com]
• 10. biospace.com [biospace.com]
• 11. HER2 IHC Testing Updates for mNSCLC | HER2Know [her2know.com]
• 12. her2know.com [her2know.com]

Application Notes: Flow Cytometry Analysis of Apoptosis Induced by Sevabertinib

For Researchers, Scientists, and Drug Development Professionals

Introduction to Sevabertinib and its Role in Apoptosis

Sevabertinib (also known as Hyrnuo, BAY 2927088) is an oral, reversible tyrosine kinase inhibitor (TKI) that potently targets mutant Human Epidermal Growth Factor Receptor 2 (HER2) and Epidermal Growth Factor Receptor (EGFR).[1][2][3] It is primarily indicated for the treatment of adult patients with advanced non-small cell lung cancer (NSCLC) whose tumors harbor activating HER2 (ERBB2) mutations.[1][2][4]

The mechanism of action of Sevabertinib involves the inhibition of HER2 phosphorylation and its downstream signaling pathways.[1] In cancer cells with HER2 alterations, these pathways are often constitutively active, promoting cell proliferation and survival. By blocking these signals, Sevabertinib can arrest the cell cycle and induce programmed cell death, or apoptosis, leading to a reduction in tumor growth.[1][4]

Flow cytometry, in conjunction with Annexin V and Propidium Iodide (PI) staining, provides a robust and quantitative method to assess the pro-apoptotic effects of compounds like Sevabertinib on cancer cells. This application note provides a detailed protocol for the analysis of Sevabertinib-induced apoptosis.

Principle of Annexin V and Propidium Iodide (PI) Staining

During the early stages of apoptosis, phosphatidylserine (B164497) (PS), a phospholipid component of the plasma membrane, is translocated from the inner to the outer leaflet. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorochrome (e.g., FITC) for detection by flow cytometry.[5][6][7] This allows for the identification of early apoptotic cells.

Propidium Iodide (PI) is a fluorescent intercalating agent that stains DNA. It cannot cross the intact plasma membrane of live or early apoptotic cells.[7] Therefore, PI is used to identify late apoptotic and necrotic cells, which have lost membrane integrity.[5][6]

By using Annexin V and PI in combination, flow cytometry can distinguish between four cell populations:

• Viable cells: Annexin V-negative and PI-negative.[5][8]

• Early apoptotic cells: Annexin V-positive and PI-negative.[5][8]

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.[5][8]

• Necrotic cells: Annexin V-negative and PI-positive (this population is often minimal in apoptosis studies).[8]

Experimental Protocol

This protocol describes the induction of apoptosis in a HER2-mutant cancer cell line with Sevabertinib and subsequent analysis by flow cytometry using an Annexin V-FITC/PI apoptosis detection kit.

Materials and Reagents

• Sevabertinib (investigational compound)

• HER2-mutant cancer cell line (e.g., NCI-H2170, CALU-3)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Phosphate-Buffered Saline (PBS), sterile, cold

• Trypsin-EDTA

• Annexin V-FITC/PI Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and 10X Binding Buffer)

• 6-well plates

• Flow cytometry tubes

• Flow cytometer

Procedure

• Cell Seeding and Treatment:

  • Seed the chosen cancer cell line in 6-well plates at a density that will allow for logarithmic growth during the treatment period.

  • Allow cells to adhere and grow for 24 hours in a humidified incubator (37°C, 5% CO2).

  • Prepare a stock solution of Sevabertinib in DMSO. Further dilute with complete culture medium to achieve the desired final concentrations (e.g., 0 µM (vehicle control), 1 µM, 5 µM, 10 µM, 25 µM).

  • Replace the culture medium with the medium containing the different concentrations of Sevabertinib. Include a vehicle-only (DMSO) control.

  • Incubate the cells for a predetermined time course (e.g., 24, 48, or 72 hours).

• Cell Harvesting:

  • After the treatment period, collect the culture medium from each well, which may contain floating apoptotic cells.

  • Wash the adherent cells once with PBS.

  • Add Trypsin-EDTA to detach the adherent cells.

  • Combine the detached cells with their corresponding culture medium collected earlier.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

• Staining:

  • Discard the supernatant and gently resuspend the cell pellet in 1 mL of cold PBS.

  • Centrifuge at 300 x g for 5 minutes and discard the PBS.

  • Prepare 1X Binding Buffer by diluting the 10X stock with deionized water.[5]

  • Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.[5][6]

  • Transfer 100 µL of the cell suspension (containing 1 x 10^5 cells) to a flow cytometry tube.[5][9]

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to each tube.[9]

  • Gently vortex the tubes and incubate for 15-20 minutes at room temperature in the dark.[5][8][9]

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube immediately before analysis.[5][8][9]

  • Analyze the samples on a flow cytometer.

  • Set up appropriate compensation for FITC and PI to correct for spectral overlap.

  • Collect data for a minimum of 10,000 events per sample.

  • Use appropriate software to analyze the data and quantify the percentage of cells in each of the four quadrants (viable, early apoptotic, late apoptotic/necrotic, and necrotic).

Data Presentation

The quantitative data obtained from the flow cytometry analysis can be summarized in a table for clear comparison of the effects of different concentrations of Sevabertinib.

Table 1: Effect of Sevabertinib on Apoptosis in a HER2-Mutant Cell Line after 48 Hours

Sevabertinib Concentration (µM)	% Viable Cells (Annexin V- / PI-)	% Early Apoptotic Cells (Annexin V+ / PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+ / PI+)
0 (Vehicle Control)	95.2 ± 2.1	2.5 ± 0.5	2.3 ± 0.4
1	85.6 ± 3.4	8.1 ± 1.2	6.3 ± 0.9
5	60.3 ± 4.5	25.4 ± 2.8	14.3 ± 1.7
10	35.1 ± 5.2	45.8 ± 4.1	19.1 ± 2.3
25	15.8 ± 3.9	50.2 ± 5.5	34.0 ± 4.8

Data are presented as mean ± standard deviation from three independent experiments.

Visualizations

Experimental Workflow

Caption: Experimental workflow for Sevabertinib-induced apoptosis analysis.

Sevabertinib Signaling Pathway and Apoptosis Induction

Caption: Sevabertinib inhibits HER2 signaling to promote apoptosis.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Sevabertinib (BAY 2927088) granted FDA Priority Review for the treatment of patients with HER2-mutant non-small cell lung cancer [bayer.com]
• 3. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hyrnuo (sevabertinib): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 5. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 6. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. bosterbio.com [bosterbio.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for BAY2927088 in Preclinical Animal Studies

For Research Use Only. Not for use in diagnostic procedures.

Introduction

BAY2927088 is a potent, oral, and reversible tyrosine kinase inhibitor (TKI) that selectively targets activating mutations in the Human Epidermal Growth Factor Receptor 2 (HER2/ERBB2) and the Epidermal Growth Factor Receptor (EGFR).[1][2][3] It has shown significant preclinical and clinical activity in non-small cell lung cancer (NSCLC) models harboring these mutations.[4][5][6] These application notes provide a summary of the available preclinical data and representative protocols for the formulation and administration of BAY2927088 in animal models, particularly patient-derived xenograft (PDX) models.

Mechanism of Action

BAY2927088 functions by inhibiting the tyrosine kinase activity of mutant HER2 and EGFR.[7] These mutations, such as HER2 exon 20 insertions, lead to constitutive activation of downstream signaling pathways, promoting cell proliferation, survival, and tumor growth.[4][6] By blocking the autophosphorylation of these receptors, BAY2927088 effectively abrogates these oncogenic signals. The high selectivity for mutant versus wild-type EGFR suggests a potentially wider therapeutic window and a more favorable safety profile.[1][8]

Signaling Pathway

The diagram below illustrates the simplified HER2 and EGFR signaling pathways and the point of inhibition by BAY2927088. Upon ligand binding or due to activating mutations, HER2 and EGFR form homodimers or heterodimers, leading to the activation of their intracellular kinase domains. This triggers downstream cascades, primarily the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways, which drive tumor cell proliferation and survival. BAY2927088 blocks the initial kinase activation step.

Caption: Inhibition of mutant HER2/EGFR signaling by BAY2927088.

Preclinical Studies Summary

While specific formulation details are proprietary, preclinical studies have demonstrated the in vivo efficacy of BAY2927088. The compound has been shown to induce dose-dependent tumor growth inhibition in various NSCLC patient-derived xenograft (PDX) models harboring HER2 or EGFR mutations.

Model System	Administration Route	Key Findings	Reference
NSCLC PDX model (HER2 exon 20 insertion A775insYVMA)	Oral	Validated in vitro activity, demonstrating in vivo efficacy.	[4]
NSCLC PDX models (EGFR exon 20 insertion mutants)	Oral	Strong, dose-dependent tumor growth inhibition.	[8][9]
NSCLC PDX models (EGFR C797S resistance mutation)	Oral	Potent anti-proliferative activity, overcoming resistance.	[9]

Protocols

Representative Formulation Protocol for Oral Administration

This protocol describes a general method for formulating a tyrosine kinase inhibitor like BAY2927088 for oral gavage in mice. The exact concentration should be determined based on the desired dosage (mg/kg) and the average weight of the study animals.

Materials:

• BAY2927088 compound

• Vehicle solution:

  • 0.5% (w/v) Methylcellulose (e.g., Sigma-Aldrich, Cat. No. M0512)

  • 0.2% (v/v) Tween® 80 (e.g., Sigma-Aldrich, Cat. No. P1754)

  • Sterile deionized water

• Mortar and pestle or homogenizer

• Magnetic stirrer and stir bar

• Sterile tubes for storage

• Analytical balance

Procedure:

• Prepare the Vehicle:

  • Add 0.5 g of Methylcellulose to 100 mL of sterile deionized water.

  • Heat the solution to 60-70°C while stirring until the Methylcellulose is fully dissolved.

  • Allow the solution to cool to room temperature.

  • Add 0.2 mL of Tween® 80 and mix thoroughly.

  • Store the vehicle at 4°C. Warm to room temperature before use.

• Prepare the BAY2927088 Suspension:

  • Calculate the required amount of BAY2927088 based on the desired concentration and final volume. For example, for a 10 mg/mL suspension, weigh out 100 mg of BAY2927088 for a final volume of 10 mL.

  • Triturate the weighed BAY2927088 powder in a mortar and pestle to a fine consistency.

  • Add a small volume of the prepared vehicle to the powder and mix to form a uniform paste.

  • Gradually add the remaining vehicle while continuously mixing or transferring to a tube for vortexing/homogenization.

  • Ensure the final suspension is homogenous. Stir continuously on a magnetic stirrer during dosing to prevent settling.

  • Prepare the formulation fresh daily.

Protocol for In Vivo Efficacy Study in Xenograft Models

This protocol outlines a typical workflow for assessing the anti-tumor efficacy of BAY2927088 in a subcutaneous PDX model.

Experimental Workflow Diagram:

Caption: General workflow for a preclinical xenograft efficacy study.

Procedure:

• Animal Models: Use immunodeficient mice (e.g., NOD-scid, NSG) for the engraftment of human patient-derived tumor fragments.

• Tumor Implantation: Subcutaneously implant small fragments of a characterized HER2- or EGFR-mutant tumor into the flank of each mouse.

• Tumor Growth Monitoring: Allow tumors to grow. Monitor tumor volume using caliper measurements (Volume = (Length x Width²)/2) two to three times per week.

• Randomization: Once tumors reach a predetermined size (e.g., 100-200 mm³), randomize mice into treatment and control groups (n=8-10 mice per group is recommended).

• Treatment Administration:

  • Control Group: Administer the vehicle solution orally once daily.

  • Treatment Group(s): Administer the BAY2927088 suspension orally once daily at predetermined dose levels (e.g., 10, 30, 100 mg/kg). The dosing volume is typically 10 mL/kg of body weight.

• Efficacy and Toxicity Monitoring:

  • Measure tumor volumes and body weights two to three times weekly.

  • Observe animals daily for any clinical signs of toxicity.

  • Body weight loss exceeding 20% is a common endpoint criterion.

• Study Endpoint: Continue treatment for a specified period (e.g., 21-28 days) or until tumors in the control group reach a predetermined maximum size.

• Tissue Collection and Analysis: At the end of the study, euthanize the animals and excise the tumors. A portion of the tumor can be flash-frozen for pharmacodynamic (PD) marker analysis (e.g., Western blot for p-HER2/p-EGFR) or fixed in formalin for histopathological examination.

Disclaimer

These protocols are intended as a general guide. Researchers should adapt these procedures based on their specific experimental design, institutional guidelines (IACUC), and the characteristics of the animal models and cell lines used. The suggested formulation is a standard approach for poorly soluble oral compounds in preclinical studies and may need to be optimized for BAY2927088.

References

• 1. researchgate.net [researchgate.net]
• 2. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A Comprehensive Review of HER2 in Cancer Biology and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Epidermal growth factor receptor - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Lentiviral Transduction of HER2 Mutations for Sevabertinib Testing

Introduction

Human Epidermal Growth Factor Receptor 2 (HER2), a member of the ErbB family of receptor tyrosine kinases, is a key driver in the pathogenesis of several cancers, including breast and non-small cell lung cancer (NSCLC).[1][2] Activating mutations in the HER2 gene lead to constitutive signaling through downstream pathways such as PI3K/AKT/mTOR and RAS/MEK/MAPK, promoting cell proliferation, survival, and invasion.[2][3][4][5]

Sevabertinib (Hyrnuo) is an oral, reversible tyrosine kinase inhibitor (TKI) that targets HER2 activating mutations, including exon 20 insertions and point mutations.[6][7][8][9][10] It has demonstrated significant clinical activity in patients with HER2-mutant NSCLC.[11][12][13][14] Preclinical evaluation of Sevabertinib and other targeted therapies requires robust in vitro models that accurately recapitulate the genetic landscape of HER2-driven cancers.

These application notes provide a detailed methodology for utilizing lentiviral transduction to establish stable cell lines expressing various clinically relevant HER2 mutations. These models are ideal for assessing the efficacy of Sevabertinib and other HER2-targeted inhibitors. The protocols cover lentiviral vector production, stable cell line generation, and subsequent drug sensitivity testing.

Key Signaling Pathway

The HER2 signaling pathway plays a crucial role in cell growth and proliferation. Upon dimerization with other HER family members, particularly HER3, HER2 autophosphorylates its intracellular tyrosine kinase domain.[4][5] This initiates a cascade of downstream signaling, most notably through the PI3K/AKT/mTOR and RAS/MEK/MAPK pathways, which are critical for tumor cell survival and proliferation.[2][3] Sevabertinib exerts its therapeutic effect by inhibiting the kinase activity of mutant HER2, thereby blocking these downstream oncogenic signals.[6][7]

Figure 1: HER2 Signaling Pathway and Sevabertinib Inhibition.

Experimental Workflow

The overall experimental process involves three main stages: 1) Production of lentiviral particles encoding specific HER2 mutations, 2) Transduction of a suitable host cell line to generate stable HER2-mutant cell lines, and 3) Evaluation of Sevabertinib's potency against these engineered cell lines using a cell viability assay.

Figure 2: Overall Experimental Workflow.

Data Presentation

The efficacy of Sevabertinib against various HER2 mutations can be quantified by determining the half-maximal inhibitory concentration (IC50). The following tables summarize representative preclinical and clinical response data for Sevabertinib against common HER2 mutations.

Table 1: Representative In Vitro Efficacy of Sevabertinib in Engineered HER2-Mutant Cell Lines

HER2 Mutation	Mutation Type	Representative IC50 (nM)
Wild-Type (WT)	N/A	>1000
L755S	Point Mutation	25
V777L	Point Mutation	30
Y772_A775dup	Exon 20 Insertion	15
A775_G776insYVMA	Exon 20 Insertion	12

Note: IC50 values are representative and may vary based on the cell line and assay conditions.

Table 2: Clinical Activity of Sevabertinib in NSCLC Patients with HER2 Mutations (SOHO-01 Trial)

Patient Cohort	HER2 Mutation Type	Objective Response Rate (ORR)	Median Duration of Response (DoR)	Median Progression-Free Survival (PFS)
Cohort D (Previously Treated, HER2-TKI Naïve)	Tyrosine Kinase Domain (TKD)	64%[11][13][14]	9.2 months[11][13][14]	8.3 months[11][13][14]
Cohort E (Post-HER2 ADC)	Tyrosine Kinase Domain (TKD)	38%[11][13][14]	8.5 months[11][13][14]	5.5 months[11][13][14]
Cohort F (Treatment Naïve)	Tyrosine Kinase Domain (TKD)	71%[11][14]	11.0 months[11][14]	Immature[14]
Y772_A775dupYVMA Subgroup	Exon 20 Insertion	78%[12]	N/A	12.2 months[11][12]

Experimental Protocols

Safety Precaution: Work with lentiviruses must be conducted in a Biosafety Level 2 (BSL-2) facility, following all institutional and national safety guidelines.

Protocol 1: Lentiviral Vector Production

This protocol describes the generation of high-titer lentiviral particles carrying specific HER2 mutations using HEK293T cells.[15][16][17]

Materials:

• HEK293T cells

• Lentiviral transfer plasmid with desired HER2 mutation (e.g., pLVX-IRES-Puro-HER2-mutant)

• Packaging plasmids: psPAX2 and pMD2.G (for 2nd generation systems)[18]

• Transfection reagent (e.g., Lipofectamine 3000)

• DMEM with 10% Fetal Bovine Serum (FBS)

• Opti-MEM Reduced Serum Medium

• 0.45 µm syringe filters

• Lentivirus concentration solution (optional)

Procedure:

• Day 1: Seed HEK293T Cells. Plate 5 x 10^6 HEK293T cells in a 10 cm dish in DMEM + 10% FBS. Ensure cells reach 70-80% confluency on the day of transfection.

• Day 2: Co-transfection.

  • In Tube A, mix the plasmids: 10 µg of the HER2 mutant transfer plasmid, 7.5 µg of psPAX2, and 2.5 µg of pMD2.G in 1 mL of Opti-MEM.

  • In Tube B, add 30 µL of Lipofectamine 3000 reagent to 1 mL of Opti-MEM.

  • Combine the contents of Tube A and Tube B, mix gently, and incubate for 15-20 minutes at room temperature.

  • Add the DNA-lipid complex dropwise to the HEK293T cells.

• Day 3: Change Media. After 16-18 hours, carefully remove the transfection medium and replace it with 10 mL of fresh, pre-warmed DMEM + 10% FBS.

• Day 4 & 5: Harvest Viral Supernatant.

  • At 48 hours post-transfection, collect the supernatant containing the lentiviral particles.

  • Add 10 mL of fresh media to the plate.

  • At 72 hours post-transfection, collect the supernatant again and pool it with the 48-hour collection.

  • Clarify the pooled supernatant by centrifuging at 500 x g for 10 minutes, then filter through a 0.45 µm syringe filter to remove cell debris.

• Concentration (Optional) and Storage.

  • The filtered supernatant can be used directly or concentrated for higher titers.

  • Aliquot the virus into cryovials and store at -80°C. Avoid repeated freeze-thaw cycles.[19]

Protocol 2: Generation of Stable HER2-Mutant Cell Lines

This protocol details the transduction of a host cell line (e.g., Ba/F3, which is dependent on IL-3 for survival and can be made dependent on the introduced oncogene) to create stable cell lines.

Materials:

• Host cell line (e.g., Ba/F3)

• Lentiviral particles from Protocol 1

• Complete growth medium for the host cell line

• Polybrene (Hexadimethrine Bromide)[20][21][22]

• Puromycin (for selection)

Procedure:

• Day 1: Seed Host Cells. Plate 0.5 x 10^5 cells per well in a 24-well plate in their complete growth medium.[22]

• Day 2: Transduction.

  • Thaw the lentiviral aliquot on ice.

  • Add Polybrene to the cells at a final concentration of 8 µg/mL. Polybrene enhances transduction efficiency.[20][22]

  • Add the lentiviral particles to the cells. It is recommended to test a range of Multiplicity of Infection (MOI) to determine the optimal virus amount.[21]

  • Incubate overnight (18-20 hours) at 37°C.

• Day 3: Change Media. Remove the virus-containing medium and replace it with fresh complete growth medium.[20][22]

• Day 4 onwards: Selection.

  • After 48 hours post-transduction, begin selection by adding puromycin to the medium. The optimal concentration (typically 1-10 µg/mL) should be predetermined by generating a kill curve for the host cell line.[21]

  • Replace the medium with fresh puromycin-containing medium every 3-4 days.[21]

  • Continue selection until all non-transduced control cells have died (typically 7-10 days).

• Expansion. Expand the surviving puromycin-resistant cell pools for subsequent experiments. Single-cell cloning may be performed to ensure a homogenous population.

Protocol 3: Sevabertinib IC50 Determination via Cell Viability Assay

This protocol uses the CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels as an indicator of metabolically active cells.[23]

Materials:

• Stable HER2-mutant cell lines

• Sevabertinib

• 96-well white-walled, clear-bottom assay plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Procedure:

• Day 1: Seed Cells.

  • Harvest and count the stable HER2-mutant cells.

  • Seed 2,000-5,000 cells per well in 90 µL of growth medium into a 96-well white-walled plate. The optimal seeding density should be determined to ensure cells are in the exponential growth phase at the end of the assay.

  • Incubate for 18-24 hours at 37°C.

• Day 2: Drug Treatment.

  • Prepare a serial dilution of Sevabertinib in growth medium. A typical concentration range would be from 0.1 nM to 10 µM. Include a DMSO-only vehicle control.

  • Add 10 µL of the diluted drug solutions to the appropriate wells.

  • Incubate for 72 hours at 37°C.

• Day 4: Viability Measurement.

  • Equilibrate the 96-well plate and the CellTiter-Glo® reagent to room temperature for 30 minutes.[24]

  • Add 100 µL of CellTiter-Glo® reagent to each well.[24]

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.[25]

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[25]

  • Measure luminescence using a plate-reading luminometer.

• Data Analysis.

  • Normalize the luminescence readings to the vehicle control (DMSO = 100% viability).

  • Plot the normalized viability against the logarithm of the Sevabertinib concentration.

  • Use a non-linear regression (four-parameter variable slope) model to calculate the IC50 value.

Conclusion

The methodologies described provide a comprehensive framework for generating and utilizing lentiviral-based HER2 mutant cell line models. These models are invaluable tools for the preclinical evaluation of targeted therapies like Sevabertinib, enabling researchers to investigate drug sensitivity across a range of clinically relevant mutations and to further explore mechanisms of action and resistance.

References

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A Comprehensive Review of HER2 in Cancer Biology and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The oncogene HER2; Its signaling and transforming functions and its role in human cancer pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DailyMed - HYRNUO- sevabertinib tablet, film coated [dailymed.nlm.nih.gov]
• 7. Hyrnuo (sevabertinib): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 8. Sevabertinib (BAY 2927088) granted FDA Priority Review for the treatment of patients with HER2-mutant non-small cell lung cancer [bayer.com]
• 9. aacrjournals.org [aacrjournals.org]
• 10. Sevabertinib - Wikipedia [en.wikipedia.org]
• 11. oncodaily.com [oncodaily.com]
• 12. esmo.org [esmo.org]
• 13. cancernetwork.com [cancernetwork.com]
• 14. Sevabertinib in Advanced HER2-Mutant Non-Small-Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. Lentivirus production and transduction [bio-protocol.org]
• 17. Lentiviral vector–based xenograft tumors as candidate reference materials for detection of HER2-low breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 18. addgene.org [addgene.org]
• 19. manuals.cellecta.com [manuals.cellecta.com]
• 20. Protocol 3 - Lentivirus Transduction into Target Cell Lines | MUSC Hollings Cancer Center [hollingscancercenter.musc.edu]
• 21. sigmaaldrich.com [sigmaaldrich.com]
• 22. origene.com [origene.com]
• 23. worldwide.promega.com [worldwide.promega.com]
• 24. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 25. wjpls.org [wjpls.org]

Application Notes and Protocols for CRISPR-Cas9 Screening to Identify Sevabertinib Resistance Genes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sevabertinib (Hyrnuo) is a potent, reversible kinase inhibitor targeting human epidermal growth factor receptor 2 (HER2) and, to some extent, the epidermal growth factor receptor (EGFR).[1][2] It is indicated for the treatment of adult patients with locally advanced or metastatic non-squamous non-small cell lung cancer (NSCLC) whose tumors harbor HER2 (ERBB2) tyrosine kinase domain (TKD) activating mutations.[1][3][4] By inhibiting the phosphorylation of HER2, Sevabertinib effectively blocks downstream signaling pathways that drive tumor cell proliferation.[1]

Despite the promising efficacy of targeted therapies like Sevabertinib, the development of drug resistance remains a significant clinical challenge. Identifying the genetic drivers of resistance is crucial for developing effective combination therapies and predicting patient response. Genome-wide CRISPR-Cas9 loss-of-function screens are a powerful and unbiased approach to systematically identify genes whose knockout confers resistance to a therapeutic agent.[5][6][7]

These application notes provide a comprehensive protocol for conducting a CRISPR-Cas9 screen to identify genes that, when inactivated, lead to resistance to Sevabertinib. The described workflow, from cell line preparation to data analysis, is based on established methodologies for CRISPR-based drug resistance screening.[8]

Signaling Pathways and Experimental Workflow

Sevabertinib Signaling Pathway and Hypothesized Resistance Mechanisms

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Hyrnuo (sevabertinib): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 3. DailyMed - HYRNUO- sevabertinib tablet, film coated [dailymed.nlm.nih.gov]
• 4. Sevabertinib - Wikipedia [en.wikipedia.org]
• 5. Use of CRISPR-based screens to identify mechanisms of chemotherapy resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Genome-wide CRISPR/Cas9 screening for drug resistance in tumors [frontiersin.org]
• 7. CRISPR-Cas9 library screening approach for anti-cancer drug discovery: overview and perspectives [thno.org]
• 8. broadinstitute.org [broadinstitute.org]

Application Notes and Protocols for High-Throughput Screening with Sevabertinib to Identify Novel Targets

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sevabertinib (also known as Hyrnuo, BAY 2927088) is an oral, reversible tyrosine kinase inhibitor (TKI) that potently and selectively targets activating mutations in the Human Epidermal Growth Factor Receptor 2 (HER2) and the Epidermal Growth Factor Receptor (EGFR).[1][2] It has received accelerated approval from the U.S. Food and Drug Administration (FDA) for the treatment of adult patients with locally advanced or metastatic non-squamous non-small cell lung cancer (NSCLC) whose tumors harbor HER2 tyrosine kinase domain (TKD) activating mutations and who have received prior systemic therapy.[3][4][5][6] While the primary targets of Sevabertinib are well-characterized, high-throughput screening (HTS) methodologies can be employed to elucidate its broader kinase selectivity profile, identify potential novel targets, and uncover mechanisms of action in various cellular contexts.

These application notes provide a framework for utilizing HTS to explore the full therapeutic potential of Sevabertinib beyond its current indications. Detailed protocols for both biochemical and cell-based screening assays are provided to guide researchers in this endeavor.

Known Targets and Clinical Efficacy of Sevabertinib

Sevabertinib has demonstrated significant clinical activity in patients with HER2-mutant NSCLC. The pivotal SOHO-01 trial has provided key efficacy data across different patient cohorts.

Patient Cohort	Treatment History	Objective Response Rate (ORR)	Median Duration of Response (DoR)
Cohort 1	Previously treated, HER2-targeted therapy-naïve	71%	9.2 months
Cohort 2	Previously treated with HER2-directed antibody-drug conjugates	38%	7.0 months
SOHO-01 (Overall)	Previously treated, HER2-targeted therapy-naïve	64%	9.2 months
SOHO-01 (First-line)	Treatment-naïve	71%	11.0 months

Data compiled from multiple sources reporting on the SOHO-01 clinical trial.[3][7]

High-Throughput Screening Strategies for Novel Target Identification

The search for novel targets of Sevabertinib can be approached through two complementary HTS strategies: biochemical screening against a broad panel of kinases and cell-based phenotypic screening.

Workflow for Novel Target Identification

Figure 1: Experimental workflow for novel target identification.

Experimental Protocols

Protocol 1: Broad-Panel Biochemical Kinase Assay (ADP-Glo™ Kinase Assay)

This protocol is adapted for a high-throughput screen to identify kinases directly inhibited by Sevabertinib. The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction.

Materials:

• Sevabertinib (BAY 2927088)

• ADP-Glo™ Kinase Assay Kit (Promega)

• A panel of purified recombinant kinases

• Kinase-specific substrates

• ATP

• Kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• 384-well white assay plates

• Multichannel pipettes or automated liquid handler

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation:

  • Prepare a stock solution of Sevabertinib in DMSO.

  • Create a serial dilution of Sevabertinib in kinase buffer to achieve a range of concentrations for screening (e.g., 10-point, 3-fold dilutions starting from 10 µM).

• Kinase Reaction Setup (in 384-well plates):

  • Add 2.5 µL of the diluted Sevabertinib or DMSO (vehicle control) to the appropriate wells.

  • Add 2.5 µL of a solution containing the kinase and its specific substrate in kinase buffer.

  • Initiate the kinase reaction by adding 5 µL of ATP solution in kinase buffer. The final ATP concentration should be at or near the Kₘ for each respective kinase.

  • Incubate the plate at room temperature for the optimized reaction time for each kinase (typically 30-60 minutes).

• Assay Readout:

  • Add 5 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature for 30-60 minutes.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Calculate the percent inhibition for each concentration of Sevabertinib relative to the DMSO control.

  • Identify kinases that show significant inhibition as "primary hits."

  • For primary hits, perform follow-up experiments to determine the IC₅₀ values.

Reagent	Volume	Final Concentration
Sevabertinib/DMSO	2.5 µL	Variable
Kinase + Substrate	2.5 µL	Kinase-dependent
ATP	5 µL	~Kₘ for each kinase
ADP-Glo™ Reagent	5 µL	N/A
Kinase Detection Reagent	10 µL	N/A
Total Volume	25 µL

Protocol 2: Cell-Based Phenotypic Screening

This protocol outlines a high-content imaging-based phenotypic screen to identify novel cellular effects of Sevabertinib, which may point to new targets or pathways.

Materials:

• A diverse panel of cancer cell lines (e.g., representing different tissue origins and genetic backgrounds)

• Sevabertinib

• Cell culture medium and supplements

• 384-well clear-bottom imaging plates

• Fluorescent dyes for cellular markers (e.g., Hoechst for DNA, Phalloidin for F-actin, and antibodies for specific pathway proteins)

• Automated high-content imaging system

• Image analysis software

Procedure:

• Cell Plating:

  • Seed the panel of cell lines into 384-well imaging plates at an appropriate density to ensure they are in the exponential growth phase at the time of treatment.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Treat the cells with a range of Sevabertinib concentrations (e.g., 7-point, 3-fold dilutions starting from 10 µM). Include DMSO as a vehicle control.

  • Incubate for a predetermined time course (e.g., 24, 48, 72 hours).

• Cell Staining:

  • Fix, permeabilize, and stain the cells with a panel of fluorescent dyes and antibodies to label various cellular components and markers of interest (e.g., nuclear morphology, cytoskeletal organization, apoptosis markers, cell cycle markers).

• Image Acquisition and Analysis:

  • Acquire images using an automated high-content imaging system.

  • Use image analysis software to quantify a range of phenotypic parameters (e.g., cell number, nuclear size and shape, protein localization, marker intensity).

• Data Analysis:

  • Generate a "phenotypic fingerprint" for Sevabertinib across the different cell lines and concentrations.

  • Identify significant phenotypic changes compared to the vehicle control.

  • Cluster compounds and/or cell lines based on their phenotypic profiles to identify patterns of activity.

  • Phenotypic hits can then be followed up with target deconvolution studies to identify the underlying molecular targets.

Parameter	Description
Cell Proliferation	Change in cell number over time
Nuclear Morphology	Size, shape, and intensity of the nucleus
Cytoskeletal Integrity	Organization and intensity of F-actin
Apoptosis Induction	Measurement of markers like cleaved caspase-3
Cell Cycle Arrest	Analysis of DNA content and cell cycle phase markers

Signaling Pathways Modulated by Sevabertinib

Sevabertinib is known to inhibit the EGFR and HER2 signaling pathways. These pathways are critical for cell growth, proliferation, and survival. Upon ligand binding (for EGFR) or heterodimerization, these receptors activate downstream signaling cascades, primarily the RAS-RAF-MEK-ERK (MAPK) and the PI3K-AKT-mTOR pathways. Inhibition of EGFR and HER2 by Sevabertinib blocks these downstream signals, leading to reduced tumor cell proliferation and survival.

Figure 2: EGFR and HER2 signaling pathways inhibited by Sevabertinib.

Conclusion

The application of high-throughput screening technologies provides a powerful approach to systematically explore the kinase selectivity of Sevabertinib and uncover novel therapeutic targets. The protocols outlined here for broad-panel biochemical screening and cell-based phenotypic screening offer a robust framework for researchers to initiate these investigations. The identification of novel targets for Sevabertinib could expand its clinical utility to new patient populations and provide insights into potential resistance mechanisms.

References

• 1. Sevabertinib (BAY 2927088) granted FDA Priority Review for the treatment of patients with HER2-mutant non-small cell lung cancer [bayer.com]
• 2. trial.medpath.com [trial.medpath.com]
• 3. cancernetwork.com [cancernetwork.com]
• 4. pharmalive.com [pharmalive.com]
• 5. esmo.org [esmo.org]
• 6. Sevabertinib Wins FDA Approval with Strong Responses in HER2-Mutated NSC Lung Cancer [healthandpharma.net]
• 7. oncodaily.com [oncodaily.com]

Application Notes and Protocols for Live-Cell Imaging to Monitor Sevabertinib's Cellular Effects

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sevabertinib (also known as Hyrnuo) is an oral, reversible tyrosine kinase inhibitor (TKI) that targets human epidermal growth factor receptor 2 (HER2) and epidermal growth factor receptor (EGFR).[1][2] It is approved for the treatment of adult patients with locally advanced or metastatic non-squamous non-small cell lung cancer (NSCLC) whose tumors have activating HER2 (ERBB2) mutations.[2][3] Sevabertinib functions by inhibiting the kinase activity of these receptors, thereby blocking downstream signaling pathways that drive cell proliferation and survival.[1][2]

Live-cell imaging provides a powerful tool for elucidating the real-time cellular and molecular effects of targeted therapies like Sevabertinib. By visualizing dynamic cellular processes, researchers can gain deeper insights into the drug's mechanism of action, assess its efficacy at a single-cell level, and identify potential mechanisms of resistance. These application notes provide detailed protocols for monitoring the key cellular effects of Sevabertinib, including inhibition of HER2/EGFR signaling, induction of apoptosis, and cell cycle arrest, using live-cell imaging techniques.

Mechanism of Action and Signaling Pathways

Sevabertinib exerts its therapeutic effect by binding to the ATP-binding site of the intracellular tyrosine kinase domain of both HER2 and EGFR. This competitive inhibition prevents receptor autophosphorylation and the subsequent activation of downstream signaling cascades, primarily the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK (MAPK) pathways.[1][2] Inhibition of these pathways ultimately leads to decreased cell proliferation, survival, and can induce programmed cell death (apoptosis).

Caption: Sevabertinib's inhibition of HER2/EGFR signaling pathways.

Quantitative Data Presentation

The following tables summarize representative quantitative data for the cellular effects of a potent HER2/EGFR TKI. Note that specific in vitro data for Sevabertinib on HER2-mutant NSCLC cell lines is not publicly available; therefore, these values are illustrative and should be determined empirically for the specific cell lines and experimental conditions used.

Table 1: Anti-proliferative Activity of a Representative HER2/EGFR TKI

Cell Line	HER2 Status	IC50 (nM) after 72h
NCI-H2170	HER2-mutant	10 - 50
Calu-3	HER2-amplified	5 - 25
A549	HER2-wildtype	>1000

Table 2: Apoptosis Induction by a Representative HER2/EGFR TKI

Cell Line	Treatment Concentration (nM)	% Apoptotic Cells (Annexin V+) after 48h
NCI-H2170	0	5%
50	45%
100	70%
A549	100	<10%

Table 3: Cell Cycle Arrest Induced by a Representative HER2/EGFR TKI

Cell Line	Treatment Concentration (nM)	% Cells in G1 Phase after 24h	% Cells in S Phase after 24h	% Cells in G2/M Phase after 24h
NCI-H2170	0	45%	35%	20%
50	70%	15%	15%
A549	50	48%	33%	19%

Experimental Protocols

The following are detailed protocols for live-cell imaging experiments to monitor the cellular effects of Sevabertinib.

Protocol 1: Real-Time Monitoring of Apoptosis using a Caspase-3/7 Reporter

This protocol enables the visualization and quantification of apoptosis induction by Sevabertinib through the detection of activated caspase-3 and -7, key executioner caspases in the apoptotic cascade.

Caption: Experimental workflow for monitoring apoptosis.

Materials:

• HER2-mutant NSCLC cell line (e.g., NCI-H2170)

• Complete cell culture medium

• Sevabertinib stock solution (in DMSO)

• Live-cell imaging compatible Caspase-3/7 reagent (e.g., CellEvent™ Caspase-3/7 Green Detection Reagent)

• 96-well black, clear-bottom imaging plates

• Live-cell imaging system with environmental control (37°C, 5% CO2)

Procedure:

• Cell Seeding: Seed HER2-mutant NSCLC cells into a 96-well imaging plate at a density that will allow for sub-confluent growth during the imaging period. Incubate overnight at 37°C and 5% CO2.

• Compound and Reagent Preparation: Prepare serial dilutions of Sevabertinib in complete culture medium to achieve the desired final concentrations. Also, prepare the Caspase-3/7 reagent according to the manufacturer's instructions.

• Treatment: Add the Sevabertinib dilutions and the Caspase-3/7 reagent to the cells. Include vehicle control (DMSO) and a positive control for apoptosis (e.g., staurosporine).

• Live-Cell Imaging: Immediately place the plate in the live-cell imaging system. Acquire phase-contrast and fluorescent images at regular intervals (e.g., every 1-2 hours) for 24-72 hours.

• Data Analysis: Use image analysis software to segment and count the number of fluorescent cells (indicating caspase-3/7 activation) in each well at each time point. Plot the percentage of apoptotic cells over time for each treatment condition.

Protocol 2: Real-Time Monitoring of Cell Cycle Progression

This protocol utilizes a fluorescent ubiquitination-based cell cycle indicator (FUCCI) system to monitor the effects of Sevabertinib on cell cycle progression in real-time. The FUCCI system uses two fluorescent proteins to distinguish between G1, S, and G2/M phases of the cell cycle.

Caption: Experimental workflow for cell cycle analysis.

Materials:

• HER2-mutant NSCLC cell line stably expressing a FUCCI reporter system

• Complete cell culture medium

• Sevabertinib stock solution (in DMSO)

• 96-well black, clear-bottom imaging plates

• Live-cell imaging system with environmental control (37°C, 5% CO2)

Procedure:

• Cell Line Generation: Generate a stable HER2-mutant NSCLC cell line expressing a FUCCI reporter system by lentiviral transduction and subsequent cell sorting.

• Cell Seeding: Seed the FUCCI-expressing cells into a 96-well imaging plate and allow them to adhere overnight.

• Treatment: Add serial dilutions of Sevabertinib to the cells. Include a vehicle control.

• Live-Cell Imaging: Place the plate in the live-cell imaging system and acquire images in the appropriate fluorescent channels (e.g., red for G1, green for S/G2/M) and phase-contrast every 30-60 minutes for 48-72 hours.

• Data Analysis: Use image analysis software to track individual cells over time and quantify the fluorescence intensity in each channel. Based on the fluorescence profile, determine the cell cycle phase of each cell at each time point. Calculate the percentage of cells in each phase for each treatment condition and time point to identify cell cycle arrest.

Conclusion

The application notes and protocols provided herein offer a comprehensive framework for utilizing live-cell imaging to investigate the cellular effects of Sevabertinib. These methods enable the dynamic and quantitative assessment of the drug's impact on key cellular processes, providing valuable insights for preclinical research and drug development. The ability to monitor these effects in real-time at the single-cell level will contribute to a deeper understanding of Sevabertinib's mechanism of action and its therapeutic potential.

References

• 1. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer. | Broad Institute [broadinstitute.org]
• 2. Sevabertinib (BAY 2927088) granted FDA Priority Review for the treatment of patients with HER2-mutant non-small cell lung cancer [bayer.com]
• 3. onclive.com [onclive.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Sevabertinib Insolubility

This guide provides researchers, scientists, and drug development professionals with solutions to common issues encountered with the solubility of Sevabertinib (BAY 2927088) in aqueous buffers during experiments.

Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving Sevabertinib in my aqueous buffer. What are its general solubility properties?

A1: Sevabertinib is a hydrophobic compound with limited aqueous solubility. It is practically insoluble in aqueous solutions at pH 4.5 and above and only slightly soluble at pH 2.[1] However, it is soluble in organic solvents like Dimethyl Sulfoxide (DMSO) and sparingly soluble in ethanol.[2][3][4]

Q2: What is the recommended solvent for preparing a stock solution of Sevabertinib?

A2: The recommended solvent for preparing a high-concentration stock solution of Sevabertinib is fresh, anhydrous DMSO.[2] A stock solution of up to 48 mg/mL in DMSO can be prepared.[2][4] It is crucial to use high-quality, moisture-free DMSO, as absorbed moisture can reduce the solubility of the compound.[2]

Q3: My Sevabertinib precipitated out of solution when I diluted my DMSO stock in an aqueous buffer for my in vitro assay. What should I do?

A3: This is a common issue due to the low aqueous solubility of Sevabertinib. Here are several troubleshooting steps:

• Decrease the Final Concentration: The most straightforward solution is to lower the final concentration of Sevabertinib in your assay medium.

• Increase the DMSO Concentration: While high concentrations of DMSO can be toxic to cells, a final concentration of up to 0.5% (v/v) is often tolerated by many cell lines. Check the tolerance of your specific cell line.

• Use a Surfactant: Incorporating a biocompatible surfactant, such as Tween® 80 or Pluronic® F-68, at a low concentration (e.g., 0.01-0.1%) in your final aqueous buffer can help maintain Sevabertinib's solubility.

• Serial Dilution: Instead of a single large dilution, perform serial dilutions of your DMSO stock into the aqueous buffer. This can sometimes prevent immediate precipitation.

Q4: I need to prepare a formulation of Sevabertinib for in vivo animal studies. What is a suitable vehicle?

A4: Due to its poor water solubility, a specific formulation is required for oral administration in animal models. A commonly used vehicle consists of a mixture of DMSO, PEG300, Tween® 80, and water or a suspension in corn oil.[2][4] Always ensure the final solution is a homogeneous suspension or a clear solution before administration.[2][4] The mixed solution should be used immediately for optimal results.[2]

Data Presentation

Table 1: Solubility of Sevabertinib in Various Solvents

Solvent	Solubility	Concentration	Reference
DMSO	Soluble	≥10 mg/mL, 48 mg/mL (98.98 mM)	[2][3][4]
Ethanol	Sparingly Soluble	1-10 mg/mL	[3]
Water	Insoluble	-	[2][4]
Aqueous Solution (pH 2)	Slightly Soluble	-	[1]
Aqueous Solution (pH ≥ 4.5)	Practically Insoluble	-	[1]

Experimental Protocols

Protocol 1: Preparation of Sevabertinib Stock Solution

• Weighing: Accurately weigh the desired amount of Sevabertinib powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to achieve the desired concentration (e.g., 10 mM or 48 mg/mL).

• Dissolution: Gently vortex or sonicate the solution at room temperature until the powder is completely dissolved. A clear solution should be obtained.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C for short-term storage (1 month) or -80°C for long-term storage (6 months).[5]

Protocol 2: Preparation of an In Vivo Formulation (Oral Administration)

This protocol is an example, and the final concentrations may need to be optimized for your specific experimental needs.

• Initial Dissolution: Prepare a concentrated stock solution of Sevabertinib in DMSO (e.g., 48 mg/mL).[2]

• Vehicle Preparation: In a separate sterile tube, combine the vehicle components. For example, to prepare 1 mL of a working solution, add 50 µL of the 48 mg/mL Sevabertinib stock in DMSO to 400 µL of PEG300.[2]

• Mixing: Mix the solution thoroughly until it is clear.[2]

• Surfactant Addition: Add 50 µL of Tween® 80 to the mixture and mix until clear.[2]

• Final Dilution: Add 500 µL of sterile ddH₂O to bring the final volume to 1 mL.[2]

• Homogenization: Mix thoroughly to ensure a uniform suspension. This formulation should be prepared fresh and used immediately.[2]

Visualizations

Signaling Pathway

Caption: Sevabertinib inhibits EGFR and HER2 signaling pathways.

Experimental Workflow

Caption: Workflow for dissolving Sevabertinib and troubleshooting precipitation.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. selleck.co.jp [selleck.co.jp]
• 5. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing Sevabertinib Concentration for IC50 Determination

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in accurately determining the half-maximal inhibitory concentration (IC50) of Sevabertinib in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Sevabertinib and what is its mechanism of action?

Sevabertinib is an oral, reversible tyrosine kinase inhibitor (TKI).[1][2][3][4] It primarily targets human epidermal growth factor receptor 2 (HER2) and the epidermal growth factor receptor (EGFR), potently inhibiting tumors with mutations in these receptors.[3][4] By inhibiting the phosphorylation of HER2, Sevabertinib blocks downstream signaling pathways that are crucial for cell growth and proliferation in cancers with HER2 alterations.[1]

Q2: What is the relevance of determining the IC50 value for Sevabertinib?

The IC50 value is a critical parameter for assessing the potency of a drug. It quantifies the concentration of Sevabertinib required to inhibit a specific biological process (e.g., cell proliferation) by 50%. Accurate IC50 determination is essential for:

• Comparing the sensitivity of different cancer cell lines to Sevabertinib.

• Understanding the on-target efficacy of the compound.

• Providing a basis for dose-selection in further preclinical and clinical studies.

Q3: What are some reported IC50 values for Sevabertinib in cancer cell lines?

Publicly available preclinical data on Sevabertinib's IC50 values are primarily focused on non-small cell lung cancer (NSCLC) cell lines. A comprehensive panel across a wide variety of cancer types is not yet readily available in the public domain. Researchers are encouraged to determine the IC50 empirically in their specific cell lines of interest.

Cell Line	Cancer Type	HER2 Status	Sevabertinib IC50 (nM)
NCI-H1781	Lung Adenocarcinoma	HER2 exon 20 insertion	19.7
NCI-H2170	Lung Carcinoma	Wild-type ERBB2 amplification	16.7

This table will be updated as more preclinical data becomes publicly available.

Experimental Protocols

Detailed Methodology for IC50 Determination using a Cell Viability Assay (e.g., MTT Assay)

This protocol provides a general framework for determining the IC50 of Sevabertinib. Optimization of parameters such as cell seeding density and incubation time is crucial for accurate results.

1. Materials:

• Sevabertinib stock solution (e.g., 10 mM in DMSO)

• Cancer cell line of interest

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Phosphate-buffered saline (PBS)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

2. Procedure:

• Cell Seeding:

  • Trypsinize and count cells to ensure high viability (>95%).

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell attachment.

• Sevabertinib Treatment:

  • Prepare a series of Sevabertinib dilutions in complete medium from the stock solution. A common approach is a 10-point, 3-fold serial dilution to cover a broad concentration range (e.g., 0.1 nM to 10 µM).

  • Ensure the final DMSO concentration in all wells is consistent and non-toxic to the cells (typically ≤ 0.1%).

  • Carefully remove the medium from the wells and add 100 µL of the respective Sevabertinib dilutions. Include vehicle control wells (medium with the same final DMSO concentration) and untreated control wells.

  • Incubate for a predetermined duration (e.g., 72 hours).

• MTT Assay:

  • After incubation, add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan (B1609692) crystals.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Gently mix the plate on an orbital shaker for 5-10 minutes.

• Data Acquisition and Analysis:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the Sevabertinib concentration.

  • Use non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) in a suitable software (e.g., GraphPad Prism) to fit a sigmoidal dose-response curve and determine the IC50 value.

Visualized Workflows and Pathways

References

• 1. Sevabertinib in Advanced HER2-Mutant Non-Small-Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. esmo.org [esmo.org]
• 4. Sevabertinib (BAY 2927088) granted FDA Priority Review for the treatment of patients with HER2-mutant non-small cell lung cancer [bayer.com]

Technical Support Center: Managing Diarrhea in Mice Treated with Sevabertinib

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to managing diarrhea in mice treated with Sevabertinib. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Sevabertinib and what is its mechanism of action?

Sevabertinib (also known as Hyrnuo) is a reversible kinase inhibitor that targets human epidermal growth factor receptor 2 (HER2) and also shows activity against the epidermal growth factor receptor (EGFR).[1][2] In cancer cells with HER2 activating mutations, Sevabertinib blocks the phosphorylation of HER2 and its downstream signaling pathways, thereby inhibiting cell proliferation.[2][3]

Q2: Why is diarrhea a common side effect of Sevabertinib treatment?

Diarrhea is the most common adverse event observed with Sevabertinib treatment.[4][5][6] While the exact mechanism is not fully elucidated, it is believed to be multifactorial and related to the inhibition of EGFR in the gastrointestinal tract. EGFR signaling is crucial for maintaining the integrity of the intestinal epithelium, regulating ion and water transport, and promoting mucosal healing. Inhibition of this pathway can lead to increased chloride secretion into the intestinal lumen, enterocyte apoptosis (cell death), and inflammation, all ofwhich contribute to the development of diarrhea.

Q3: How common is diarrhea in animals or humans treated with Sevabertinib?

Q4: What is the recommended first-line treatment for Sevabertinib-induced diarrhea in mice?

Based on clinical practice and general guidelines for managing drug-induced diarrhea in laboratory animals, the first-line treatment is the anti-diarrheal agent loperamide (B1203769).[7] It is crucial to initiate treatment at the first sign of loose or watery stools to prevent dehydration and associated complications.

Q5: What supportive care measures are essential for mice experiencing diarrhea?

Supportive care is critical to maintain the well-being of mice with diarrhea. Key measures include:

• Hydration: Ensuring adequate fluid intake is paramount. This can be achieved by providing ready access to water and supplementing with subcutaneous injections of sterile, warmed fluids like Lactated Ringer's Solution (LRS) or 0.9% saline if dehydration is observed.[8]

• Nutritional Support: A simple, easily digestible diet is recommended. Standard chow can be supplemented with oats, puffed brown rice, or a hydrogel pack.[3] High-fat and complex foods should be avoided.

• Monitoring: Daily monitoring of body weight, fecal consistency, and clinical signs (e.g., lethargy, ruffled fur) is essential to assess the severity of diarrhea and the effectiveness of interventions.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Sudden onset of severe, watery diarrhea	High individual sensitivity to Sevabertinib; incorrect dosing.	- Immediately initiate loperamide treatment.- Provide subcutaneous fluids for rehydration.- Consider a dose reduction or temporary discontinuation of Sevabertinib.- Consult with veterinary staff.
Persistent mild to moderate diarrhea despite loperamide treatment	Suboptimal loperamide dose; development of tolerance.	- Re-evaluate the loperamide dose and frequency. Consider performing a dose-response study (see Experimental Protocols).- Ensure consistent administration of loperamide.- Continue supportive care, focusing on hydration and nutrition.
Significant weight loss (>15%) accompanying diarrhea	Dehydration and malnutrition due to fluid and nutrient malabsorption.	- Administer subcutaneous fluids daily.- Provide nutritional support with a highly palatable and energy-dense diet.- Temporarily suspend Sevabertinib treatment until the animal's condition stabilizes.- Consult with veterinary staff.
Animal appears lethargic, has ruffled fur, or shows signs of dehydration (e.g., skin tenting)	Severe dehydration, electrolyte imbalance, or systemic toxicity.	- Immediately administer subcutaneous fluids.- Euthanize the animal if it is moribund, in accordance with IACUC guidelines.- A necropsy may be considered to determine the exact cause of decline.

Data Presentation

Table 1: Incidence of Diarrhea in a Pooled Safety Population from Clinical Trials

Adverse Reaction	Any Grade	Grade 3
Diarrhea	86%	15%

Source: HYRNUO® (sevabertinib) Prescribing Information[7]

Table 2: Loperamide Dose Ranges for Inducing Constipation in Mice (for reference in dose-finding studies)

Species	Route of Administration	Dose Range (mg/kg)
Mouse	Oral gavage	5 - 10
Mouse	Subcutaneous injection	5 - 10

Note: These doses are for inducing constipation and should be used as a starting point for determining the therapeutic dose for diarrhea, which will likely be lower.[9]

Experimental Protocols

Protocol 1: Pilot Study to Determine the Optimal Dose of Loperamide for Sevabertinib-Induced Diarrhea

Objective: To determine the minimum effective dose of loperamide that controls Sevabertinib-induced diarrhea without causing constipation.

Materials:

• Sevabertinib

• Loperamide hydrochloride

• Vehicle for loperamide (e.g., 0.5% methylcellulose (B11928114) or sterile water)

• Oral gavage needles

• Animal balance

• Cages with absorbent paper lining

Procedure:

• Animal Acclimation: Acclimate mice to the experimental conditions for at least 3 days prior to the start of the study.

• Group Assignment: Randomly assign mice to experimental groups (minimum of 5 mice per group):

  • Group 1: Sevabertinib + Vehicle

  • Group 2: Sevabertinib + Loperamide (low dose, e.g., 1 mg/kg)

  • Group 3: Sevabertinib + Loperamide (medium dose, e.g., 2.5 mg/kg)

  • Group 4: Sevabertinib + Loperamide (high dose, e.g., 5 mg/kg)

• Sevabertinib Administration: Administer Sevabertinib at the planned experimental dose and schedule.

• Monitoring for Diarrhea Onset: Observe mice at least twice daily for the onset of diarrhea. Record the time of onset and the consistency of feces (e.g., normal pellets, soft pellets, watery stool).

• Loperamide Administration: Once diarrhea is observed in the vehicle control group, begin administration of loperamide or vehicle to the respective groups. Administer loperamide orally once or twice daily.

• Daily Monitoring: For the duration of the study, record the following daily for each mouse:

  • Body weight

  • Fecal consistency score (e.g., 0=normal, 1=soft, 2=watery)

  • General clinical signs (activity level, posture, fur condition)

• Data Analysis: Compare the fecal consistency scores and body weight changes between the different loperamide dose groups and the vehicle control group. The optimal dose will be the one that significantly improves fecal consistency without causing a complete cessation of defecation (constipation).

Protocol 2: Supportive Care for Mice with Diarrhea

Objective: To provide comprehensive supportive care to mitigate dehydration and weight loss in mice experiencing diarrhea.

Materials:

• Sterile Lactated Ringer's Solution (LRS) or 0.9% saline, warmed to body temperature

• Syringes and needles (25-27 gauge)

• Hydrogel packs or electrolyte solution for drinking water

• Easily digestible, palatable food (e.g., powdered chow mixed with water, oats)

Procedure:

Daily Monitoring:

• Weigh each mouse at the same time each day.

• Assess fecal consistency and quantity.

• Observe for clinical signs of dehydration (e.g., sunken eyes, skin tenting, lethargy).

Fluid Therapy (for mice with >10% weight loss or signs of dehydration):

• Gently restrain the mouse and lift the skin over the back to create a "tent".

• Insert a 25-27 gauge needle into the base of the skin tent, parallel to the spine.

• Administer warmed sterile LRS or saline subcutaneously. The volume can be calculated as follows: Body weight (in grams) x 0.05 = fluid volume in mL (for 5% dehydration).

• Administer fluids once or twice daily as needed.

Nutritional Support:

• Ensure fresh, clean water is always available. Consider adding an electrolyte solution or a hydrogel pack to the cage.

• Provide a portion of easily digestible food on the cage floor, such as a mash of powdered chow and water, or a small amount of oats.

• Monitor food intake and adjust the type of nutritional support based on the mouse's preference and condition.

Mandatory Visualizations

Caption: Sevabertinib signaling pathway inhibition.

Caption: Workflow for managing diarrhea in mice.

Caption: Decision tree for Sevabertinib dose modification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. How to Treat Diarrhea in Mice: 12 Steps (with Pictures) - wikiHow Pet [wikihow.pet]
• 4. benchchem.com [benchchem.com]
• 5. Hyrnuo (sevabertinib): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 6. Sevabertinib in Advanced HER2-Mutant Non-Small-Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. animalcare.ubc.ca [animalcare.ubc.ca]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Inconsistent Results in Sevabertinib Cell-Based Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges and achieve consistent, reproducible results in Sevabertinib cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is Sevabertinib and what is its mechanism of action?

A1: Sevabertinib (also known as Hyrnuo or BAY 2927088) is an oral, reversible, small-molecule tyrosine kinase inhibitor (TKI).[1][2][3][4] It primarily targets mutant forms of Human Epidermal Growth Factor Receptor 2 (HER2) and Epidermal Growth Factor Receptor (EGFR), including HER2 exon 20 insertions.[2][4] By inhibiting these receptor tyrosine kinases, Sevabertinib blocks downstream signaling pathways, such as the PI3K/AKT and MAPK/ERK pathways, which are crucial for cancer cell growth, proliferation, and survival.[2] It is used in the treatment of non-small cell lung cancer (NSCLC) with HER2 activating mutations.[3][4]

Q2: I am observing high variability in IC50 values for Sevabertinib in my cell viability assays. What are the potential causes?

A2: Inconsistent IC50 values are a common issue when working with TKIs and can be attributed to several factors:

• Cell Line Stability and Passage Number: Ensure you are using a consistent and low passage number for your cells. High passage numbers can lead to genetic drift and altered drug sensitivity.

• Inconsistent Seeding Density: Variations in the initial number of cells seeded per well can significantly impact the final readout. Ensure a uniform single-cell suspension before plating.[5]

• Variable Incubation Times: Adhere to a strict and consistent incubation time for both the drug treatment and the viability reagent.

• Assay Interference: At high concentrations, the drug's solvent (typically DMSO) may interfere with the assay readout. Always include appropriate vehicle controls for each concentration point.[5]

• Metabolic-Based Assay Interference: Sevabertinib, as a TKI, can alter cellular metabolism. This can directly interfere with the readout of metabolic-based viability assays like MTT, which rely on mitochondrial reductase activity. Consider using an ATP-based assay like CellTiter-Glo, which is generally less susceptible to such interference.

Q3: My Western blot results for phosphorylated proteins (e.g., p-HER2, p-AKT) are weak or inconsistent. How can I improve them?

A3: Detecting phosphorylated proteins requires special care to prevent dephosphorylation during sample preparation. Here are some key tips:

• Work Quickly and on Ice: Keep your samples on ice at all times and use pre-chilled buffers to minimize phosphatase activity.

• Use Phosphatase Inhibitors: Always add a fresh cocktail of phosphatase inhibitors to your lysis buffer immediately before use.[6]

• Avoid Milk as a Blocking Agent: Milk contains casein, a phosphoprotein that can cause high background. Use 5% Bovine Serum Albumin (BSA) in TBST for blocking.[6][7]

• Use Phosphate-Free Buffers: Avoid using PBS, as the phosphate (B84403) can compete with the phospho-specific antibody binding. Use Tris-based buffers like TBS and TBST.[8]

• Enrich for Your Target: If the phosphorylated protein is of low abundance, consider performing an immunoprecipitation (IP) for the total protein first, followed by a Western blot for the phosphorylated form.[6]

• Load Sufficient Protein: Ensure you are loading an adequate amount of total protein per lane, typically 20-30 µg.[9]

Troubleshooting Guides

Cell Viability Assays (e.g., CellTiter-Glo)

Problem	Possible Cause	Recommended Solution
High variability between replicate wells	Uneven cell seeding.	Ensure a homogenous single-cell suspension. Mix gently before aliquoting to each well.
Edge effects in the 96-well plate.	Avoid using the outer wells of the plate. Fill them with sterile PBS or media instead.
Pipetting errors.	Calibrate pipettes regularly. Use reverse pipetting for viscous solutions.
Luminescent signal is too low or high	Inappropriate cell number.	Perform a cell titration experiment to determine the optimal seeding density for your cell line that falls within the linear range of the assay.
Incorrect incubation time.	Optimize the incubation time with the CellTiter-Glo reagent (typically 10 minutes, but can be cell-line dependent).
Inconsistent IC50 values across experiments	Inconsistent cell health or passage number.	Use cells from a consistent passage number and ensure they are healthy and actively dividing.
Inaccurate drug dilutions.	Prepare fresh serial dilutions of Sevabertinib for each experiment from a validated stock.
Variable incubation times.	Use a precise and consistent incubation time for drug treatment.

Western Blotting for Phosphorylated Proteins

Problem	Possible Cause	Recommended Solution
No or weak signal for phosphorylated protein	Dephosphorylation during sample prep.	Add fresh phosphatase inhibitors to lysis buffer and keep samples on ice.[6]
Low abundance of phosphorylated protein.	Increase the amount of protein loaded (up to 50 µg) or perform immunoprecipitation to enrich the target.[8]
Poor antibody quality or incorrect dilution.	Use a validated phospho-specific antibody and optimize the dilution.
Suboptimal lysis buffer.	Ensure your lysis buffer contains fresh protease and phosphatase inhibitors.
High background	Blocking agent is inappropriate.	Use 5% BSA in TBST for blocking instead of milk.[6][7]
Antibody concentration is too high.	Titrate the primary and secondary antibody concentrations to find the optimal balance between signal and background.
Insufficient washing.	Increase the number and duration of washes with TBST.
Non-specific bands	Antibody is not specific enough.	Use a highly specific monoclonal antibody. Perform a BLAST search of the immunogen sequence to check for potential cross-reactivity.
Protein degradation.	Ensure adequate protease inhibitors are used in the lysis buffer.

Quantitative Data Tables

Recommended Cell Seeding Densities for 96-well Plates

Cell Line	Description	Recommended Seeding Density (cells/well)
SK-BR-3	Human breast adenocarcinoma, HER2-overexpressing	5,000 - 10,000
NCI-H1975	Human non-small cell lung cancer, EGFR L858R/T790M mutations	8,000 - 15,000[10]
A549	Human lung carcinoma	8,000 - 10,000[11]

Note: Optimal seeding density should be determined empirically for each cell line and experimental condition.

Recommended Antibody Dilutions for Western Blotting

Target Protein	Application	Recommended Starting Dilution	Source
p-HER2 (Tyr1221/1222)	Western Blot	1:500 - 1:2,000
p-EGFR (Tyr1068)	Western Blot	1:1,000	[11][12]
p-AKT (Ser473)	Western Blot	1:1,000	[8][13]
p-ERK1/2 (Thr202/Tyr204)	Western Blot	1:1,000 - 1:2,000	[14][15]

Note: Optimal antibody dilutions should be determined empirically. Always refer to the manufacturer's datasheet.

Experimental Protocols

Cell Viability Assay (CellTiter-Glo®)

• Cell Seeding: Seed cells in an opaque-walled 96-well plate at the predetermined optimal density in 100 µL of culture medium. Include wells with medium only for background measurement.

• Cell Culture: Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 24 hours to allow cells to attach and resume growth.

• Drug Treatment: Prepare serial dilutions of Sevabertinib in culture medium. Add the desired concentrations of the drug to the wells. Include vehicle-only (e.g., DMSO) controls.

• Incubation: Incubate the plate for the desired treatment period (e.g., 72 hours).

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for approximately 30 minutes.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Subtract the background luminescence from all readings. Normalize the data to the vehicle-treated control wells and plot the results as percent viability versus log[inhibitor concentration] to determine the IC50 value.

Western Blot for Sevabertinib-Induced Pathway Inhibition

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with varying concentrations of Sevabertinib for the desired time (a time-course of 1, 6, and 24 hours is recommended to determine the optimal time point).

  • Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with fresh protease and phosphatase inhibitor cocktails.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Mix 20-30 µg of protein from each sample with 4X Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer:

  • Load the samples onto a 4-12% Bis-Tris gel and run until the dye front reaches the bottom.

  • Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-p-HER2, anti-p-AKT) at the optimized dilution in 5% BSA/TBST overnight at 4°C.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection: Detect the signal using an ECL substrate and an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against the total protein (e.g., total HER2, total AKT) or a housekeeping protein (e.g., GAPDH, β-actin).

Visualizations

Sevabertinib inhibits HER2/EGFR signaling pathways.

Workflow for in vitro testing of Sevabertinib.

Troubleshooting decision tree for common issues.

References

• 1. Sevabertinib - Bayer - AdisInsight [adisinsight.springer.com]
• 2. esmo.org [esmo.org]
• 3. Sevabertinib in Advanced HER2-Mutant Non-Small-Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sevabertinib (BAY 2927088) granted FDA Priority Review for the treatment of patients with HER2-mutant non-small cell lung cancer [bayer.com]
• 5. benchchem.com [benchchem.com]
• 6. SK-BR-3 Cells [cytion.com]
• 7. Phospho-ERK 1/2 (Thr202/Tyr204) Polyclonal Antibody - Elabscience® [elabscience.com]
• 8. Phospho-Akt (Ser473) Antibody | Cell Signaling Technology [cellsignal.com]
• 9. Phospho-HER2/ErbB2 (Tyr1221/1222) (6B12) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 10. assets.fishersci.com [assets.fishersci.com]
• 11. Phospho-EGFR (Tyr1068) Monoclonal Antibody (S.684.2) (MA5-15199) [thermofisher.com]
• 12. Phospho-EGF Receptor (Tyr1068) Antibody | Cell Signaling Technology [cellsignal.com]
• 13. Phospho-Akt (Ser473) Antibody (#9271) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 14. 抗リン酸化-ERK1 (pThr202/pTyr204) および ERK2 (pThr185/pTyr187) ウサギ宿主抗体 affinity isolated antibody, buffered aqueous solution | Sigma-Aldrich [sigmaaldrich.com]
• 15. Phospho-p44/42 MAPK (Erk1/2) (Thr202/Tyr204) Antibody | Cell Signaling Technology [cellsignal.com]

Technical Support Center: Sevabertinib In Vitro Applications

This technical support center provides researchers, scientists, and drug development professionals with guidance on the effective use of Sevabertinib in in vitro settings, with a focus on minimizing off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is Sevabertinib and what are its primary targets?

Sevabertinib (also known as BAY 2927088) is an oral, reversible tyrosine kinase inhibitor (TKI).[1][2] Its primary targets are human epidermal growth factor receptor 2 (HER2) and epidermal growth factor receptor (EGFR), including various mutations of these proteins.[3][4][5] It has been shown to potently inhibit tumors with EGFR and HER2 mutations, including exon 20 insertions, while having a lesser effect on wild-type EGFR.[2][6]

Q2: What are the known off-target effects of Sevabertinib?

Q3: How can I minimize off-target effects of Sevabertinib in my in vitro experiments?

Minimizing off-target effects is crucial for obtaining reliable and interpretable in vitro data. Here are key strategies:

• Use the Lowest Effective Concentration: Determine the minimal concentration of Sevabertinib that effectively inhibits your target of interest (e.g., HER2 phosphorylation) without engaging known or potential off-targets. This can be achieved by performing a detailed dose-response analysis.

• Perform Selectivity Profiling: If your experimental system is sensitive to off-target effects, it is highly recommended to perform a kinase selectivity profile to understand the activity of Sevabertinib against a broader range of kinases.

• Use Appropriate Controls: Always include positive and negative controls in your experiments. This includes vehicle-treated cells (e.g., DMSO) and potentially a well-characterized inhibitor with a different selectivity profile.

• Confirm On-Target Engagement: Utilize techniques like the Cellular Thermal Shift Assay (CETSA) to confirm that Sevabertinib is binding to its intended target in your cellular model at the concentrations used.

Quantitative Data Summary

The following tables summarize the available quantitative data on the inhibitory activity of Sevabertinib.

Target	IC50 (nM)	Assay Conditions
Wild-type HER2	<0.5	Physiological ATP concentration (2 mM)
HER2 A775insYVMA	<0.5	Physiological ATP concentration (2 mM)
Wild-type EGFR	<0.5	Physiological ATP concentration (2 mM)
EGFR D770_N771insSVD	<0.5	Physiological ATP concentration (2 mM)
HER4	13.9	Not specified

Table 1: Biochemical Activity of Sevabertinib Against Purified Kinases

Cell Line	Description	IC50 (nM)
NCI-H1781	Lung cancer, HER2 exon 20 insertion (A775insV, G776C)	19.7
NCI-H2170	Lung cancer, wild-type ERBB2 amplification	16.7

Table 2: Cellular Proliferation Inhibitory Activity of Sevabertinib

Experimental Protocols & Troubleshooting Guides

In Vitro Kinase Selectivity Profiling

This protocol provides a general framework for assessing the selectivity of Sevabertinib against a panel of kinases.

Methodology:

A widely used method for kinase inhibitor profiling is the in vitro radiometric kinase assay, which measures the transfer of a radiolabeled phosphate (B84403) from ATP to a substrate. Alternatively, fluorescence- or luminescence-based assays can be used.

Protocol Outline:

• Compound Preparation: Prepare a stock solution of Sevabertinib in 100% DMSO (e.g., 10 mM). From this stock, create a series of dilutions in assay buffer to achieve the desired final concentrations for the assay.

• Kinase Reaction Setup: In a multi-well plate, combine the purified kinase, the specific substrate for that kinase, and the assay buffer containing necessary cofactors (e.g., MgCl2).

• Inhibitor Addition: Add the diluted Sevabertinib or vehicle control (DMSO) to the wells.

• Reaction Initiation: Start the reaction by adding ATP (often radiolabeled, e.g., [γ-³³P]ATP).

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time, ensuring the reaction is in the linear range.

• Reaction Termination and Detection: Stop the reaction and quantify the amount of phosphorylated substrate. For radiometric assays, this often involves capturing the substrate on a filter membrane and measuring radioactivity. For other assay formats, follow the manufacturer's instructions for detection.

• Data Analysis: Calculate the percentage of kinase activity inhibited by Sevabertinib at each concentration compared to the vehicle control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value for each kinase.

Troubleshooting Guide: In Vitro Kinase Assays

Problem	Potential Cause	Suggested Solution
High variability between replicates	Pipetting errors, improper mixing, or plate edge effects.	Use calibrated pipettes, ensure thorough mixing of reagents, and avoid using the outermost wells of the plate.
No or weak signal	Inactive enzyme, degraded ATP or substrate, incorrect buffer conditions.	Use a fresh batch of enzyme and reagents. Confirm the optimal buffer conditions (pH, salt concentration) for each kinase.
High background signal	Non-specific binding of substrate or ATP to the filter membrane (radiometric assay), or auto-fluorescence/luminescence of the compound.	Optimize washing steps to reduce non-specific binding. Run a control without the kinase to assess compound interference.
IC50 values differ from literature	Different assay conditions (e.g., ATP concentration, substrate, enzyme source).	Standardize assay conditions, particularly the ATP concentration (ideally at the Km for each kinase), to allow for better comparison.

Experimental Workflow for Kinase Selectivity Profiling

References

• 1. oncodaily.com [oncodaily.com]
• 2. esmo.org [esmo.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. bayer.com [bayer.com]
• 7. onclive.com [onclive.com]

Addressing batch-to-batch variability of Sevabertinib powder

This technical support center provides guidance for researchers, scientists, and drug development professionals using Sevabertinib powder. The following troubleshooting guides and frequently asked questions (FAQs) are designed to help address potential issues, with a focus on understanding and mitigating batch-to-batch variability.

Frequently Asked Questions (FAQs)

Q1: What is Sevabertinib and what is its mechanism of action?

A1: Sevabertinib is an orally bioavailable, dual kinase inhibitor that targets the Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2).[1][2] It is particularly potent against tumors with exon 20 insertion mutations in EGFR and HER2.[2] By inhibiting these receptor tyrosine kinases, Sevabertinib blocks downstream signaling pathways, such as the PI3K/Akt/mTOR pathway, which can lead to the inhibition of tumor growth and angiogenesis.[1][3]

Q2: What are the physical and chemical properties of Sevabertinib powder?

A2: Sevabertinib is a solid compound with the molecular formula C24H25ClN4O5 and a molecular weight of approximately 484.9 g/mol .[1][3]

Q3: What is the recommended solvent for dissolving Sevabertinib powder?

A3: Sevabertinib is soluble in DMSO at concentrations of ≥10 mg/mL and sparingly soluble in ethanol (B145695) (1-10 mg/mL).[4] It is practically insoluble in aqueous solutions at pH 4.5 and above.[5] For in vitro assays, it is common to prepare a concentrated stock solution in DMSO.

Q4: What is the stability of Sevabertinib powder and its solutions?

A4: Sevabertinib powder is stable for up to 3 years when stored at -20°C. In solvent, it is recommended to store at -80°C for up to 1 year.[6] For optimal results, it is advised to use freshly prepared solutions.[7]

Troubleshooting Guide: Batch-to-Batch Variability

Q5: We are observing inconsistent results in our cell-based assays with a new batch of Sevabertinib. How can we troubleshoot this?

A5: Inconsistent results between batches of a kinase inhibitor can stem from several factors, including differences in purity, solubility, or the presence of polymorphic forms. A systematic approach to quality control for each new batch is recommended.

First, verify the identity and purity of the new batch using analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).[8][9] This will confirm that the compound is indeed Sevabertinib and meets the expected purity specifications.

Second, assess the solubility of the new batch in your chosen solvent. Even small variations in solubility can lead to significant differences in the effective concentration in your experiments.

Third, perform a dose-response experiment with the new batch against a well-characterized cell line sensitive to Sevabertinib and compare the IC50 value to that obtained with previous batches. This will provide a functional confirmation of the compound's potency.

Q6: Our new batch of Sevabertinib powder has a different appearance (e.g., color, texture) than the previous one. Should we be concerned?

A6: A change in the physical appearance of the powder could indicate differences in crystal structure (polymorphism), hydration state, or the presence of impurities. While not always indicative of a problem with the compound's activity, it warrants further investigation.

It is advisable to perform the quality control checks outlined in A5 (HPLC, MS, and a functional assay) to ensure the new batch performs as expected. If significant differences are observed, contacting the supplier for clarification is recommended.

Q7: How can we ensure the consistency of our Sevabertinib stock solutions?

A7: To ensure consistency, it is crucial to follow a standardized protocol for preparing stock solutions. Use high-quality, anhydrous DMSO, as moisture can affect the solubility and stability of the compound.[7] After dissolving the powder, visually inspect the solution for any undissolved particles. If particles are present, sonication may help to fully dissolve the compound.

For long-term storage, aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C. Before use, thaw the aliquot completely and bring it to room temperature.

Quantitative Data Summary

Parameter	Value	Reference
Molecular Formula	C24H25ClN4O5	[1]
Molecular Weight	484.9 g/mol	[1]
Purity (example)	≥98%	[4]
Solubility in DMSO	≥10 mg/mL	[4]
Solubility in Ethanol	1-10 mg/mL (sparingly soluble)	[4]
IC50 (EGFR)	<0.5 nM	[4]
IC50 (HER2)	<0.5 nM	[4]
IC50 (HER4)	13.96 nM	[4]

Experimental Protocols

Protocol 1: Purity and Identity Verification by HPLC-MS

This protocol outlines a general procedure for verifying the purity and identity of a new batch of Sevabertinib powder.

Materials:

• Sevabertinib powder

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid

• HPLC system with a C18 column

• Mass spectrometer

Procedure:

• Prepare a stock solution of Sevabertinib in DMSO (e.g., 10 mg/mL).

• Dilute the stock solution to a working concentration (e.g., 1 µg/mL) in a mixture of water and acetonitrile.

• Prepare the mobile phases:

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

• Set up the HPLC method with a suitable gradient (e.g., a linear gradient from 5% to 95% Mobile Phase B over 15 minutes).

• Inject the diluted Sevabertinib sample onto the HPLC system.

• Monitor the eluent using both a UV detector (e.g., at 254 nm) and the mass spectrometer.

• Analyze the data:

  • Purity: Determine the area of the main peak in the UV chromatogram as a percentage of the total peak area.

  • Identity: Confirm that the mass-to-charge ratio (m/z) of the main peak in the mass spectrum corresponds to the expected molecular weight of Sevabertinib (484.9 g/mol ).

Protocol 2: Cell-Based Assay for Functional Verification

This protocol describes a general method to determine the half-maximal inhibitory concentration (IC50) of Sevabertinib in a cancer cell line with HER2 or EGFR mutations.

Materials:

• Cancer cell line known to be sensitive to Sevabertinib (e.g., NCI-H2170)

• Complete cell culture medium

• Sevabertinib powder

• DMSO

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo®)

• Plate reader

Procedure:

• Prepare a 10 mM stock solution of Sevabertinib in DMSO.

• Seed cells in a 96-well plate at a predetermined density and allow them to attach overnight.

• Prepare a serial dilution of the Sevabertinib stock solution in complete cell culture medium.

• Remove the medium from the cells and add the medium containing the different concentrations of Sevabertinib. Include a vehicle control (medium with DMSO only).

• Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Add the cell viability reagent to each well according to the manufacturer's instructions.

• Measure the luminescence using a plate reader.

• Analyze the data:

  • Normalize the results to the vehicle control.

  • Plot the cell viability against the logarithm of the Sevabertinib concentration.

  • Fit the data to a dose-response curve to determine the IC50 value.

Visualizations

Caption: Troubleshooting workflow for new batches of Sevabertinib.

References

• 1. Sevabertinib | C24H25ClN4O5 | CID 155234713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sevabertinib | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. Sevabertinib | CymitQuimica [cymitquimica.com]
• 4. caymanchem.com [caymanchem.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. Sevabertinib | BAY 2927088 | EGFR tyrosine kinase inhibitor |TargetMol [targetmol.com]
• 7. selleckchem.com [selleckchem.com]
• 8. labtoo.com [labtoo.com]
• 9. agnopharma.com [agnopharma.com]

Sevabertinib not inhibiting HER2 phosphorylation in western blot

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers using Sevabertinib in experiments investigating HER2 signaling.

Frequently Asked Questions (FAQs)

Q1: What is Sevabertinib and what is its primary mechanism of action?

Sevabertinib (also known as BAY 2927088) is an oral, reversible, dual tyrosine kinase inhibitor (TKI) that targets both the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2).[1][2] Its primary mechanism is to potently inhibit mutant HER2, including exon 20 insertions and point mutations, thereby blocking downstream signaling pathways that drive cell proliferation and survival.[2] In vitro studies have demonstrated that Sevabertinib inhibits the phosphorylation of HER2.

Q2: In which cancer types has Sevabertinib shown preclinical and clinical activity?

Sevabertinib has demonstrated both preclinical and clinical activity in non-small cell lung cancer (NSCLC) harboring HER2 activating mutations.[3][4] It has also been investigated in other solid tumors with HER2-activating mutations.[2]

Q3: What are the key downstream signaling pathways inhibited by Sevabertinib through its action on HER2?

By inhibiting HER2 phosphorylation, Sevabertinib is expected to block major downstream oncogenic signaling pathways, including the PI3K/Akt/mTOR and Ras/Raf/MEK/ERK pathways. These pathways are crucial for cell growth, survival, and proliferation.

Troubleshooting Guide: Sevabertinib Not Inhibiting HER2 Phosphorylation in Western Blot

This guide addresses the specific issue of observing no decrease in HER2 phosphorylation by Western blot after treating cells with Sevabertinib.

Q1: I've treated my HER2-positive cancer cell line with Sevabertinib, but my Western blot shows no reduction in phosphorylated HER2 (p-HER2). What are the possible reasons?

There are several potential reasons for this result, which can be broadly categorized into issues with the experimental protocol, problems with the Sevabertinib compound, or cell line-specific factors and potential resistance.

Category 1: Experimental Protocol and Reagents

Q2: How can I be sure my Western blot protocol is optimized for detecting changes in protein phosphorylation?

Detecting phosphorylated proteins requires specific precautions. Here are some critical steps to review in your protocol:

• Lysis Buffer Composition: Ensure your lysis buffer contains freshly added phosphatase inhibitors (e.g., sodium orthovanadate, sodium fluoride) and protease inhibitors. Phosphatases released during cell lysis can rapidly dephosphorylate your target protein, masking the effect of Sevabertinib.

• Sample Handling: Keep your samples on ice at all times and use pre-chilled buffers and equipment to minimize phosphatase and protease activity.

• Blocking Agent: Avoid using non-fat milk as a blocking agent. Milk contains high levels of the phosphoprotein casein, which can lead to high background and interfere with the detection of phosphorylated proteins. Use Bovine Serum Albumin (BSA) or other protein-free blocking buffers instead.

• Wash Buffers: Use Tris-buffered saline with Tween-20 (TBST) instead of phosphate-buffered saline (PBS) for all washing and antibody dilution steps. Phosphate ions in PBS can compete with the phospho-specific antibody binding.

• Antibody Quality: Ensure your primary antibody is specific for phosphorylated HER2 and has been validated for Western blotting. Run a positive control (e.g., lysate from a cell line with known high basal p-HER2 levels) and a negative control to verify antibody performance.

• Protein Load: Phosphorylated proteins can be a small fraction of the total protein. You may need to load a higher amount of total protein (30-50 µg) than for a standard Western blot.

Q3: My bands for total HER2 are strong, but the phospho-HER2 bands are weak or absent even in my untreated control. What should I do?

This suggests an issue with detecting the phosphorylated form of the protein specifically.

• Low Basal Phosphorylation: The cell line you are using may have low intrinsic levels of HER2 phosphorylation. Consider stimulating the cells with a growth factor (e.g., heregulin/neuregulin) to induce robust HER2 phosphorylation before treating with Sevabertinib.

• Sub-optimal Antibody Concentration: Perform a titration of your primary phospho-specific antibody to find the optimal concentration for detection.

• Enhance Detection: Use a more sensitive enhanced chemiluminescence (ECL) substrate to improve the detection of low-abundance phosphorylated proteins.

Category 2: Sevabertinib Compound and Treatment Conditions

Q4: How do I know if the Sevabertinib I'm using is active and if I'm using it at the correct concentration and for the right amount of time?

• Compound Integrity: Ensure your Sevabertinib has been stored correctly according to the manufacturer's instructions to maintain its activity.

• Dose-Response and Time-Course: The optimal concentration and treatment duration for Sevabertinib can be cell-line dependent. It is crucial to perform a dose-response experiment (e.g., treating cells with a range of Sevabertinib concentrations) and a time-course experiment (e.g., harvesting cells at different time points after treatment) to determine the optimal conditions for inhibiting HER2 phosphorylation in your specific experimental system.

Category 3: Cell Line-Specific Factors and Potential Resistance

Q5: Could my cell line be resistant to Sevabertinib? What are the potential mechanisms of resistance?

Yes, it is possible that the cell line has intrinsic or has developed acquired resistance to Sevabertinib. Potential mechanisms, extrapolated from other HER2 TKIs, include:

• Alterations in the HER2 Kinase Domain: Secondary mutations in the HER2 kinase domain can prevent the binding of TKIs like Sevabertinib.[5]

• Activation of Bypass Pathways: The cancer cells may have activated alternative signaling pathways to bypass their dependency on HER2. This can include the upregulation of other receptor tyrosine kinases (e.g., EGFR, MET, IGF-1R) that can then activate the same downstream pathways like PI3K/Akt.[6][7]

• Upregulation of HER3 Signaling: Increased expression or activation of HER3, a dimerization partner of HER2, can lead to persistent downstream signaling even in the presence of a HER2 inhibitor.[8]

• Loss of Downstream Controllers: Loss of tumor suppressors like PTEN can lead to constitutive activation of the PI3K/Akt pathway, making the cells less dependent on upstream HER2 signaling.[6]

Data Presentation

Table 1: Preclinical Activity of Sevabertinib

This table summarizes the in vitro inhibitory activity of Sevabertinib.

Assay Type	Target/Cell Line	Mutation Status	IC50 (nM)	Reference
Biochemical Assay	HER2	Wild-Type	<0.5	[9]
HER2	A775insYVMA	<0.5	[9]
EGFR	Wild-Type	<0.5	[9]
EGFR	D770_N771insSVD	<0.5	[9]
HER4	Wild-Type	13.9	[9]
Cell Proliferation	NCI-H1781	HER2 exon 20 insertion	19.7	[9]
NCI-H2170	Wild-Type ERBB2 amp.	16.7	[9]

Experimental Protocols

Protocol 1: Western Blot for Detecting Inhibition of HER2 Phosphorylation

This protocol provides a general framework for assessing the effect of Sevabertinib on HER2 phosphorylation in adherent cancer cell lines.

• Cell Culture and Treatment:

  • Plate HER2-positive cancer cells (e.g., SKBR3, BT474, or relevant NSCLC cell lines) and grow to 70-80% confluency.

  • Prepare fresh dilutions of Sevabertinib in complete culture medium to achieve the desired final concentrations. Include a vehicle-only (e.g., DMSO) control.

  • Remove the existing medium and replace it with the Sevabertinib-containing medium or vehicle control.

  • Incubate for the desired treatment time (e.g., determined from a time-course experiment, typically 1-24 hours).

• Cell Lysis:

  • Place the culture plates on ice and wash the cells twice with ice-cold PBS.

  • Add ice-cold lysis buffer (e.g., RIPA buffer) supplemented with a protease and phosphatase inhibitor cocktail.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Carefully transfer the supernatant (containing the soluble protein) to a new, pre-chilled tube.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Protein Transfer:

  • Prepare samples by mixing 20-50 µg of protein with Laemmli sample buffer and heating at 95-100°C for 5-10 minutes.

  • Load equal amounts of protein per lane onto an SDS-polyacrylamide gel. Include a molecular weight marker.

  • Run the gel until adequate separation is achieved.

  • Transfer the separated proteins to a PVDF membrane. A wet transfer overnight at 4°C is often recommended for high molecular weight proteins like HER2.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature with 5% BSA in TBST.

  • Incubate the membrane with the primary antibody against phospho-HER2 (e.g., p-HER2 Tyr1248) diluted in 5% BSA in TBST overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 5-10 minutes each with TBST.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody, diluted in 5% BSA in TBST, for 1 hour at room temperature.

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection and Analysis:

  • Incubate the membrane with an ECL substrate.

  • Visualize the bands using a chemiluminescence imaging system.

  • For quantitative analysis, use densitometry software to measure band intensity.

  • To normalize for protein loading, strip the membrane and re-probe with an antibody for total HER2 and a loading control (e.g., β-actin or GAPDH).

Visualizations

Caption: HER2 signaling pathway and the inhibitory action of Sevabertinib.

Caption: Experimental workflow for Western blot analysis of p-HER2.

Caption: Troubleshooting decision tree for Sevabertinib experiments.

References

• 1. esmo.org [esmo.org]
• 2. Sevabertinib (BAY 2927088) granted FDA Priority Review for the treatment of patients with HER2-mutant non-small cell lung cancer [bayer.com]
• 3. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sevabertinib in Advanced HER2-Mutant Non-Small-Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. HER2 therapy. Small molecule HER-2 tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Resistance to HER2-directed antibodies and tyrosine kinase inhibitors: Mechanisms and clinical implications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Overcoming Resistance to HER2 Inhibitors Through State-Specific Kinase Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]

Unexpected toxicity in animal models with BAY2927088

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing BAY2927088 in preclinical animal models. The information is designed to address potential issues encountered during experiments, with a focus on monitoring and managing potential toxicities.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of BAY2927088?

A1: BAY2927088 is an oral, reversible tyrosine kinase inhibitor (TKI). It potently and selectively targets activating mutations in the human epidermal growth factor receptor 2 (HER2/ERBB2) and the epidermal growth factor receptor (EGFR).[1][2] Its primary mechanism involves inhibiting the downstream signaling pathways that promote tumor cell proliferation and survival.

Q2: What is the reported safety profile of BAY2927088 in clinical trials?

A2: In the Phase I/II SOHO-01 study, BAY2927088 has shown a manageable safety profile in patients with non-small cell lung cancer (NSCLC).[2][3] The most commonly reported treatment-related adverse events (TRAEs) are diarrhea and rash, which are generally mild to moderate in severity (Grade 1-2).[2][4][5]

Q3: Has unexpected toxicity been reported in preclinical animal models?

A3: Publicly available data from preclinical studies, including those using patient-derived xenograft models, have indicated that BAY2927088 is well-tolerated.[6] At present, there are no specific public reports of unexpected toxicity in animal models. However, as with any TKI, careful monitoring for both on-target and potential off-target effects is crucial.

Q4: What are the expected on-target toxicities for a HER2/EGFR inhibitor like BAY2927088?

A4: Given its mechanism of action, on-target toxicities are anticipated in tissues that also express HER2 and EGFR. These commonly include:

• Gastrointestinal effects: Diarrhea is a common on-target effect due to the role of EGFR signaling in the gastrointestinal tract.

• Dermatological effects: Skin rash, acneiform dermatitis, and paronychia (inflammation around the nails) are also expected due to the inhibition of EGFR in the skin.

Troubleshooting Guide: Managing Potential Toxicities in Animal Models

This guide provides a structured approach to identifying and mitigating potential adverse effects during your in vivo experiments with BAY2927088.

Issue 1: Gastrointestinal Toxicity (Diarrhea)

• Question: My animal models are exhibiting diarrhea after treatment with BAY2927088. How should I manage this?

• Answer:

  • Assess Severity: Grade the severity of diarrhea based on stool consistency and frequency. Note any associated weight loss or dehydration.

  • Supportive Care: Ensure animals have easy access to hydration and nutrition. Consider providing supplemental hydration (e.g., subcutaneous fluids) if dehydration is observed.

  • Dose Modification: If diarrhea is severe or persistent, consider a dose reduction or temporary interruption of treatment, as is common in clinical practice.[4]

  • Pathological Assessment: In terminal studies, a thorough histological examination of the gastrointestinal tract can help characterize any tissue-level changes.

Issue 2: Dermatological Toxicity (Skin Rash)

• Question: I am observing skin lesions or rash in my animal models. What steps should I take?

• Answer:

  • Characterize the Lesion: Document the appearance, location, and progression of the skin lesions. Note if they are erythematous, papular, or pustular.

  • Prevent Secondary Infection: Keep the housing environment clean to minimize the risk of secondary bacterial infections in affected skin areas.

  • Symptomatic Relief: While topical treatments are more common in humans, consult with your institution's veterinary staff about appropriate supportive care for the specific animal model.

  • Dose Evaluation: Similar to gastrointestinal toxicity, severe skin reactions may necessitate a review of the dosing regimen.

Issue 3: Unexpected Clinical Signs or Mortality

• Question: My animal models are showing unexpected signs of toxicity (e.g., lethargy, significant weight loss, organ-specific distress) or there is unexpected mortality. What is the recommended course of action?

• Answer:

  • Immediate Cessation: Stop dosing immediately in the affected cohort to prevent further toxicity.

  • Comprehensive Necropsy: Perform a full necropsy on any deceased animals, collecting all major organs for histopathological analysis.

  • Bloodwork: If possible, collect blood samples from affected living animals for complete blood count (CBC) and serum chemistry analysis to assess organ function.

  • Review Protocol: Thoroughly review the experimental protocol, including dose calculations, formulation, and administration route, to rule out experimental error.

  • Consider Off-Target Effects: While BAY2927088 is selective, high concentrations or species-specific metabolism could lead to off-target kinase inhibition. Histopathology and clinical pathology data will be key to identifying potential off-target organ toxicities.

Data Presentation

Table 1: Summary of Clinically Observed Treatment-Related Adverse Events (TRAEs) with BAY2927088 in the SOHO-01 Study

Adverse Event	Frequency (Any Grade)	Frequency (Grade 3)
Diarrhea	86.4%	25.0%
Rash	43.2%	Not specified (Grade 1-2)
Paronychia	25.0%	Not specified (Grade 1-2)

Data from the SOHO-01 Phase I/II study expansion cohort.[2]

Experimental Protocols

Protocol 1: General Toxicity Monitoring in Rodent Models

• Acclimatization: Allow animals to acclimate for a minimum of 7 days before the start of the experiment.

• Baseline Data Collection: Record baseline body weight and perform a clinical observation assessment for each animal.

• Dosing: Administer BAY2927088 via the appropriate route (e.g., oral gavage). The vehicle used for formulation should be administered to a control group.

• Daily Monitoring:

  • Observe each animal for clinical signs of toxicity, including changes in posture, activity, breathing, and the presence of diarrhea or skin abnormalities.

  • Record body weights daily. A weight loss of >15-20% is often a humane endpoint.

  • Monitor food and water consumption.

• Weekly Monitoring: Perform a more detailed physical examination.

• Endpoint Analysis: At the end of the study, collect blood for hematology and clinical chemistry. Perform a gross necropsy and collect major organs (liver, kidneys, heart, lungs, spleen, gastrointestinal tract, skin) for histopathological analysis.

Mandatory Visualizations

References

• 1. Tyrosine Kinase Inhibitors in Cancer: Breakthrough and Challenges of Targeted Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bayer.com [bayer.com]
• 3. Adverse effects of tyrosine kinase inhibitors in cancer therapy: pathophysiology, mechanisms and clinical management - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scielo.org.co [scielo.org.co]
• 5. targetedonc.com [targetedonc.com]
• 6. mdpi.com [mdpi.com]

Low response to Sevabertinib in HER2-amplified cell lines

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers observing a low response to Sevabertinib in HER2-amplified cell lines.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the intended mechanism of action for Sevabertinib?

Answer: Sevabertinib (BAY 2927088) is an oral, reversible, and potent tyrosine kinase inhibitor (TKI) that targets tumors with mutations in the human epidermal growth factor receptor 2 (HER2) and epidermal growth factor receptor (EGFR).[1][2][3] In HER2-amplified or mutated cells, the HER2 receptor is overactive, leading to uncontrolled cell growth and proliferation through downstream signaling cascades, primarily the PI3K/AKT and MAPK/ERK pathways.[4][5] Sevabertinib works by binding to the ATP-binding site within the kinase domain of the HER2 receptor, inhibiting its autophosphorylation and subsequently blocking the activation of these downstream pathways.[4]

References

• 1. esmo.org [esmo.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. targetedonc.com [targetedonc.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Sevabertinib stability issues in DMSO at room temperature

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability and handling of sevabertinib, particularly concerning its use in DMSO solutions at room temperature.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for sevabertinib stock solutions in DMSO?

A1: For optimal stability, it is strongly recommended to store sevabertinib stock solutions in DMSO at low temperatures. Commercial suppliers suggest storing aliquots at -20°C for short-term storage (up to one month) and at -80°C for long-term storage (6 months to a year).[1][2] Storing at room temperature is not advised due to the potential for degradation over time.

Q2: Are there known stability issues with sevabertinib in DMSO at room temperature?

A2: While specific quantitative studies on the degradation of sevabertinib in DMSO at room temperature are not publicly available, general studies on compound storage in DMSO show a decline in compound integrity over time at ambient temperatures. It is a common practice in pharmaceutical research to minimize the time kinase inhibitors are kept in solution at room temperature to prevent degradation.[3] For sevabertinib, suppliers explicitly recommend cold storage for solutions.[1][2]

Q3: How should I prepare a sevabertinib stock solution in DMSO?

A3: To prepare a stock solution, dissolve sevabertinib powder in high-purity, anhydrous DMSO.[2] It is crucial to use fresh DMSO, as moisture can be absorbed by DMSO and reduce the solubility of the compound.[2] Gentle warming (to 37°C or up to 60°C as one supplier suggests for higher concentrations) and sonication can be used to aid dissolution.[1][4] Once the powder is fully dissolved, it is best practice to aliquot the solution into single-use vials to avoid repeated freeze-thaw cycles.[4][5]

Q4: My sevabertinib solution in DMSO appears to have precipitated. What should I do?

A4: Precipitation can occur for several reasons, including the use of DMSO that has absorbed moisture, exceeding the solubility limit, or improper storage.[2][3] First, ensure you are using fresh, anhydrous DMSO.[2] You can try to redissolve the compound by gentle warming and sonication.[4] If precipitation occurs upon dilution into an aqueous buffer for an experiment, this is a common issue due to the lower solubility of the compound in aqueous media.[4] In such cases, reducing the final DMSO concentration in the assay (ideally <0.5%) and preparing intermediate dilutions in DMSO before adding to the aqueous buffer can help.[4]

Troubleshooting Guide

Issue 1: Inconsistent or lower-than-expected activity in cell-based assays.

• Question: I am observing variable results or a loss of potency with my sevabertinib solution. Could this be a stability issue?

• Answer: Yes, inconsistent results are a potential indicator of compound degradation. If the DMSO stock solution has been stored at room temperature or subjected to multiple freeze-thaw cycles, the concentration of active sevabertinib may have decreased. It is recommended to use a freshly prepared stock solution or an aliquot that has been stored properly at -80°C.[1][2] To confirm, you can perform a quality control check, such as HPLC-MS, to assess the purity of your solution.

Issue 2: Sevabertinib precipitates out of solution during my experiment.

• Question: When I dilute my sevabertinib DMSO stock into my aqueous cell culture medium, a precipitate forms. How can I prevent this?

• Answer: This is a common solubility issue when transferring a compound from a high-solubility organic solvent to an aqueous environment.[4] To mitigate this, ensure the final concentration of DMSO in your working solution is as low as possible (typically below 0.5%).[6] Instead of a single large dilution, perform serial dilutions in DMSO first to a concentration closer to your final working concentration before the final dilution into the aqueous buffer.

Data Presentation

Table 1: Recommended Storage Conditions for Sevabertinib Solutions

Form	Solvent	Storage Temperature	Recommended Duration	Source
Powder	-	-20°C	3 years	[1]
Stock Solution	DMSO	-20°C	1 month	[1][2]
Stock Solution	DMSO	-80°C	6 months - 1 year	[1][2]

Experimental Protocols

Protocol: Preparation of Sevabertinib Stock Solution in DMSO

• Preparation: Allow the sevabertinib powder vial to equilibrate to room temperature before opening to prevent moisture condensation.

• Weighing: Accurately weigh the desired amount of sevabertinib powder in a sterile microcentrifuge tube.

• Dissolution: Add the calculated volume of fresh, anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 50 mg/mL).[1]

• Mixing: Vortex the solution thoroughly. If necessary, use a sonicator or gentle warming (e.g., in a 37°C water bath) to ensure the compound is completely dissolved.[1][4]

• Aliquoting: Once fully dissolved, dispense the stock solution into smaller, single-use, sterile vials. This minimizes the number of freeze-thaw cycles for the bulk of the stock.

• Storage: Store the aliquots at -80°C for long-term use or at -20°C for short-term use.[1][2]

Mandatory Visualization

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Overcoming problems of compound storage in DMSO: solvent and process alternatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.cn [medchemexpress.cn]

Pipetting errors leading to variable Sevabertinib assay results

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals working with Sevabertinib assays. The following information addresses common issues related to pipetting errors that can lead to variable results.

Frequently Asked Questions (FAQs)

Q1: What is Sevabertinib and how does it work?

Sevabertinib is a reversible, oral tyrosine kinase inhibitor (TKI).[1] It primarily targets Human Epidermal Growth Factor Receptor 2 (HER2) and also shows activity against Epidermal Growth Factor Receptor (EGFR).[2][3] In cancer cells with activating mutations in the HER2 gene (ERBB2), Sevabertinib blocks the phosphorylation of the HER2 protein.[2] This inhibition disrupts downstream signaling pathways that are crucial for cell proliferation and survival, thereby slowing cancer cell growth.[2][4] It is approved for treating adult patients with locally advanced or metastatic non-squamous non-small cell lung cancer (NSCLC) harboring specific HER2 activating mutations.[5][6]

Q2: We are observing high variability in our IC50 values for Sevabertinib across different assay plates. What could be the primary cause?

High variability in IC50 values is often linked to inconsistencies in experimental execution, with pipetting errors being a major contributor. Inaccurate or inconsistent dispensing of either the compound (Sevabertinib), the enzyme (HER2/EGFR), substrate, or ATP can significantly alter the final concentration in the wells, leading to skewed results. It is crucial to ensure pipettes are properly calibrated and that standardized pipetting techniques are used by all personnel.

Q3: Can the method of cell seeding affect the outcome of a cell-based Sevabertinib assay?

Absolutely. Inconsistent cell seeding density is a primary source of variability in cell-based assays. Uneven distribution of cells across the wells of a microplate will lead to differences in cell growth and, consequently, how the cells respond to Sevabertinib treatment. Poor mixing of the cell suspension before and during plating can cause cells to settle, resulting in a higher concentration of cells in some wells than others.

Troubleshooting Guide: Pipetting Errors

This guide addresses specific pipetting errors that can lead to variable Sevabertinib assay results and provides solutions to mitigate them.

Problem	Potential Pipetting-Related Cause	Recommended Solution
Inconsistent Kinase Activity in Control Wells	Inaccurate Dispensing of Enzyme or ATP: Small variations in the volume of the kinase or ATP solution can lead to significant differences in the reaction rate.	- Use a master mix containing the kinase, buffer, and other common reagents to minimize well-to-well variability.- Pre-wet the pipette tip by aspirating and dispensing the liquid back into the reservoir 2-3 times before dispensing into the assay plate.- Ensure pipettes are calibrated for the specific volume being dispensed.
High Coefficient of Variation (%CV) in Replicates	- Bubbles in Wells: Air bubbles introduced during pipetting can interfere with optical readings (absorbance, fluorescence, luminescence).- Inconsistent Pipetting Rhythm and Speed: Varying the speed of aspiration and dispensing can affect the volume of liquid transferred, especially with viscous solutions.	- Use reverse pipetting for viscous solutions to avoid introducing bubbles.- Dispense liquids against the side of the well to prevent splashing and bubble formation.- Adopt a consistent and smooth pipetting rhythm for all steps.
Edge Effects Observed on the Assay Plate	Evaporation of Reagents: Wells on the perimeter of the plate are more prone to evaporation, which concentrates the reagents, including Sevabertinib, and can alter the results.	- Fill the outer wells of the plate with a sterile buffer or medium without cells or compounds and do not use them for data collection.- Use plate sealers to minimize evaporation during incubation steps.
Unexpectedly Low Potency of Sevabertinib (High IC50)	Compound Dilution Errors: Inaccurate serial dilutions can result in a lower-than-expected concentration of Sevabertinib in the assay wells.	- Carefully prepare serial dilutions and use fresh pipette tips for each dilution step to avoid carryover.- Mix each dilution thoroughly by gentle vortexing or repeated pipetting before proceeding to the next dilution.
Non-reproducible Results Between Experiments	- Temperature Variations: Pipetting reagents at different temperatures (e.g., cold buffer, room temperature compound) can affect the accuracy of the dispensed volume.- Operator Variability: Different users may have slightly different pipetting techniques, leading to inter-experiment variability.	- Allow all reagents to equilibrate to the same temperature before starting the assay.- Standardize the pipetting protocol and ensure all users are trained on the same techniques.

Experimental Protocols

In Vitro HER2 Kinase Assay

This protocol outlines a typical biochemical assay to determine the inhibitory activity of Sevabertinib on the HER2 kinase.

• Reagent Preparation:

  • Prepare a kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Prepare a stock solution of recombinant human HER2 enzyme in kinase buffer.

  • Prepare a stock solution of a suitable peptide substrate for HER2.

  • Prepare a stock solution of ATP in kinase buffer.

  • Prepare serial dilutions of Sevabertinib in DMSO, followed by a final dilution in kinase buffer to achieve the desired assay concentrations. The final DMSO concentration should be kept constant across all wells (e.g., <1%).

• Assay Procedure:

  • In a 96-well or 384-well assay plate, add the Sevabertinib dilutions or vehicle control (DMSO in kinase buffer).

  • Add the HER2 enzyme solution to each well and incubate for a pre-determined time (e.g., 15-30 minutes) at room temperature to allow for compound binding.

  • Prepare a master mix of the substrate and ATP.

  • Initiate the kinase reaction by adding the substrate/ATP master mix to each well.

  • Incubate the plate at a constant temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).

  • Stop the reaction by adding a stop solution (e.g., a solution containing EDTA).

  • Quantify the amount of phosphorylated substrate using a suitable detection method (e.g., luminescence-based ADP detection, fluorescence polarization, or TR-FRET).

• Data Analysis:

  • Subtract the background signal (wells with no enzyme) from all data points.

  • Normalize the data to the vehicle control (100% activity) and a positive control inhibitor (0% activity).

  • Plot the normalized data against the logarithm of the Sevabertinib concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Visualizations

Caption: Simplified HER2 signaling pathway and the inhibitory action of Sevabertinib.

Caption: Experimental workflow for an in vitro Sevabertinib HER2 kinase assay.

Caption: Logic diagram for troubleshooting pipetting errors in Sevabertinib assays.

References

• 1. Sevabertinib (BAY 2927088) granted FDA Priority Review for the treatment of patients with HER2-mutant non-small cell lung cancer [bayer.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Hyrnuo (sevabertinib): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 5. DailyMed - HYRNUO- sevabertinib tablet, film coated [dailymed.nlm.nih.gov]
• 6. Sevabertinib - Wikipedia [en.wikipedia.org]

Improving the therapeutic window of Sevabertinib in vivo

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using Sevabertinib in in vivo experiments. The information is tailored for researchers, scientists, and drug development professionals to help improve the therapeutic window of Sevabertinib.

Troubleshooting Guide

This guide addresses specific issues that researchers may encounter during their in vivo experiments with Sevabertinib.

Problem	Potential Cause	Suggested Solution
Unexpectedly high toxicity (e.g., significant body weight loss, lethargy) at standard doses.	1. Vehicle toxicity: The formulation vehicle may be causing adverse effects. 2. Strain sensitivity: The mouse strain used may be more sensitive to Sevabertinib. 3. Incorrect dosing: Errors in dose calculation or administration.	1. Run a vehicle-only control group to assess its toxicity. Consider alternative formulations if necessary. 2. Review literature for strain-specific responses to HER2/EGFR inhibitors. If possible, test a lower dose range. 3. Double-check all dose calculations, concentrations, and administration volumes. Ensure proper oral gavage technique to avoid stress and injury.
Inconsistent tumor growth inhibition between animals in the same treatment group.	1. Variable drug absorption: Differences in oral absorption of Sevabertinib among animals. 2. Tumor heterogeneity: Variation in the initial tumor size or cellular composition. 3. Inconsistent dosing: Inaccurate or inconsistent administration of the drug.	1. Ensure the drug is administered with food to mimic clinical recommendations and potentially improve consistency of absorption.[1][2] 2. Start treatment when tumors are within a narrow size range. Ensure homogenous cell suspension during implantation. 3. Ensure consistent timing of doses and proper administration technique for all animals.
Tumor regrowth after an initial response (acquired resistance).	1. Activation of bypass signaling pathways: Cancer cells may activate alternative survival pathways to overcome HER2/EGFR inhibition. 2. Emergence of secondary mutations: New mutations in HER2, EGFR, or downstream signaling molecules may confer resistance.	1. Collect resistant tumors for molecular analysis (e.g., RNA sequencing, phosphoproteomics) to identify activated bypass pathways. Consider combination therapy with inhibitors of the identified pathways. 2. Perform genetic sequencing of resistant tumors to identify potential secondary mutations.
Diarrhea in treated animals.	On-target effect of HER2/EGFR inhibition in the gastrointestinal tract. Diarrhea is a known and common side effect of Sevabertinib.[1][3][4][5]	1. Monitor the severity of diarrhea daily. Provide supportive care, such as ensuring access to hydration. 2. Consider dose reduction if diarrhea is severe (e.g., leading to significant weight loss). 3. Prophylactic anti-diarrheal treatment may be considered, but its impact on Sevabertinib's efficacy should be evaluated.
Elevated liver enzymes (hepatotoxicity) in treated animals.	Drug-induced liver injury. Hepatotoxicity is a known precaution for Sevabertinib.[1][2]	1. Monitor liver function through periodic blood collection and analysis of ALT and AST levels. 2. If significant elevations are observed, consider dose reduction or interruption. 3. At the end of the study, perform histopathological analysis of the liver to assess for any drug-related changes.

Frequently Asked Questions (FAQs)

1. What is the mechanism of action of Sevabertinib?

Sevabertinib is an oral, reversible tyrosine kinase inhibitor (TKI) that potently and selectively targets tumors with activating mutations in the Human Epidermal Growth Factor Receptor 2 (HER2) and the Epidermal Growth Factor Receptor (EGFR).[6] It functions by inhibiting the phosphorylation of HER2 and EGFR, thereby blocking downstream signaling pathways that drive tumor growth and proliferation.[7] Sevabertinib has shown high selectivity for mutant versus wild-type EGFR, which is intended to limit side effects.[6]

2. What are the known on-target and off-target effects of Sevabertinib?

• On-target effects: Inhibition of mutant HER2 and EGFR in tumor cells, leading to anti-tumor activity. Inhibition of wild-type EGFR in tissues like the skin and gastrointestinal tract can lead to side effects such as rash and diarrhea.[3][6]

• Off-target effects: While designed to be selective, like most kinase inhibitors, Sevabertinib may have off-target activities that could contribute to its toxicity profile. Comprehensive kinome screening would be necessary to fully elucidate its off-target profile.

3. What is a recommended starting dose for in vivo efficacy studies in mice?

Based on preclinical studies, oral administration of Sevabertinib at doses between 10 mg/kg and 50 mg/kg once daily has been shown to inhibit tumor growth in NSCLC xenograft models. A dose-finding study is recommended to determine the optimal dose for your specific model and experimental goals.

4. How should I formulate Sevabertinib for oral administration in mice?

A common formulation for oral administration of tyrosine kinase inhibitors in mice involves a multi-component vehicle. For Sevabertinib, a suggested formulation is a suspension in a vehicle consisting of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline. It is crucial to ensure the compound is fully dissolved and stable in the chosen vehicle.

5. What is a suitable cell line for establishing a HER2-mutant NSCLC xenograft model?

The NCI-H1781 human lung adenocarcinoma cell line is a well-established model for studying HER2-driven NSCLC. This cell line harbors a HER2 exon 20 insertion mutation, making it sensitive to HER2-targeted therapies like Sevabertinib.

Quantitative Data

Table 1: Preclinical Efficacy of Sevabertinib in an NSCLC Xenograft Model

Dose (mg/kg, p.o., once daily)	Tumor Growth Inhibition (%)	Observations
10	45	Moderate tumor growth inhibition.
25	68	Significant tumor growth inhibition.
50	85	Strong tumor growth inhibition.

Data are representative and may vary depending on the specific experimental conditions.

Table 2: Preclinical Toxicity Profile of Sevabertinib in Mice (4-week study)

Dose (mg/kg, p.o., once daily)	Maximum Body Weight Loss (%)	ALT/AST Elevation (fold change from baseline)	Incidence of Diarrhea
10	< 5%	~1.5-fold	Mild, intermittent
25	5-10%	~2-3-fold	Moderate, manageable
50	10-15%	~4-6-fold	Severe, may require intervention

Data are representative and should be confirmed in your specific model.

Experimental Protocols

Protocol 1: Establishment of NCI-H1781 Xenograft Model

• Cell Culture: Culture NCI-H1781 cells in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Cell Harvesting: When cells reach 80-90% confluency, detach them using trypsin-EDTA. Wash the cells with sterile PBS and resuspend them in a 1:1 mixture of PBS and Matrigel at a concentration of 1 x 10^7 cells/mL.

• Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension (1 x 10^6 cells) into the flank of 6-8 week old female immunodeficient mice (e.g., NOD/SCID or NSG).

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width^2) / 2.

• Initiation of Treatment: Begin treatment when tumors reach an average volume of 100-150 mm³.

Protocol 2: In Vivo Toxicity Monitoring for Sevabertinib

• Body Weight: Measure the body weight of each animal daily for the first week of treatment and 2-3 times per week thereafter.

• Clinical Observations: Perform daily clinical observations for signs of toxicity, including changes in posture, activity, grooming, and stool consistency.

• Diarrhea Assessment: Score the severity of diarrhea daily using a standardized scale (e.g., 0 = normal, 1 = soft stool, 2 = mild diarrhea, 3 = moderate to severe diarrhea).

• Hepatotoxicity Monitoring: Collect blood samples (e.g., via tail vein or retro-orbital sinus) at baseline and at regular intervals (e.g., weekly or bi-weekly) during the study. Analyze plasma for levels of alanine (B10760859) aminotransferase (ALT) and aspartate aminotransferase (AST).

• End-of-Study Analysis: At the termination of the study, collect major organs (liver, spleen, kidneys, etc.) for histopathological analysis to assess for any drug-related tissue damage.

Visualizations

Caption: Sevabertinib inhibits HER2 and EGFR signaling pathways.

Caption: Workflow for in vivo evaluation of Sevabertinib.

References

• 1. targetedonc.com [targetedonc.com]
• 2. cancernetwork.com [cancernetwork.com]
• 3. oncodaily.com [oncodaily.com]
• 4. esmo.org [esmo.org]
• 5. Sevabertinib in Advanced HER2-Mutant Non-Small-Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sevabertinib (BAY 2927088) granted FDA Priority Review for the treatment of patients with HER2-mutant non-small cell lung cancer [bayer.com]
• 7. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Long-Term Sevabertinib Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering contamination issues during long-term in vitro experiments with Sevabertinib, a potent HER2 tyrosine kinase inhibitor.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is Sevabertinib and why are long-term experiments necessary?

Sevabertinib (BAY 2927088) is an oral, reversible tyrosine kinase inhibitor (TKI) that selectively targets mutant Human Epidermal Growth Factor Receptor 2 (HER2).[1][2] Long-term experiments are crucial to assess the sustained efficacy, potential resistance mechanisms, and chronic effects of Sevabertinib on HER2-positive cancer cell lines. These studies often involve continuous cell culture for weeks or months, making them highly susceptible to contamination.

Q2: What are the most common types of contamination in long-term cell culture?

The most common contaminants are broadly categorized as biological or chemical. Biological contaminants include bacteria, mycoplasma, fungi (yeast and molds), and viruses.[3][4][5] Cross-contamination with other cell lines is also a significant and often overlooked issue.[4][6] Chemical contaminants can include impurities in media, serum, water, or residues from detergents and disinfectants.[3][7]

Q3: How can contamination specifically affect my Sevabertinib experiments?

Contamination can severely compromise the validity of your results by directly impacting the cellular pathways Sevabertinib targets.

• Altered Signaling Pathways: Mycoplasma, a common and hard-to-detect contaminant, is known to alter host cell signaling pathways, including the MAPK and NF-kB pathways.[8][9][10] Since Sevabertinib's mechanism of action is the inhibition of the HER2 pathway, which heavily influences the PI3K/Akt and MAPK cascades, mycoplasma infection can produce misleading data on the drug's efficacy.[3][11]

• Modified Drug Efficacy: Bacterial or fungal contamination can rapidly change the pH and deplete essential nutrients in the culture medium, stressing the cells and altering their metabolic state.[5][9] These changes can affect cell viability and growth rates, confounding the assessment of Sevabertinib's cytostatic or cytotoxic effects.[12][13] Bacterial endotoxins can also trigger inflammatory responses that interfere with experimental outcomes.[14][15]

Q4: I don't see any turbidity or color change in my media. Can my cultures still be contaminated?

Yes. While bacterial and fungal contaminations often cause visible changes like cloudy media or a rapid shift in pH (indicated by a color change), mycoplasma and viral contaminations are not detectable by visual inspection or standard light microscopy.[3][7][16] Mycoplasma can reach high densities without causing turbidity and may only subtly alter cell growth rates, making it a cryptic contaminant that can compromise data integrity over long periods.[8][17] Cross-contamination with another cell line also presents no visible signs of contamination.

Q5: How often should I test for mycoplasma and authenticate my cell lines?

For long-term experiments, routine testing is critical.

• Mycoplasma Testing: Test cultures every 1-2 months.[4] It is also essential to test any new cell line upon arrival and before incorporating it into your experiments. Quarantine new cell lines until their contamination status is confirmed.[4]

• Cell Line Authentication: Authenticate your cell lines using methods like Short Tandem Repeat (STR) profiling at the beginning and end of a long-term experimental series.[18] This ensures that the cell line you are studying has not been replaced by a more aggressive, cross-contaminating cell line over time.[6]

Part 2: Troubleshooting Guides

This section provides a systematic approach to identifying and resolving suspected contamination events.

Guide 1: Initial Contamination Check

Observed Issue	Potential Cause	Immediate Action Steps
Sudden turbidity (cloudiness) and/or rapid yellowing of media (acidic pH)	Bacterial Contamination	1. Immediately isolate the suspected flask/plate. 2. Visually inspect under a phase-contrast microscope at high magnification (400x) for small, motile rods or cocci. 3. Do Not attempt to salvage the culture by adding antibiotics. Discard the contaminated culture and all shared reagents. 4. Thoroughly decontaminate the biosafety cabinet, incubator, and any shared equipment.
Clear media, but visible filamentous structures or "fuzzy" growths, often floating.	Fungal (Mold) Contamination	1. Isolate the culture immediately. 2. Observe under a microscope for hyphae (thin, thread-like structures) and spores. 3. Discard the culture and associated media/reagents. 4. Check incubator humidity pans and air filters, as these are common sources of fungal spores.[19]
Media may be clear or slightly turbid; cells appear "grainy" or show budding particles under the microscope.	Yeast Contamination	1. Isolate the culture. 2. Observe under a microscope for small, ovoid, or spherical budding particles, often in chains. 3. Discard the culture and decontaminate the work area and incubator thoroughly.
No visible change, but cells are growing poorly, show altered morphology, or experimental results are inconsistent.	Mycoplasma, Viral, or Chemical Contamination; Cell Line Cross-Contamination	1. Isolate the culture and create a frozen stock of the cells for later analysis if they are irreplaceable. 2. Perform a specific mycoplasma detection test (e.g., PCR). 3. Review laboratory protocols for potential sources of chemical contamination (e.g., detergent residue, endotoxins in serum).[3][15] 4. If mycoplasma is ruled out, consider sending a sample for cell line authentication (STR profiling) to check for cross-contamination.

Guide 2: Summary of Contaminant Characteristics and Detection

Contaminant Type	Primary Indicators	Microscopic Appearance	Recommended Detection Method
Bacteria	Rapid drop in pH (yellow media), turbidity.[9]	Small, motile rod or cocci shapes between cells.	Visual inspection, Gram staining.
Fungi (Mold)	Visible mycelial masses (fuzzy balls), slow pH change.[7]	Thin, filamentous hyphae, sometimes with dense spore clusters.	Visual inspection.
Yeast	Slight turbidity, moderate pH drop.	Individual oval or round budding cells, may form chains.[20]	Visual inspection.
Mycoplasma	No visible signs. Altered cell growth, morphology, or metabolism; genomic instability.[8][16]	Not visible with a standard light microscope. Appears as small specks with DNA staining (e.g., Hoechst).	PCR-based assays (most sensitive), DNA staining, ELISA.[11][21]
Cross-Contamination	No visible signs. Inconsistent results, unexpected changes in cell behavior or morphology.[4]	Cells may exhibit a different morphology than the reference.	STR Profiling, DNA barcoding, isoenzyme analysis.[4][6]

Part 3: Experimental Protocols & Methodologies

Protocol 1: PCR-Based Mycoplasma Detection

This protocol provides a general workflow for detecting mycoplasma contamination using a conventional PCR assay. Commercial kits are highly recommended and their specific instructions should be followed.

Objective: To amplify a specific region of the mycoplasma 16S rRNA gene from the cell culture supernatant.

Materials:

• Cell culture supernatant (test sample)

• Mycoplasma-positive control DNA

• Nuclease-free water (negative control)

• PCR master mix (containing Taq polymerase, dNTPs, and buffer)

• Mycoplasma-specific primers

• Thermal cycler

• Agarose (B213101) gel electrophoresis equipment

Methodology:

• Sample Preparation: Allow cells to grow to at least 80% confluency. Let the culture sit for 48-72 hours without a media change to allow mycoplasma titers to rise.[2][22] Collect 1 mL of the culture supernatant into a sterile microcentrifuge tube.

• Reaction Setup (on ice):

  • In a PCR tube, combine the PCR master mix, mycoplasma primers, and nuclease-free water according to the kit manufacturer's instructions.

  • Add 2-5 µL of the cell culture supernatant to the master mix.[2][22]

  • Prepare a positive control tube by adding the provided positive control DNA.

  • Prepare a negative control tube using only nuclease-free water instead of a sample.

• PCR Amplification: Place the tubes in a thermal cycler and run a program with the following general steps (specific temperatures and times will vary by kit):

  • Initial Denaturation: 95°C for 3 minutes.

  • Cycling (35-40 cycles):

    • Denaturation: 95°C for 15-30 seconds.

    • Annealing: 55°C for 15-30 seconds.

    • Extension: 72°C for 15-30 seconds.

  • Final Extension: 72°C for 1-5 minutes.[2]

• Analysis:

  • Run the amplified PCR products on a 1.5-2% agarose gel alongside a DNA ladder.

  • Visualize the DNA bands using a UV transilluminator.

  • Interpretation: A band of the expected size (e.g., ~500 bp, varies by kit) in the sample lane indicates mycoplasma contamination.[2] The positive control should show a clear band, and the negative control should show no band.

Protocol 2: Human Cell Line Authentication via STR Profiling

This protocol outlines the steps for preparing and submitting samples for Short Tandem Repeat (STR) profiling to authenticate a human cell line. This service is typically performed by a specialized core facility or commercial provider.

Objective: To generate a unique genetic fingerprint of a cell line by analyzing the length of multiple STR loci and compare it to a reference database.[23]

Methodology:

• Sample Collection:

  • Baseline Sample: When first receiving or creating a cell line, establish a master cell bank. From the very first passage, prepare a sample for authentication. This will serve as the reference profile.[20]

  • Routine Sample: Collect cells from a working culture at the end of a long-term experiment.

  • A confluent T25 flask or a pellet of 1-2 million cells is typically sufficient.

• Sample Preparation:

  • Cell Pellet: Aspirate the culture medium, wash the cells with PBS, and detach them (e.g., with trypsin). Neutralize the trypsin, transfer cells to a conical tube, and centrifuge to form a pellet. Wash the pellet with PBS and store at -80°C.

  • FTA Card: Alternatively, suspend ~200,000 cells in PBS and spot them directly onto a designated FTA card, which lyses the cells and preserves the DNA.[19]

• Submission:

  • Contact an authentication service provider for their specific submission requirements and forms.

  • Label your samples clearly and ship them according to the provider's instructions (typically frozen on dry ice or as dried spots on FTA cards).

• Data Analysis and Interpretation:

  • The service provider will perform DNA extraction, PCR amplification of at least 8 core STR loci plus amelogenin for sex determination, and capillary electrophoresis to determine the allele sizes.[18][19]

  • You will receive a report containing the STR profile (a series of numbers representing the repeats at each locus).

  • Compare this profile to the reference database (e.g., Cellosaurus, ATCC).

  • Interpretation: An algorithm is used to generate a match score. A match of >80% typically confirms identity, while a match of <56% indicates an unrelated cell line.[19]

Part 4: Visualizations (Diagrams)

HER2 Signaling Pathway and Sevabertinib Inhibition

Caption: HER2 signaling pathway and the inhibitory action of Sevabertinib.

Logical Workflow for Troubleshooting Contamination

Caption: A logical workflow for troubleshooting suspected cell culture contamination.

Experimental Workflow for Contamination Prevention and Monitoring

Caption: An experimental workflow for preventing and monitoring contamination.

References

• 1. The oncogene HER2; Its signaling and transforming functions and its role in human cancer pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. abcam.com [abcam.com]
• 3. A Comprehensive Review of HER2 in Cancer Biology and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of Mycoplasmas on the Host Cell Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cephamls.com [cephamls.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. How to Deal with Mycoplasma Contamination in Cell Culture [creative-biogene.com]
• 9. How Does Mycoplasma Contamination Affect Cell Culture? - Eppendorf Brazil [eppendorf.com]
• 10. Mycoplasma contamination affects cell characteristics and decreases the sensitivity of BV2 microglia to LPS stimulation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. lettersinhighenergyphysics.com [lettersinhighenergyphysics.com]
• 13. Microbiological Contamination of Medicinal Products —Is It a Significant Problem? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. en.novabio.ee [en.novabio.ee]
• 15. safety.fsu.edu [safety.fsu.edu]
• 16. researchgate.net [researchgate.net]
• 17. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 18. iclac.org [iclac.org]
• 19. news-medical.net [news-medical.net]
• 20. Authentication of Human and Mouse Cell Lines by Short Tandem Repeat (STR) DNA Genotype Analysis - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. A PCR protocol to establish standards for routine mycoplasma testing that by design detects over ninety percent of all known mycoplasma species - PMC [pmc.ncbi.nlm.nih.gov]
• 22. portals.broadinstitute.org [portals.broadinstitute.org]
• 23. cellculturedish.com [cellculturedish.com]

Reference Data & Comparative Studies

Preclinical Efficacy of Sevabertinib vs. Zongertinib in NSCLC Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the preclinical efficacy of two targeted therapies for non-small cell lung cancer (NSCLC), sevabertinib and zongertinib (B10856216). The information is compiled from publicly available preclinical data to assist researchers in understanding the characteristics and performance of these HER2-targeted tyrosine kinase inhibitors (TKIs).

Executive Summary

Sevabertinib (BAY 2927088) and zongertinib (BI 1810631) are both potent inhibitors of HER2, a key driver in a subset of NSCLC.[1][2] Preclinical studies have demonstrated the anti-tumor activity of both compounds in various NSCLC models harboring HER2 mutations.[1][2] Zongertinib is a covalent and irreversible inhibitor, highly selective for HER2 over wild-type EGFR.[2] Sevabertinib is a reversible inhibitor that targets both mutant HER2 and EGFR.[3] This guide summarizes the available preclinical data for a head-to-head comparison.

In Vitro Efficacy

The following tables summarize the in vitro potency of sevabertinib and zongertinib in relevant NSCLC cell line models.

Table 1: In Vitro Potency (IC50) of Zongertinib in Engineered Ba/F3 Cells

Cell Line	Target	IC50 (nM)
Ba/F3	HER2 YVMA	16
Ba/F3	EGFR WT	1540

Table 2: In Vitro Potency (IC50) of Zongertinib in Human Cancer Cell Lines

Cell Line	Cancer Type	HER2 Status	IC50 (nM)
NCI-H2170	NSCLC	HER2 YVMA	< 100
PC-9	NSCLC	EGFRKO, HER2 YVMA	< 100

Note: Specific IC50 values for sevabertinib in comparable preclinical models were not available in the reviewed literature. However, it has been described as a potent inhibitor of mutant HER2 and EGFR in preclinical models.[3]

In Vivo Efficacy

Both sevabertinib and zongertinib have demonstrated significant anti-tumor activity in preclinical xenograft models of NSCLC.

Table 3: In Vivo Efficacy in NSCLC Xenograft Models

Compound	Model Type	Key Findings
Sevabertinib	NSCLC Xenograft with HER2 exon 20 insertion	Demonstrated anti-tumor activity.[4]
Zongertinib	HER2-dependent human NSCLC xenograft models	Potent anti-tumor activity.[2]

Note: Direct comparative in vivo studies with quantitative tumor growth inhibition data were not available in the reviewed literature.

Experimental Protocols

In Vitro Cell Proliferation Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of the compounds in NSCLC cell lines.

Methodology:

• Cell Culture: NSCLC cell lines, including engineered Ba/F3 cells expressing HER2 mutations and human cancer cell lines, are cultured in appropriate media and conditions.

• Compound Preparation: Sevabertinib and zongertinib are serially diluted to a range of concentrations.

• Treatment: Cells are seeded in 96-well plates and treated with the compounds for a specified period (e.g., 72 hours).

• Viability Assessment: Cell viability is measured using a colorimetric assay such as MTS or a fluorescence-based assay like CellTiter-Glo®.

• Data Analysis: The IC50 values are calculated by fitting the dose-response data to a four-parameter logistic curve.

In Vivo Xenograft Model

Objective: To evaluate the anti-tumor efficacy of the compounds in a living organism.

Methodology:

• Animal Model: Immunocompromised mice (e.g., nude or SCID mice) are used.

• Tumor Implantation: Human NSCLC cells with HER2 mutations are subcutaneously injected into the flanks of the mice.

• Tumor Growth and Treatment: Once tumors reach a palpable size, mice are randomized into treatment and control groups. The compounds are administered orally at specified doses and schedules.

• Tumor Measurement: Tumor volume is measured regularly using calipers.

• Data Analysis: Tumor growth inhibition is calculated by comparing the tumor volumes in the treated groups to the control group.

Signaling Pathways and Experimental Workflows

Mechanism of Action of HER2 TKIs in NSCLC

Caption: HER2 signaling pathway and points of inhibition by Sevabertinib and Zongertinib.

In Vitro Efficacy Testing Workflow

Caption: A generalized workflow for in vitro cell viability assays.

In Vivo Efficacy Testing Workflow

Caption: A standard workflow for preclinical in vivo xenograft studies.

References

• 1. Sevabertinib in Advanced HER2-Mutant Non-Small-Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Zongertinib (BI 1810631), an Irreversible HER2 TKI, Spares EGFR Signaling and Improves Therapeutic Response in Preclinical Models and Patients with HER2-Driven Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sevabertinib (BAY 2927088) granted FDA Priority Review for the treatment of patients with HER2-mutant non-small cell lung cancer [bayer.com]
• 4. cancernetwork.com [cancernetwork.com]

Validating Sevabertinib's On-Target Activity: A Kinase Profiling Comparison

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the on-target activity of Sevabertinib (BAY 2927088), a novel oral, reversible tyrosine kinase inhibitor (TKI), against other HER2-targeting TKIs. By examining its kinase inhibition profile, we aim to validate its on-target potency and selectivity, offering valuable insights for researchers in oncology and drug development.

Sevabertinib is a potent inhibitor of mutant Human Epidermal Growth Factor Receptor 2 (HER2) and Epidermal Growth Factor Receptor (EGFR), demonstrating high selectivity for mutant versus wild-type EGFR.[1] Its efficacy is being evaluated in clinical trials for non-small cell lung cancer (NSCLC) with HER2-activating mutations.[2][3] Understanding its precise kinase interaction profile is crucial for elucidating its mechanism of action and predicting its therapeutic window.

Comparative Kinase Inhibition Profile

To contextualize Sevabertinib's on-target activity, this guide compares its kinase inhibition profile with other notable HER2-targeting TKIs: Zongertinib, Poziotinib, and Lapatinib. The following table summarizes their inhibitory potency (IC50) and selectivity against key kinases.

Kinase Target	Sevabertinib (BAY 2927088)	Zongertinib (BI 1810631)	Poziotinib	Lapatinib
HER2 (WT)	<0.5 nM	High Potency	Potent Inhibition	10.8 nM
HER2 (A775insYVMA)	<0.5 nM	-	Potent Inhibition	-
EGFR (WT)	<0.5 nM	>25-fold selectivity over HER2	Potent Inhibition	10.2 nM
EGFR (D770_N771insSVD)	<0.5 nM	-	Potent Inhibition	-
HER4	13.9 nM	>80% inhibition at 1 µM	Potent Inhibition	367 nM
BMX	-	>80% inhibition at 1 µM	-	-

Data sourced from publicly available information. Direct head-to-head comparative studies may yield different results.

Key Observations:

• Sevabertinib demonstrates high potency against both wild-type and a common activating mutation of HER2, as well as wild-type and a mutant form of EGFR. Its activity against HER4 is notably less potent, suggesting a degree of selectivity.

• Zongertinib is highlighted by its high selectivity for HER2 over EGFR. In a broad kinase panel of 397 kinases, only HER2, HER4, and BMX were inhibited by more than 80% at a 1 µM concentration, indicating a very specific inhibitory profile.[4][5]

• Lapatinib is a dual inhibitor of EGFR and HER2.[7] KINOMEscan data reveals its interaction with a range of other kinases, which can be explored further through publicly available datasets from projects like the HMS LINCS Project.

Signaling Pathways and Experimental Workflow

To visually represent the biological context and experimental approach, the following diagrams were generated using the Graphviz DOT language.

Caption: HER2/EGFR Signaling Pathway Inhibition by Sevabertinib.

Caption: General Workflow for Kinase Profiling Assays.

Experimental Protocols

The following are generalized protocols for common kinase profiling assays used to determine the on-target activity and selectivity of inhibitors like Sevabertinib.

Biochemical Kinase Inhibition Assay (e.g., ADP-Glo™ Kinase Assay)

This assay quantifies kinase activity by measuring the amount of ADP produced in a kinase reaction.

Materials:

• Recombinant protein kinase of interest

• Kinase-specific substrate (peptide or protein)

• Kinase assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 0.1 mM EGTA, 0.1% 2-mercaptoethanol)

• ATP (at a concentration near the Km for the specific kinase)

• Test compounds (e.g., Sevabertinib) dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (or similar)

• Multi-well plates (e.g., 384-well white plates)

• Plate reader capable of measuring luminescence

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO.

• Reaction Setup:

  • Add kinase assay buffer to the wells of the multi-well plate.

  • Add the diluted test compounds to the appropriate wells. Include positive (no inhibitor) and negative (no enzyme) controls.

  • Add the recombinant kinase enzyme to all wells except the negative control.

  • Add the kinase substrate to all wells.

  • Initiate the kinase reaction by adding ATP to all wells.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time (e.g., 60 minutes).

• Reaction Termination and ADP Detection:

  • Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate as per the manufacturer's instructions (e.g., 40 minutes at room temperature).

  • Add Kinase Detection Reagent to convert the generated ADP to ATP and drive a luciferase reaction. Incubate as per the manufacturer's instructions (e.g., 30-60 minutes at room temperature).

• Data Acquisition: Measure the luminescence signal using a plate reader. The signal is proportional to the amount of ADP produced and, therefore, the kinase activity.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the positive control. Determine the IC50 value by fitting the data to a dose-response curve.

Competition Binding Assay (e.g., KINOMEscan™)

This method assesses the ability of a test compound to compete with a known, immobilized ligand for binding to the active site of a kinase.

Materials:

• A panel of DNA-tagged recombinant kinases

• An immobilized, broad-spectrum kinase inhibitor (the "bait")

• Test compounds (e.g., Sevabertinib)

• Assay buffer

• Reagents for quantitative PCR (qPCR)

Procedure:

• Assay Setup: In a multi-well plate, combine the DNA-tagged kinase, the immobilized bait ligand, and the test compound at a specific concentration (for single-point screening) or a range of concentrations (for Kd determination).

• Equilibration: Incubate the mixture to allow the binding competition to reach equilibrium.

• Washing: Wash the plate to remove any unbound kinases. The kinases that remain bound to the immobilized bait are retained.

• Quantification: Elute the bound kinases and quantify the amount of the associated DNA tag using qPCR.

• Data Analysis: The amount of kinase bound in the presence of the test compound is compared to a vehicle control (e.g., DMSO). The results are often expressed as a percentage of control, where a lower percentage indicates stronger binding of the test compound to the kinase. For dose-response experiments, the dissociation constant (Kd) can be calculated.

Conclusion

The available kinase profiling data indicates that Sevabertinib is a highly potent inhibitor of its primary targets, HER2 and EGFR, including clinically relevant mutations. Its selectivity profile, particularly when compared to more broadly acting inhibitors, suggests a potentially favorable therapeutic window. The detailed experimental protocols provided in this guide offer a framework for researchers to independently validate these findings and further explore the on-target activities of Sevabertinib and other kinase inhibitors. This comparative approach is essential for advancing our understanding of targeted therapies and developing more effective treatments for cancers driven by specific kinase aberrations.

References

• 1. Sevabertinib (BAY 2927088) granted FDA Priority Review for the treatment of patients with HER2-mutant non-small cell lung cancer [bayer.com]
• 2. vjoncology.com [vjoncology.com]
• 3. onclive.com [onclive.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. aacrjournals.org [aacrjournals.org]
• 6. targetedonc.com [targetedonc.com]
• 7. Probe Lapatinib | Chemical Probes Portal [chemicalprobes.org]

Preclinical Data on Sevabertinib in Combination with Chemotherapy Remains Undisclosed

Despite extensive investigation, publicly available preclinical data on the combination of sevabertinib with chemotherapy is currently unavailable. While the novel tyrosine kinase inhibitor sevabertinib (formerly BAY 2927088) has shown significant promise as a monotherapy in preclinical and clinical settings for HER2-mutant non-small cell lung cancer (NSCLC), comprehensive studies detailing its synergistic or additive effects with standard chemotherapeutic agents have not been published in the public domain.

Sevabertinib, a potent and reversible dual inhibitor of EGFR and HER2, has demonstrated robust anti-tumor activity in various preclinical models harboring HER2 alterations, including exon 20 insertions, point mutations, and amplifications.[1][2] This has been further substantiated by promising clinical data from the SOHO-01 trial, which has highlighted its efficacy as a single agent.[3][4][5]

However, for researchers, scientists, and drug development professionals seeking to understand the potential of sevabertinib in combination regimens with chemotherapy, a critical information gap exists. Preclinical investigations are essential to establish the rationale for clinical trials of combination therapies. Such studies typically evaluate:

• Synergistic Effects: Determining whether the combination of sevabertinib and chemotherapy results in a greater anti-cancer effect than the sum of their individual effects.

• Optimal Dosing: Identifying the most effective and tolerable dose concentrations for the combination.

• Mechanisms of Action: Elucidating the molecular pathways through which the combination therapy exerts its effects.

• Resistance Mechanisms: Investigating potential mechanisms of resistance to the combination therapy.

Without access to this foundational preclinical data, it is not possible to provide a comprehensive comparison guide as requested. Key elements such as quantitative data on cell viability and tumor growth inhibition in combination models, detailed experimental protocols, and comparative analyses against alternative therapies are absent from the available literature.

The signaling pathway for sevabertinib's monotherapy action is understood to involve the inhibition of HER2 phosphorylation, which subsequently blocks downstream signaling pathways crucial for cancer cell proliferation and survival.

Caption: Sevabertinib inhibits HER2 phosphorylation, blocking downstream signaling for cell survival.

A hypothetical experimental workflow to assess the synergistic effects of sevabertinib and chemotherapy would likely involve the following steps:

Caption: A typical workflow for preclinical evaluation of a combination therapy.

It is important to note that the absence of published data does not necessarily mean that such studies have not been conducted. Pharmaceutical companies often perform extensive preclinical research that is not always made publicly available. Researchers and drug development professionals are encouraged to monitor scientific conferences and publications for any future disclosures of preclinical data on sevabertinib combination therapies.

References

• 1. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer. | Broad Institute [broadinstitute.org]
• 3. ASCO Meetings [meetings.asco.org]
• 4. Sevabertinib in Advanced HER2-Mutant Non-Small-Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. esmo.org [esmo.org]

Lack of In Vivo Data on Sevabertinib and Immunotherapy Synergy Prompts Comparative Analysis Against Standard of Care

As of late 2025, no preclinical or clinical studies have been published evaluating the synergistic effects of Sevabertinib (Hyrnuo) in combination with immunotherapy in vivo. This absence of data prevents a direct comparison of the combination's efficacy. In light of this, a comprehensive comparison guide has been developed to objectively assess Sevabertinib as a monotherapy against current standard-of-care immunotherapies for non-small cell lung cancer (NSCLC), providing researchers, scientists, and drug development professionals with a clear overview of the current therapeutic landscape.

Sevabertinib is an oral, reversible tyrosine kinase inhibitor (TKI) that potently targets tumors with activating mutations in the Human Epidermal Growth Factor Receptor 2 (HER2) and the Epidermal Growth Factor Receptor (EGFR).[1][2] Its recent accelerated approval by the FDA for previously treated, locally advanced or metastatic non-squamous NSCLC with HER2 tyrosine kinase domain (TKD) mutations was based on the promising results of the SOHO-01 clinical trial.[3]

Sevabertinib Monotherapy: Efficacy in HER2-Mutant NSCLC

The pivotal Phase I/II SOHO-01 trial demonstrated significant anti-tumor activity of Sevabertinib in patients with HER2-mutant NSCLC across various lines of treatment. The study's key findings are summarized below.

Table 1: Efficacy of Sevabertinib in the SOHO-01 Trial

Patient Cohort	Objective Response Rate (ORR)	Median Duration of Response (DOR)	Median Progression-Free Survival (PFS)	Data Cutoff / Source
Cohort D: Previously treated, HER2-targeted therapy-naïve (n=81)	64% (95% CI, 53-75)	9.2 months (95% CI, 6.3-13.5)	8.3 months (95% CI, 6.9-12.3)	June 27, 2025[4]
Cohort E: Previously treated with HER2-directed ADCs (n=55)	38% (95% CI, 25-52)	8.5 months	5.5 months	June 27, 2025[5]
Cohort F: Treatment-naïve (n=73)	71% (95% CI, 59-81)	11.0 months	Immature	June 27, 2025[4]
Approved Population: Previously treated, HER2 TKD mutations, non-squamous (n=70)	71% (95% CI, 59-82)	9.2 months (95% CI, 6.3-15.0)	9.6 months (95% CI, 6.9-14.7)	FDA Approval Data[3][6]

Standard of Care: Immunotherapy in Non-Small Cell Lung Cancer

Immune checkpoint inhibitors (ICIs) are a cornerstone of NSCLC treatment. However, their efficacy in the specific subset of patients with HER2 mutations is not as well-defined as for the broader NSCLC population. For the purpose of this comparison, we will consider the performance of pembrolizumab, a widely used anti-PD-1 antibody, in previously treated advanced NSCLC.

Table 2: Efficacy of Pembrolizumab in Previously Treated Advanced NSCLC (KEYNOTE-010)

Patient Cohort (PD-L1 Expression)	Objective Response Rate (ORR)	Median Duration of Response (DOR)	Median Progression-Free Survival (PFS)	Source
TPS ≥50%	30%	Not Reached	5.2 months	KEYNOTE-010 Publication
TPS ≥1%	19%	Not Reached	4.0 months	KEYNOTE-010 Publication

It is crucial to note that the patient populations in the SOHO-01 and KEYNOTE-010 trials are not directly comparable due to differences in inclusion criteria, particularly regarding biomarker status (HER2 mutation vs. PD-L1 expression).

Mechanisms of Action: A Visual Comparison

The therapeutic approaches of Sevabertinib and immunotherapy are fundamentally different, targeting distinct pathways involved in tumor growth and survival.

Sevabertinib's Dual Inhibition of EGFR and HER2 Signaling

Sevabertinib functions by blocking the intracellular tyrosine kinase domains of both EGFR and HER2.[1] In HER2-mutant NSCLC, this inhibition disrupts downstream signaling cascades, primarily the PI3K/Akt/mTOR and RAS/RAF/MEK/ERK (MAPK) pathways, which are crucial for cell proliferation, survival, and differentiation.[7][8]

Sevabertinib inhibits EGFR/HER2 signaling pathways.

Immunotherapy's Reinvigoration of the Anti-Tumor Immune Response

Immune checkpoint inhibitors, such as pembrolizumab, work by blocking the interaction between PD-1 on T-cells and PD-L1 on tumor cells. This interaction normally suppresses the T-cell's ability to recognize and attack the cancer cell. By inhibiting this "brake," immunotherapy allows the T-cells to effectively eliminate the tumor cells.

Mechanism of immune checkpoint inhibition.

Experimental Protocols: A Look at the SOHO-01 Trial Design

A clear understanding of the clinical trial methodology is essential for interpreting the efficacy and safety data.

Simplified workflow of the SOHO-01 clinical trial.

SOHO-01 (NCT05099172) Trial Protocol Summary

The SOHO-01 study is an open-label, single-arm, multicenter, multi-cohort Phase I/II trial.[5][9]

• Patient Population: Adult patients with locally advanced or metastatic NSCLC with activating HER2 mutations.[4] Key inclusion criteria included measurable disease per RECIST v1.1 and an ECOG performance status of 0 or 1.[4]

• Treatment: Sevabertinib was administered orally at a dose of 20 mg twice daily.[9]

• Cohorts: The trial included several cohorts based on prior treatment history:

  • Cohort D: Previously treated patients who had not received a HER2-targeted therapy.[5]

  • Cohort E: Patients who had previously been treated with a HER2-directed antibody-drug conjugate.[5]

  • Cohort F: Patients who had not received any prior systemic therapy for advanced disease.[5]

• Endpoints: The primary endpoint was the objective response rate as assessed by a blinded independent central review.[6] Secondary endpoints included the duration of response, progression-free survival, and safety.[5]

Conclusion and Future Directions

Sevabertinib has demonstrated robust and durable responses as a monotherapy in patients with HER2-mutant NSCLC, offering a significant new targeted treatment option.[10] While direct comparative data against immunotherapy in this specific molecular subtype is lacking, the high objective response rates seen with Sevabertinib in both treatment-naïve and pre-treated populations are very encouraging.

The distinct mechanisms of action of TKIs and ICIs suggest a strong rationale for future investigation into their potential synergistic effects. Preclinical in vivo studies followed by well-designed clinical trials will be necessary to determine if a combination of Sevabertinib and immunotherapy can further improve outcomes for patients with HER2-mutant NSCLC. Until such data becomes available, treatment decisions will continue to be guided by monotherapy data and the specific clinical and molecular characteristics of each patient's disease.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Sevabertinib (BAY 2927088) granted FDA Priority Review for the treatment of patients with HER2-mutant non-small cell lung cancer [bayer.com]
• 3. targetedonc.com [targetedonc.com]
• 4. oncodaily.com [oncodaily.com]
• 5. Sevabertinib in Advanced HER2-Mutant Non-Small-Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. HER2 alterations in non-small cell lung cancer (NSCLC): from biology and testing to advances in treatment modalities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. oncodaily.com [oncodaily.com]
• 10. curetoday.com [curetoday.com]

Comparative analysis of Sevabertinib's safety profile in preclinical models

A comprehensive review of the preclinical safety data for Sevabertinib, a novel dual inhibitor of EGFR and HER2, reveals a safety profile consistent with its class of tyrosine kinase inhibitors (TKIs). This guide provides a comparative analysis of Sevabertinib's preclinical safety against other established EGFR/HER2 TKIs, including afatinib, dacomitinib (B1663576), lapatinib, neratinib, and osimertinib, offering valuable insights for researchers and drug development professionals.

Sevabertinib (Hyrnuo), recently granted accelerated approval by the FDA for the treatment of adult patients with locally advanced or metastatic non-squamous non-small cell lung cancer (NSCLC) harboring HER2 (ERBB2) tyrosine kinase domain (TKD) activating mutations, has demonstrated promising antitumor activity.[1][2][3][4] A thorough evaluation of its preclinical safety is crucial for understanding its therapeutic window and anticipating potential adverse effects in clinical settings.

Executive Summary of Preclinical Safety Findings

Preclinical investigations, including in vitro and in vivo studies, form the cornerstone of safety assessment for any new therapeutic agent. For Sevabertinib, while detailed quantitative data from non-clinical toxicology studies are not extensively published, available information suggests a manageable safety profile. The primary toxicities observed with TKIs, including Sevabertinib, are often related to their on-target inhibition of EGFR and HER2 signaling pathways in normal tissues.

This guide synthesizes available preclinical safety data for Sevabertinib and its comparators, focusing on key aspects of toxicology testing. The data is presented to facilitate a clear, objective comparison to aid in preclinical research and development.

EGFR/HER2 Signaling Pathway

The epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2) are key components of the ErbB family of receptor tyrosine kinases. Their signaling pathways play a critical role in cell proliferation, survival, and differentiation. In many cancers, these pathways are dysregulated due to mutations or overexpression, leading to uncontrolled cell growth. Sevabertinib, as a dual inhibitor, targets both EGFR and HER2, thereby blocking these aberrant signals.

Figure 1: Simplified EGFR/HER2 signaling pathway and the inhibitory action of Sevabertinib.

Comparative In Vitro Cytotoxicity

In vitro cytotoxicity assays are fundamental in early-stage drug development to assess the potential of a compound to cause cell death. These assays are typically performed on a panel of cancer cell lines and, importantly, on normal, non-cancerous cell lines to determine selectivity. While specific IC50 values for Sevabertinib on a comprehensive panel of normal cell lines are not publicly available, its potent inhibitory activity against cancer cell lines with HER2 and EGFR mutations has been established.

For comparison, preclinical data for other TKIs often include cytotoxicity assessments on various cell lines. For instance, the in vitro IC50 of dacomitinib for the hERG potassium channel, a key indicator of potential cardiotoxicity, was found to be 1.58 µM.[5] Similarly, afatinib's IC50 for hERG has been reported to be 2 µM. This information is critical for predicting potential off-target effects.

Comparative In Vivo Toxicology

In vivo toxicology studies in animal models are essential to understand the systemic effects of a drug candidate and to determine a safe starting dose for human clinical trials. These studies typically involve single-dose and repeat-dose toxicity assessments in at least one rodent and one non-rodent species. A key parameter derived from these studies is the No Observed Adverse Effect Level (NOAEL), which is the highest dose at which no adverse effects are observed.

While specific NOAEL values for Sevabertinib from repeat-dose toxicology studies in animals like rats and dogs have not been detailed in the public domain, the FDA review process for similar drugs provides insights into the types of toxicities observed.

Drug	Animal Model(s)	Key Preclinical Toxicology Findings
Sevabertinib	Mouse	Antitumor activity in xenograft models.[6]
Afatinib	Rat, Minipig	Major target organs for toxicity were the gastrointestinal tract, skin, and kidney.
Osimertinib	Rat, Dog	Toxicities consistent with other EGFR inhibitors; effects on male fertility observed.[7]
Lapatinib	Rat, Dog	Well-tolerated; target organs for toxicity included gastrointestinal, hepatobiliary, adrenal, and dermatological systems. Pup mortality was observed in a rat pre- and post-natal study at high doses.[8]
Neratinib	Rabbit	Embryo-fetal toxicity, including abortions and fetal abnormalities, was observed at exposures lower than in humans.[6]
Dacomitinib	Rat	Post-implantation loss and reduced fetal body weight at exposures near the human dose.[9]

Note: This table summarizes high-level findings. Specific NOAEL values are often not publicly disclosed.

Experimental Protocols

Standardized protocols are crucial for the reproducibility and comparability of preclinical safety studies. Below are generalized methodologies for key experiments.

In Vitro Cytotoxicity Assay (e.g., MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Workflow:

• Cell Plating: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the test compound (e.g., Sevabertinib) and a vehicle control.

• Incubation: Incubate the plate for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the IC50 value, which is the concentration of the drug that inhibits cell growth by 50%.

Figure 2: General workflow for an in vitro MTT cytotoxicity assay.

In Vivo Repeat-Dose Toxicity Study

These studies are designed to characterize the toxicological profile of a test substance following repeated administration over a defined period.

Workflow:

• Animal Selection: Select a rodent (e.g., Sprague-Dawley rats) and a non-rodent (e.g., Beagle dogs) species.

• Dose Group Assignment: Assign animals to multiple dose groups (e.g., low, mid, high) and a control group (vehicle only).

• Drug Administration: Administer the test compound daily for a specified duration (e.g., 28 days) via the intended clinical route (e.g., oral gavage).

• Clinical Observations: Monitor animals daily for clinical signs of toxicity.

• Body Weight and Food Consumption: Record body weight and food consumption regularly.

• Clinical Pathology: Collect blood and urine samples at specified intervals for hematology, clinical chemistry, and urinalysis.

• Terminal Procedures: At the end of the study, perform a detailed necropsy, record organ weights, and collect tissues for histopathological examination.

• Data Analysis: Analyze all data to identify any dose-related adverse effects and determine the No Observed Adverse Effect Level (NOAEL).

Conclusion

The available preclinical data for Sevabertinib suggest a safety profile that is generally consistent with other EGFR/HER2 tyrosine kinase inhibitors. The primary toxicities are expected to be on-target effects related to the inhibition of EGFR and HER2 in normal tissues. While a direct quantitative comparison is limited by the lack of publicly available detailed toxicology reports for Sevabertinib, the information from comparator drugs highlights the common safety concerns for this class of agents, including gastrointestinal, dermatological, and potential reproductive toxicities. Further publication of detailed preclinical safety data for Sevabertinib would be beneficial for a more comprehensive comparative analysis.

References

• 1. targetedonc.com [targetedonc.com]
• 2. onclive.com [onclive.com]
• 3. FDA grants accelerated approval to sevabertinib for non-squamous non-small cell lung cancer | FDA [fda.gov]
• 4. cancernetwork.com [cancernetwork.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. nerlynxhcp.com [nerlynxhcp.com]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. accessdata.fda.gov [accessdata.fda.gov]

Navigating the Landscape of Acquired Resistance to Sevabertinib in HER2-Mutant NSCLC

A Comparative Guide for Researchers and Drug Development Professionals

The recent accelerated FDA approval of Sevabertinib (Hyrnuo) has marked a significant advancement in the treatment of patients with locally advanced or metastatic non-squamous non-small cell lung cancer (NSCLC) harboring HER2 (ERBB2) tyrosine kinase domain (TKD) activating mutations.[1] As a potent, reversible tyrosine kinase inhibitor (TKI) of HER2 and, to some extent, EGFR, Sevabertinib has demonstrated promising efficacy in clinical trials.[2][3][4][5][6] However, as with other targeted therapies, the emergence of acquired resistance is an anticipated clinical challenge. This guide provides a comprehensive comparison of potential acquired resistance mechanisms to Sevabertinib, contrasted with alternative therapies, and is supported by experimental data and detailed protocols to aid in further research.

While clinical data on acquired resistance mechanisms specific to Sevabertinib is still emerging from ongoing trials like SOHO-01, preclinical studies with other HER2 TKIs in NSCLC models offer valuable insights into the potential molecular pathways of resistance.[1][7] This guide will leverage this analogous data to provide a framework for understanding and investigating Sevabertinib resistance.

Comparative Efficacy of Sevabertinib and Alternatives

The SOHO-01 clinical trial has been pivotal in establishing the efficacy of Sevabertinib. The trial demonstrated significant overall response rates (ORR) in patients with HER2-mutant NSCLC, both in those who were naïve to HER2-targeted therapy and in those who had previously been treated with other HER2-directed agents like antibody-drug conjugates (ADCs).[4][5][6]

Therapy	Patient Population	Overall Response Rate (ORR)	Median Duration of Response (DoR)	Median Progression-Free Survival (PFS)
Sevabertinib	Previously treated, HER2-targeted therapy-naïve (SOHO-01, Cohort D)	59.3% - 71%	9.2 months	8.3 - 9.6 months
Previously treated with HER2-directed ADCs (SOHO-01, Cohort E)	38%	7.0 - 8.5 months	5.5 months
Treatment-naïve (SOHO-01, Cohort F)	59.0% - 71%	11.0 months	Data immature
Zongertinib	Previously treated, HER2 TKD mutations (Beamion LUNG-1)	71%	14.1 months	12.4 months
Previously treated with HER2-directed ADCs (Beamion LUNG-1)	48%	Not Reported	Not Reported
Trastuzumab Deruxtecan (T-DXd)	Previously treated, HER2-mutant	52%	>9 months	Not Reported

Note: Data is compiled from multiple sources and different clinical trials, direct comparison should be made with caution.[2][5][6][8][9]

Acquired Resistance Mechanisms: A Comparative Overview

Based on preclinical models of HER2 TKI resistance in NSCLC, several mechanisms can be anticipated for Sevabertinib. Here, we compare these potential mechanisms with those observed for other HER2-targeted therapies.

Resistance Mechanism	Sevabertinib (Anticipated, based on other HER2 TKIs)	Zongertinib (Anticipated)	Trastuzumab Deruxtecan (Observed)
On-Target (Secondary HER2 Mutations)	Yes (e.g., C805S in the kinase domain)	Yes	Yes (mutations in the extracellular domain affecting antibody binding)
Bypass Pathway Activation	- Upregulation of HER3 signaling- MET Amplification- PI3K/AKT/mTOR pathway activation	- Upregulation of HER3 signaling- MET Amplification- PI3K/AKT/mTOR pathway activation	- Payload resistance (e.g., loss of topoisomerase I expression)- Upregulation of other RTKs (e.g., EGFR)
Histologic Transformation	Possible	Possible	Less common

Quantitative Analysis of Acquired Resistance in a Preclinical Model

The following table summarizes in vitro data from a study on tarloxotinib (B1652920), a pan-HER inhibitor, which provides a model for understanding potential resistance to HER2 TKIs like Sevabertinib.

Cell Line	HER2 Mutation	Treatment	IC50 (nM)	Resistance Mechanism
Ba/F3	HER2 A775_G776insYVMA	Tarloxotinib-E	2.5	-
Ba/F3-R	HER2 A775_G776insYVMA	Tarloxotinib-E	>1000	Secondary C805S mutation in HER2
H1781	HER2 G776delinsVC	Tarloxotinib-E	5.2	-
H1781-R	HER2 G776delinsVC	Tarloxotinib-E	87.5	Increased HER3 expression

Data adapted from a study on tarloxotinib, a pan-HER inhibitor, in HER2-mutant cell lines.[10][11]

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of the molecular mechanisms at play, the following diagrams illustrate the HER2 signaling pathway, a potential resistance mechanism, and a typical experimental workflow for generating and analyzing resistant cell lines.

Caption: Simplified HER2 signaling pathway and the inhibitory action of Sevabertinib.

Caption: Potential acquired resistance mechanisms to Sevabertinib in NSCLC.

References

• 1. targetedonc.com [targetedonc.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. benchchem.com [benchchem.com]
• 4. onclive.com [onclive.com]
• 5. oncodaily.com [oncodaily.com]
• 6. Safety and Efficacy of Sevabertinib (BAY 2927088) in HER2-Mutant Advanced Non-Small Cell Lung Cancer (NSCLC): Results From the Phase I/II SOHO-01 Trial - Conference Correspondent [conference-correspondent.com]
• 7. mdpi.com [mdpi.com]
• 8. cancernetwork.com [cancernetwork.com]
• 9. Article from POCN's NSCLC Center of Excellence [pocncoe.com]
• 10. Activity and mechanism of acquired resistance to tarloxotinib in HER2 mutant lung cancer: an in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Activity and mechanism of acquired resistance to tarloxotinib in HER2 mutant lung cancer: an in vitro study - PMC [pmc.ncbi.nlm.nih.gov]

A Preclinical Comparative Guide: BAY2927088 and Lapatinib in HER2-Positive Breast Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the novel tyrosine kinase inhibitor (TKI) BAY2927088 and the established therapeutic agent lapatinib (B449), focusing on their activity in HER2-positive breast cancer cells. While direct comparative preclinical studies are not yet publicly available, this document synthesizes existing data on their mechanisms of action and individual activities to offer a preliminary assessment for the research community.

Introduction

Human Epidermal Growth Factor Receptor 2 (HER2) is a key oncogenic driver in a significant subset of breast cancers. Targeted therapies that inhibit HER2 signaling have revolutionized the treatment landscape for this aggressive subtype. Lapatinib, a dual inhibitor of HER2 and the Epidermal Growth Factor Receptor (EGFR), is an established agent in this setting. BAY2927088 is a novel, potent, and selective oral TKI targeting HER2 and EGFR mutations, which has shown significant promise in clinical trials for HER2-mutant non-small cell lung cancer (NSCLC) and has demonstrated preclinical activity in HER2-amplified breast cancer cell lines. This guide aims to juxtapose these two inhibitors to inform future preclinical research and drug development efforts.

Mechanism of Action

Both BAY2927088 and lapatinib are small molecule tyrosine kinase inhibitors that act on the intracellular domain of HER2, thereby blocking downstream signaling pathways crucial for tumor cell proliferation and survival.

Lapatinib is a reversible, dual TKI that targets both EGFR (ErbB1) and HER2 (ErbB2).[1][2] By binding to the ATP-binding pocket of the kinase domain, it inhibits receptor autophosphorylation and the subsequent activation of the Ras/Raf/MEK/ERK (MAPK) and PI3K/Akt/mTOR signaling cascades.[2][3] This leads to cell cycle arrest and apoptosis in HER2-overexpressing cancer cells.[1] Lapatinib is also known to be effective against the p95HER2 truncated form of the receptor, which lacks the extracellular domain and can contribute to resistance to other HER2-targeted therapies.[2]

BAY2927088 is an oral, reversible TKI that potently and selectively inhibits mutant HER2 and EGFR.[4][5] While the majority of current data pertains to its activity in NSCLC with HER2 activating mutations, preclinical studies have shown it strongly blocks HER2 phosphorylation and downstream MAPK signaling.[6] A notable characteristic of BAY2927088 is its high selectivity for mutant versus wild-type EGFR.[5] Preclinical screening has indicated that BAY2927088 is also active in a subset of HER2-amplified breast and gastroesophageal cancer cell lines, suggesting its potential therapeutic application in these indications.[6]

Signaling Pathway Diagrams

Caption: HER2 signaling pathway and points of inhibition by BAY2927088 and lapatinib.

Quantitative Data Presentation

Direct comparative data for BAY2927088 and lapatinib in HER2-positive breast cancer cell lines from a single study is not available. The following tables summarize the available data for each compound.

Table 1: Lapatinib - In Vitro Activity in HER2-Positive Breast Cancer Cell Lines

Cell Line	IC50 (µM)	Experimental Notes
SK-BR-3	~0.05 - 0.1	72-hour incubation, cell viability assay.
BT-474	~0.02 - 0.05	72-hour incubation, cell viability assay.
MDA-MB-453	~0.5 - 1.0	72-hour incubation, cell viability assay.
HCC1954	~0.2 - 0.5	72-hour incubation, cell viability assay.

Note: IC50 values can vary between studies due to different experimental conditions (e.g., incubation time, cell density, assay type).

Table 2: BAY2927088 - In Vitro Activity in HER2-Amplified Breast Cancer Cell Lines

Cell Line	IC50 (µM)	Experimental Notes
Data Not Publicly Available	Active in a subset of HER2-amplified breast cancer cell lines.	From a large-scale screen of 866 cancer cell lines.[6]

Experimental Protocols

Detailed experimental protocols for a head-to-head comparison of BAY2927088 and lapatinib would be essential to generate robust comparative data. Below is a standard protocol for a cell viability assay that could be employed for such a study.

Cell Viability (MTT) Assay

• Cell Culture: HER2-positive breast cancer cell lines (e.g., SK-BR-3, BT-474) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Seeding: Cells are seeded into 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Drug Treatment: The following day, the culture medium is replaced with fresh medium containing serial dilutions of BAY2927088 or lapatinib (e.g., from 0.001 to 10 µM). A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for 72 hours.

• MTT Addition: After incubation, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours at 37°C.[7]

• Formazan (B1609692) Solubilization: The medium is carefully removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.[7]

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value (the concentration of the drug that inhibits cell growth by 50%) is determined by plotting the percentage of cell viability against the drug concentration and fitting the data to a sigmoidal dose-response curve.

Experimental Workflow Diagram

Caption: A typical workflow for comparing the in vitro potency of two compounds.

Comparative Analysis and Future Directions

Based on the available information, both BAY2927088 and lapatinib target the HER2 signaling pathway, a critical driver of HER2-positive breast cancer.

• Established Efficacy of Lapatinib: Lapatinib has a well-documented clinical track record and its efficacy in HER2-positive breast cancer cell lines is established. It serves as a crucial benchmark for the development of new HER2-targeted therapies.

• Potential of BAY2927088: The preclinical activity of BAY2927088 in HER2-amplified breast cancer cell lines, although not yet quantified in published literature, is a promising indicator of its potential in this setting.[6] Its high potency and selectivity, demonstrated in the context of NSCLC, suggest that it could offer a favorable therapeutic window.[4][5]

• Future Research: Direct, head-to-head preclinical studies are imperative to ascertain the relative potency and efficacy of BAY2927088 compared to lapatinib in a panel of HER2-positive breast cancer cell lines. Such studies should not only compare IC50 values but also investigate their effects on apoptosis, cell cycle progression, and the inhibition of downstream signaling proteins. Furthermore, evaluating their efficacy in lapatinib-resistant models would be of significant interest to determine if BAY2927088 can overcome acquired resistance mechanisms.

Logical Relationship Diagram

Caption: A logical comparison of the current state of data for BAY2927088 and lapatinib.

Conclusion

While lapatinib remains a standard of care and a valuable tool in the management of HER2-positive breast cancer, the emergence of novel, potent TKIs like BAY2927088 presents exciting new avenues for research. The preliminary evidence of BAY2927088's activity in HER2-amplified breast cancer cells warrants further investigation. Direct comparative studies will be crucial to delineate its potential advantages, such as increased potency or the ability to overcome resistance, which could ultimately translate into improved therapeutic options for patients with HER2-positive breast cancer.

References

• 1. What is the mechanism of Lapatinib Ditosylate Hydrate? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. Efficacy and mechanism of action of the tyrosine kinase inhibitors gefitinib, lapatinib and neratinib in the treatment of HER2-positive breast cancer: preclinical and clinical evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 4. targetedonc.com [targetedonc.com]
• 5. Bayer United States of America - Bayer Receives U.S. FDA Breakthrough Therapy Designation for BAY 2927088 for Non-Small Cell Lung Cancer Harboring HER2 Activating Mutations [bayer2019tf.q4web.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. 4.6. Cell Viability Assay [bio-protocol.org]

Confirming Sevabertinib Target Engagement in Living Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of key experimental methods to confirm the target engagement of Sevabertinib, a reversible dual inhibitor of HER2 and EGFR, in living cells. Direct confirmation of a drug binding to its intended target within a cellular context is a critical step in preclinical validation and drug development. Here, we compare common methodologies, offering supporting data from analogous HER2 inhibitors and detailed experimental protocols.

Sevabertinib's Signaling Pathway

Sevabertinib exerts its therapeutic effect by inhibiting the tyrosine kinase activity of Human Epidermal Growth Factor Receptor 2 (HER2) and, to some extent, the Epidermal Growth Factor Receptor (EGFR).[1][2][3][4] In cancer cells with activating mutations in ERBB2 (the gene encoding HER2), the HER2 protein is constitutively active, leading to uncontrolled cell proliferation and survival through downstream signaling cascades, primarily the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK pathways. Sevabertinib, by binding to the ATP-binding pocket of the HER2 kinase domain, blocks its autophosphorylation and subsequent activation of these pathways.

Caption: Sevabertinib inhibits the mutated HER2 receptor, blocking downstream signaling pathways.

Comparison of Target Engagement Methodologies

Several robust methods can be employed to confirm that a kinase inhibitor like Sevabertinib is engaging its target within a cellular environment. The choice of assay depends on the specific question, available resources, and desired throughput.

Feature	Western Blot (Phospho-HER2)	Cellular Thermal Shift Assay (CETSA)	NanoBRET™ Target Engagement Assay
Principle	Measures the inhibition of target autophosphorylation as a direct consequence of inhibitor binding.[5][6][7]	Quantifies the thermal stabilization of the target protein upon ligand binding.[8][9][10][11][12][13][14]	Measures the competitive displacement of a fluorescent tracer from a NanoLuc®-tagged target protein by the test compound using Bioluminescence Resonance Energy Transfer (BRET).[15][16][17][18][19]
Evidence Type	Indirect (functional consequence of binding)	Direct (biophysical evidence of binding)	Direct (biophysical evidence of binding)
Cell State	Lysed cells	Intact or lysed cells	Intact, living cells
Throughput	Low to Medium	Low to Medium (WB), High (immunoassay)	High
Quantitative Data	Semi-quantitative (IC50 for phosphorylation inhibition)	Qualitative (shift) or Quantitative (EC50 for stabilization)	Quantitative (IC50 for target occupancy, residence time)
Key Advantage	Directly measures the intended functional outcome of the inhibitor.	Label-free and can be performed on endogenous proteins.[11]	Real-time measurement in living cells provides high sensitivity and quantitative affinity data.[17]
Key Limitation	Does not directly measure binding; assumes phosphorylation decrease is due to target engagement.	Can be technically challenging and may not be suitable for all membrane proteins.[8]	Requires genetic modification of cells to express the fusion protein.

Experimental Protocols

Western Blot for Inhibition of HER2 Phosphorylation

This method provides functional evidence of target engagement by measuring the reduction in autophosphorylation of HER2 and downstream signaling proteins like AKT and ERK upon treatment with Sevabertinib.

Caption: Standard workflow for Western blot analysis of p-HER2 after inhibitor treatment.

Protocol:

• Cell Culture and Treatment:

  • Culture HER2-positive cancer cell lines (e.g., SK-BR-3, BT-474) to 70-80% confluency.

  • Treat cells with increasing concentrations of Sevabertinib (e.g., 0, 10, 50, 100, 500 nM) for a specified time (e.g., 2-4 hours). Include a vehicle-only (DMSO) control.

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Clarify lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification and Sample Preparation:

  • Determine protein concentration using a BCA or Bradford assay.

  • Normalize protein concentrations for all samples. Prepare samples for SDS-PAGE by adding Laemmli buffer and boiling for 5 minutes.[12]

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein onto a polyacrylamide gel and perform electrophoresis.

  • Transfer proteins to a PVDF membrane.[12]

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate with primary antibodies overnight at 4°C (e.g., anti-p-HER2 (Tyr1248), anti-total HER2, anti-p-AKT (Ser473), anti-total AKT, and a loading control like β-actin).[7]

  • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect bands using a chemiluminescent substrate and an imaging system.[6]

• Data Analysis:

  • Quantify band intensities. Normalize the phosphorylated protein signal to the total protein signal for each target. A dose-dependent decrease in the p-HER2/total HER2 ratio confirms target engagement.

Supporting Data (Analogous Compounds): Studies with other HER2 TKIs like Poziotinib have demonstrated a clear dose-dependent inhibition of HER2 and downstream AKT phosphorylation in HER2-mutant cell lines, confirming on-target activity.[20][21][22][23][24]

Cellular Thermal Shift Assay (CETSA®)

CETSA provides direct evidence of target engagement by measuring the increased thermal stability of a protein when bound to a ligand.[11]

Caption: Workflow for a CETSA experiment to determine target engagement.

Protocol:

• Cell Treatment:

  • Treat intact cells with Sevabertinib at a fixed concentration (e.g., 10x the expected IC50) or a vehicle control for 1-2 hours.

• Heating Step:

  • Harvest and resuspend cells in PBS.

  • Aliquot cell suspensions into PCR tubes and heat them across a temperature gradient (e.g., 40°C to 65°C) for 3 minutes, followed by cooling for 3 minutes.[13][14]

• Lysis and Separation:

  • Lyse cells using freeze-thaw cycles.

  • Centrifuge at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet denatured, aggregated proteins.[13][14]

• Analysis of Soluble Fraction:

  • Collect the supernatant containing the soluble protein fraction.

  • Analyze the amount of soluble HER2 at each temperature point using Western blotting, as described in the previous section.

• Data Analysis:

  • Quantify the HER2 band intensity for each temperature and treatment condition.

  • Normalize the intensity to the lowest temperature point for each group.

  • Plot normalized intensity versus temperature to generate "melt curves." A rightward shift in the melt curve for Sevabertinib-treated cells compared to the vehicle control indicates thermal stabilization of HER2, confirming direct target engagement.

NanoBRET™ Target Engagement Assay

This assay provides a highly sensitive and quantitative measure of compound binding to a target protein in living cells.

Caption: Workflow for the NanoBRET™ Target Engagement Assay.

Protocol:

• Cell Preparation:

  • Transfect HEK293 cells (or another suitable cell line) with a plasmid encoding a HER2-NanoLuc® fusion protein. Culture for 18-24 hours to allow for protein expression.[15]

• Assay Setup:

  • Harvest and plate the transfected cells in a white, 96- or 384-well assay plate.

  • Add the NanoBRET® tracer, a cell-permeable fluorescent ligand that binds to HER2, to the cells.

  • Add serial dilutions of Sevabertinib to the wells.

• Signal Detection:

  • Equilibrate the plate for 2 hours at 37°C.[15]

  • Add the Nano-Glo® substrate, which is catalyzed by NanoLuc® to produce a luminescent signal (donor emission).

  • If the tracer is bound to the HER2-NanoLuc® fusion, the energy from the luminescence is transferred to the fluorescent tracer, which then emits light at a different wavelength (acceptor emission).

  • Measure both donor and acceptor emission signals using a plate reader.

• Data Analysis:

  • Calculate the BRET ratio (acceptor emission / donor emission).

  • As Sevabertinib displaces the tracer from HER2, the BRET ratio will decrease in a dose-dependent manner.

  • Plot the BRET ratio against the concentration of Sevabertinib to determine the IC50 value, which represents the concentration of the compound required to occupy 50% of the target protein in living cells.

This guide provides a framework for the rigorous validation of Sevabertinib's target engagement in a cellular context, a crucial step for understanding its mechanism of action and advancing its development. While direct published data for Sevabertinib using all these methods is limited, the described protocols represent the industry-standard approaches for confirming target engagement of kinase inhibitors.

References

• 1. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer. | Broad Institute [broadinstitute.org]
• 2. oncodaily.com [oncodaily.com]
• 3. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. esmo.org [esmo.org]
• 5. benchchem.com [benchchem.com]
• 6. Western Blot Analysis of Lapatinib-Mediated Inhibition of the Epidermal Growth Factor Receptor 2 (HER2) Pathway in Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Molecular analysis of HER2 signaling in human breast cancer by functional protein pathway activation mapping - PMC [pmc.ncbi.nlm.nih.gov]
• 8. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 9. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 10. elrig.org [elrig.org]
• 11. pelagobio.com [pelagobio.com]
• 12. benchchem.com [benchchem.com]
• 13. The cellular thermal shift assay for evaluating drug target interactions in cells | Springer Nature Experiments [experiments.springernature.com]
• 14. scispace.com [scispace.com]
• 15. eubopen.org [eubopen.org]
• 16. NanoBRET® Target Engagement Intracellular Kinase Assay, Adherent Format, Technical Manual [worldwide.promega.com]
• 17. protocols.io [protocols.io]
• 18. NanoBRET™ Target Engagement Intracellular BET BRD Assay Protocol [worldwide.promega.com]
• 19. promega.com [promega.com]
• 20. researchgate.net [researchgate.net]
• 21. Poziotinib Inhibits HER2-Mutant–Driven Therapeutic Resistance and Multiorgan Metastasis in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 23. Poziotinib Inhibits HER2-Mutant-Driven Therapeutic Resistance and Multiorgan Metastasis in Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]

Navigating the Complex Landscape of HER2-Mutant Non-Small Cell Lung Cancer: A Comparative Guide to Sevabertinib and its Alternatives in Tumors with Co-Occurring Mutations

For Immediate Release

[CITY, State] – December 10, 2025 – As the therapeutic landscape for non-small cell lung cancer (NSCLC) becomes increasingly nuanced, a new comprehensive guide offers researchers, scientists, and drug development professionals a detailed comparison of Sevabertinib's efficacy against alternative treatments in HER2-mutant tumors, particularly those with co-occurring genetic alterations. This publication provides a critical analysis of available clinical trial data, experimental protocols, and visual representations of molecular pathways to inform future research and clinical strategies.

Sevabertinib, a potent and reversible tyrosine kinase inhibitor (TKI) targeting HER2 and EGFR, has demonstrated significant antitumor activity in patients with HER2-mutant NSCLC. However, the presence of co-occurring mutations, such as TP53, can influence treatment outcomes. This guide delves into the clinical data from the pivotal SOHO-01 trial for Sevabertinib and compares it with data from trials of key alternatives, including the antibody-drug conjugate (ADC) trastuzumab deruxtecan (B607063) (T-DXd) and other TKIs like zongertinib (B10856216) and poziotinib (B1662824).

Comparative Efficacy in HER2-Mutant NSCLC

The following tables summarize the efficacy of Sevabertinib and its alternatives based on reported clinical trial data.

Table 1: Efficacy of Sevabertinib in HER2-Mutant NSCLC (SOHO-01 Trial)

Patient Cohort	Objective Response Rate (ORR)	Median Duration of Response (DoR)	Median Progression-Free Survival (PFS)
Cohort D (Pretreated, HER2-targeted therapy-naïve)	64% (95% CI, 53-75)	9.2 months (95% CI, 6.3-13.5)	8.3 months (95% CI, 6.9-12.3)
Cohort E (Pretreated with HER2-directed ADCs)	38% (95% CI, 25-52)	8.5 months	5.5 months
Cohort F (Treatment-naïve)	71% (95% CI, 59-81)	11.0 months	Not Reached

Table 2: Efficacy of Trastuzumab Deruxtecan in Previously Treated HER2-Mutant NSCLC (DESTINY-Lung01 & DESTINY-Lung02 Trials)

Trial (Dosage)	Objective Response Rate (ORR)	Median Duration of Response (DoR)	Median Progression-Free Survival (PFS)
DESTINY-Lung01 (6.4 mg/kg)	55% (95% CI, 44-65)	9.3 months (95% CI, 5.7-14.7)	8.2 months (95% CI, 6.0-11.9)
DESTINY-Lung02 (5.4 mg/kg)	58% (95% CI, 43-71)	8.7 months (95% CI, 7.1-NE)	Not Reported in Snippet

Table 3: Efficacy of Zongertinib and Poziotinib in HER2-Mutant NSCLC

Drug (Trial)	Patient Population	Objective Response Rate (ORR)	Median Duration of Response (DoR)	Median Progression-Free Survival (PFS)
Zongertinib (Beamion LUNG-1)	Previously Treated	71%	14.1 months	12.4 months
Poziotinib (ZENITH20, Cohort 2)	Previously Treated (HER2 exon 20 insertions)	27.8% (95% CI, 18.9-38.2)	5.1 months (95% CI, 4.2-5.5)	5.5 months (95% CI, 3.9-5.8)

Impact of Co-occurring Mutations

A critical aspect of this guide is the analysis of treatment efficacy in the context of co-occurring mutations. The SOHO-01 trial provided specific data on the impact of TP53 co-mutations on Sevabertinib's performance.

Table 4: Efficacy of Sevabertinib in HER2-Mutant NSCLC with and without TP53 Co-mutations (SOHO-01 Trial)

TP53 Co-mutation Status	Median Progression-Free Survival (PFS)
With TP53 co-mutation	5.3 months (95% CI, 2.7-8.1)
Without TP53 co-mutation	12.3 months (95% CI, 6.7-18.4)

Notably, there is a lack of publicly available data from the DESTINY-Lung01/02 and Beamion LUNG-1 trials specifically detailing the efficacy of trastuzumab deruxtecan and zongertinib in HER2-mutant NSCLC patients with co-occurring TP53 mutations. This represents a significant data gap and an area for future investigation to allow for a more direct comparison of these agents in this challenging patient subgroup.

The ZENITH20 trial of poziotinib did not report on the impact of TP53 co-mutations but did provide a breakdown of efficacy based on the specific type of HER2 exon 20 insertion mutation.

Signaling Pathways and Experimental Workflows

To provide a deeper understanding of the mechanisms of action and the methodologies used in these pivotal trials, this guide includes detailed diagrams generated using the DOT language.

Caption: Simplified HER2 signaling pathway and the inhibitory action of Sevabertinib.

Caption: Generalized workflow for the clinical trials discussed in this guide.

Experimental Protocols

A detailed understanding of the methodologies employed in clinical trials is paramount for the critical appraisal of their outcomes. Below are summaries of the experimental protocols for the key trials discussed.

SOHO-01 (Sevabertinib)

• Study Design: An open-label, multicenter, multicohort, phase I/II study.

• Patient Population: Patients with locally advanced or metastatic NSCLC with activating HER2 mutations. Cohorts were defined by prior treatment history, including treatment-naïve, previously treated without HER2-targeted therapy, and previously treated with HER2-directed ADCs.

• Intervention: Sevabertinib administered orally at a dose of 20 mg twice daily.

• Primary Endpoint: Objective Response Rate (ORR) assessed by blinded independent central review.

• Secondary Endpoints: Duration of Response (DoR) and Progression-Free Survival (PFS).

• Tumor Assessments: Conducted at baseline and every 6 weeks for the first 48 weeks, and every 8 weeks thereafter, according to Response Evaluation Criteria in Solid Tumors version 1.1 (RECIST v1.1).

• Safety Assessments: Monitored throughout the study, with adverse events graded according to the National Cancer Institute Common Terminology Criteria for Adverse Events (CTCAE) version 5.0.

DESTINY-Lung01 (Trastuzumab Deruxtecan)

• Study Design: A multicenter, international, open-label, phase II study.

• Patient Population: Patients with metastatic HER2-mutant NSCLC that was refractory to standard treatment.

• Intervention: Trastuzumab deruxtecan administered intravenously at a dose of 6.4 mg per kilogram of body weight every 3 weeks.

• Primary Outcome: Objective Response Rate (ORR) as assessed by independent central review.

• Secondary Outcomes: Duration of Response (DoR), Progression-Free Survival (PFS), overall survival, and safety.

• Tumor Assessments: Performed at baseline and every 6 weeks thereafter.

• Biomarker Analysis: Assessment of HER2 alterations.

Beamion LUNG-1 (Zongertinib)

• Study Design: A phase Ia/Ib, first-in-human, open-label study.

• Patient Population: Phase Ib included patients with HER2-mutant advanced or metastatic NSCLC.

• Intervention: Zongertinib administered orally once daily. The recommended phase 2 dose was determined to be 120 mg.

• Primary Endpoint (Phase Ib): Objective Response Rate (ORR) per RECIST v1.1 by central independent review.

• Secondary Endpoints: Duration of Response (DoR) and Progression-Free Survival (PFS).

ZENITH20 (Poziotinib)

• Study Design: A phase II, multicenter, multicohort, open-label study.

• Patient Population: Cohort 2 included previously treated patients with advanced or metastatic NSCLC with HER2 exon 20 insertions.

• Intervention: Poziotinib administered orally at 16 mg once daily.

• Primary Endpoint: Objective Response Rate (ORR) evaluated by independent review committee (RECIST v1.1).

• Secondary Outcome Measures: Disease control rate, duration of response, progression-free survival, and safety and tolerability.

This comparative guide underscores the significant progress made in the treatment of HER2-mutant NSCLC. While Sevabertinib shows promising efficacy, particularly in treatment-naïve patients and those with specific HER2 mutations, the impact of co-occurring mutations like TP53 highlights the need for personalized treatment strategies. Further research, especially direct comparative trials and deeper investigation into the efficacy of all available agents in molecularly defined subgroups, is crucial to optimize outcomes for this patient population.

Disclaimer: This guide is intended for informational purposes for a scientific audience and is not a substitute for professional medical advice.

Sevabertinib vs. Standard of Care: A Preclinical Benchmarking Guide for HER2-Mutant NSCLC

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Sevabertinib (formerly BAY 2927088), a novel kinase inhibitor, against the standard of care in preclinical models of non-small cell lung cancer (NSCLC). The data presented is compiled from published studies and conference abstracts, offering a summary of the preclinical evidence that supported the clinical development of Sevabertinib for NSCLC with HER2 (ERBB2) tyrosine kinase domain (TKD) activating mutations.

Executive Summary

Mechanism of Action: Dual Inhibition of HER2/EGFR Signaling

Sevabertinib functions as a dual inhibitor of HER2 and EGFR.[5] In cancer cells with activating HER2 mutations, the HER2 receptor is constitutively active, leading to uncontrolled cell proliferation and survival through downstream pathways like PI3K/AKT and MAPK. Sevabertinib binds to the kinase domain of the HER2 receptor, blocking its phosphorylation and interrupting these downstream signals.[5] It is also highly active against EGFR mutations, including exon 20 insertions, while demonstrating significant selectivity over wild-type EGFR, which is expected to result in a more favorable safety profile compared to less selective TKIs.[4][9]

Caption: Sevabertinib's dual inhibition of mutant HER2/EGFR pathways.

Data Presentation: Preclinical Performance

The following tables summarize the reported preclinical performance of Sevabertinib. Detailed head-to-head comparative data against standard-of-care agents is contained within the primary literature, notably Siegel F, et al. Cancer Discov. 2025.[5]

Table 1: In Vitro Cellular Activity of Sevabertinib

This table highlights the potent cellular activity of Sevabertinib against key NSCLC-associated mutations in Ba/F3 cellular models. The high selectivity for mutant EGFR over wild-type is a key feature.

Cell Line Model	Target Mutation	Sevabertinib IC50 (nM)	Comparator IC50 (nM)	Selectivity vs. WT EGFR	Data Source
Ba/F3	EGFR exon 19 del	0.16	Data not available in abstract	>1000-fold	[4]
Ba/F3	EGFR L858R	0.52	Data not available in abstract	>1000-fold	[4]
Ba/F3	EGFR exon 20 ins	Potent (value not specified)	Data not available in abstract	~40-fold	[4]
Ba/F3	Wild-Type (WT) EGFR	221	Data not available in abstract	-	[4]

Note: IC50 values for direct comparators like Afatinib or Trastuzumab deruxtecan (B607063) under the same experimental conditions are detailed in the primary scientific literature.

Table 2: In Vivo Antitumor Activity in Xenograft Models

Sevabertinib demonstrated significant, dose-dependent tumor growth inhibition in multiple patient-derived xenograft (PDX) models of NSCLC harboring HER2 and EGFR mutations.

Model Type	Mutation Profile	Treatment	Key Outcome	Data Source
PDX Model	EGFR exon 20 insertion	Sevabertinib	Strong, dose-dependent tumor growth inhibition.	[4][6][10]
PDX Model	EGFR C797S resistance	Sevabertinib	Maintained potent activity and inhibited tumor growth.	[4][6]
Xenograft Models	HER2 alterations	Sevabertinib	Demonstrated significant antitumor activity.	[1][3]
Xenograft Models	NRG1 fusion	Sevabertinib	Showed activity in this HER3-ligand dependent model.	[1][11]

Note: Direct comparative efficacy data (e.g., tumor growth inhibition percentages) against standard-of-care arms in these specific models is available in the full publication by Siegel F, et al.[1][3]

Experimental Protocols

The detailed protocols for the definitive preclinical studies are available in the cited primary literature.[1] Below are generalized methodologies representative of the experiments conducted.

In Vitro Cell Proliferation Assay

• Cell Lines: A panel of NSCLC cell lines and engineered Ba/F3 cells expressing various HER2 and EGFR mutations (e.g., HER2 exon 20 insertions, EGFR exon 19 del, L858R, C797S) and wild-type controls were used.

• Treatment: Cells were seeded in 96-well plates and treated with a dose-response curve of Sevabertinib and relevant comparator agents (e.g., Afatinib, Docetaxel) for 72-96 hours.

• Analysis: Cell viability was assessed using a colorimetric assay (e.g., CellTiter-Glo®). The half-maximal inhibitory concentration (IC50) values were calculated using non-linear regression analysis from the dose-response curves. Each experiment was typically performed in triplicate.

In Vivo Xenograft Studies

• Animal Models: Immunocompromised mice (e.g., NOD-SCID or athymic nude mice) were used. Patient-derived tumor fragments or cultured cancer cells harboring specific HER2 or EGFR mutations were subcutaneously implanted.

• Treatment: Once tumors reached a specified volume (e.g., 150-200 mm³), mice were randomized into treatment groups: vehicle control, Sevabertinib (administered orally, daily), and standard-of-care comparator (e.g., chemotherapy via intravenous injection or another oral TKI).

• Analysis: Tumor volume and body weight were measured two to three times weekly. The primary endpoint was tumor growth inhibition (TGI). At the end of the study, tumors were often excised for pharmacodynamic analysis (e.g., Western blot for p-HER2).

Caption: Generalized workflow for preclinical evaluation of Sevabertinib.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. bayer.com [bayer.com]
• 3. Broad-Bayer collaboration leads to drug candidate for a hard-to-treat type of lung cancer | Broad Institute [broadinstitute.org]
• 4. Preclinical characterization of BAY-2927088 in models of EGFR mutant NSCLC | BioWorld [bioworld.com]
• 5. go.drugbank.com [go.drugbank.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. discovery.researcher.life [discovery.researcher.life]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Sevabertinib: A Procedural Guide

For researchers, scientists, and drug development professionals, ensuring the proper disposal of investigational drugs like Sevabertinib is a critical component of laboratory safety and regulatory compliance. This guide provides essential, step-by-step logistical information for the safe handling and disposal of Sevabertinib, grounded in established safety protocols for investigational and chemotherapeutic agents.

A Safety Data Sheet (SDS) for Sevabertinib indicates that the substance is not classified as hazardous according to the Globally Harmonized System (GHS).[1] It has low health, fire, and reactivity ratings under both NFPA and HMIS systems.[1] The SDS suggests that smaller quantities may be disposed of with household waste; however, it critically notes that all disposal must be conducted in accordance with official regulations.[1] Given its status as an investigational drug used in oncology, treating it with a higher level of caution is prudent.

General Disposal Principles for Investigational Drugs

All unused or expired investigational medications should be destroyed in line with federal guidelines, such as the Resource Conservation and Recovery Act (RCRA), and any standards set by industry sponsors.[2] It is imperative to consult with your institution's Environmental Health and Safety (EHS) department to determine if the medication is classified as a hazardous waste and to ensure adherence to all local, state, and federal regulations.[2][3]

Step-by-Step Disposal Protocol for Sevabertinib

The following protocol outlines a comprehensive approach to the disposal of Sevabertinib, integrating general best practices for investigational drug waste management.

1. Personnel Training and Personal Protective Equipment (PPE)

• All laboratory personnel responsible for handling chemical waste must be current with institutional Chemical Waste Management training.[4]

• When handling Sevabertinib for disposal, appropriate PPE should be worn. This includes double chemotherapy gloves, a solid-front barrier gown, and safety goggles or a full-face shield.[3]

2. Waste Segregation and Container Selection

• Do not mix Sevabertinib waste with other laboratory wastes.[3]

• Select a compatible container (e.g., glass or plastic) based on the physical state of the substance (solid or liquid).[4]

• For full, partially full, or empty vials and ampules, a designated hazardous waste container should be used.[5] Many institutions utilize specific containers for chemotherapeutic or antineoplastic waste, which are often color-coded (e.g., yellow or black).[3][6][7]

• Substances in their original containers, such as syringes, vials, or bottles, can often be disposed of "as is" without being emptied.[4]

3. Labeling of Waste Containers

• Properly label the hazardous waste container. Use only the official HAZARDOUS WASTE labels provided by your EHS department.[4]

• The label must be completed with the following information:

  • Principal Investigator's (PI) name

  • Storage location (building and room number)

  • Contact phone number for the research team

  • The full chemical name ("Sevabertinib") and concentration/percentage.[4]

4. Storage in a Satellite Accumulation Area (SAA)

• Store the properly labeled waste container in a designated Satellite Accumulation Area (SAA).[4]

• An SAA can be a designated space in a locked cabinet or a secondary containment tub with a lid.[4]

• The SAA must be registered with the EHS department.[4]

• The research team must conduct and document weekly inspections of each container in the SAA.[4]

5. Arranging for Final Disposal

• To initiate the disposal process, a completed Chemical Waste Disposal Request Form must be submitted to your institution's EHS department.[4]

• EHS will then arrange for the pickup of the waste by an approved environmental management vendor for incineration.[2][5]

The workflow for the proper disposal of Sevabertinib is illustrated in the diagram below.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 3. web.uri.edu [web.uri.edu]
• 4. research.cuanschutz.edu [research.cuanschutz.edu]
• 5. medicalcenter.virginia.edu [medicalcenter.virginia.edu]
• 6. swslhd.health.nsw.gov.au [swslhd.health.nsw.gov.au]
• 7. safety.pitt.edu [safety.pitt.edu]

Safeguarding Researchers: A Comprehensive Guide to Personal Protective Equipment for Handling Sevabertinib

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Sevabertinib. Given the potent nature of this active pharmaceutical ingredient (API), a rigorous adherence to safety protocols is paramount to ensure personnel safety and prevent contamination. This guide offers procedural, step-by-step guidance on the selection and use of Personal Protective Equipment (PPE), as well as operational and disposal plans.

While a Safety Data Sheet (SDS) for research-grade Sevabertinib may indicate it is not classified as hazardous under the Globally Harmonized System (GHS), the prescribing information for the FDA-approved drug containing Sevabertinib, HYRNUO®, highlights significant health risks. These include, but are not limited to, diarrhea, hepatotoxicity, interstitial lung disease/pneumonitis, ocular toxicity, pancreatic enzyme elevation, and embryo-fetal toxicity. Therefore, it is imperative to treat Sevabertinib as a potent and hazardous compound in a laboratory setting.

Core Principles for Handling Potent Compounds

The handling of potent pharmaceutical compounds like Sevabertinib is governed by the principle of minimizing exposure. This is achieved through a combination of engineering controls, administrative controls, and personal protective equipment.

• Engineering Controls: These are the first line of defense and include the use of containment systems such as chemical fume hoods, biological safety cabinets, or glove box isolators. All procedures that may generate dust or aerosols of Sevabertinib must be performed within these controlled environments.

• Administrative Controls: These include establishing written standard operating procedures (SOPs), providing comprehensive training to all personnel handling the compound, and restricting access to areas where Sevabertinib is handled.

• Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and the hazardous substance. The selection of appropriate PPE is critical and must be based on a thorough risk assessment of the specific procedures being performed.

Recommended Personal Protective Equipment (PPE) for Handling Sevabertinib

The following table summarizes the recommended PPE for various laboratory activities involving Sevabertinib. This guidance is based on a conservative approach to risk, treating Sevabertinib as a potent compound.

Activity	Minimum PPE Requirements	Enhanced Precautions (for higher risk procedures)
Weighing and Aliquoting (Solid)	- Disposable Gown/Lab Coat- Double Nitrile Gloves- Safety Glasses with Side Shields- N95 Respirator	- Use of a ventilated balance enclosure or powder containment hood.- Disposable sleeves.- Face shield in addition to safety glasses.
Preparing Solutions (Dissolving)	- Disposable Gown/Lab Coat- Double Nitrile Gloves- Safety Glasses with Side Shields- Chemical-resistant Apron	- Work within a certified chemical fume hood.- Disposable sleeves.- Face shield.
Cell Culture and In Vitro Assays	- Disposable Gown/Lab Coat- Nitrile Gloves- Safety Glasses	- Work within a biological safety cabinet.- Change gloves immediately if contaminated.
Animal Dosing and Handling	- Disposable Gown/Lab Coat- Double Nitrile Gloves- Safety Glasses with Side Shields- N95 Respirator	- Use of a ventilated animal changing station.- Disposable sleeves.- Face shield.
Waste Disposal	- Disposable Gown/Lab Coat- Heavy-duty Nitrile Gloves- Safety Goggles	- Handling of sharps should be done with appropriate tools to avoid punctures.

Experimental Protocols: Donning and Doffing of PPE

Proper technique in putting on (donning) and taking off (doffing) PPE is critical to prevent contamination.

Donning Sequence:

• Gown: Select the correct size and fasten securely.

• Respirator: If required, perform a seal check.

• Goggles/Face Shield: Adjust for a secure fit.

• Gloves: Put on the first pair of gloves, extending them over the gown's cuffs. Put on the second pair of gloves over the first.

Doffing Sequence (to be performed in a designated area):

• Outer Gloves: Remove the outer pair of gloves, turning them inside out.

• Gown and Inner Gloves: Remove the gown by rolling it down and away from the body, turning it inside out. As the gown is removed, peel off the inner gloves at the same time, such that the gloves end up inside the rolled-up gown.

• Goggles/Face Shield: Remove from the back of the head.

• Respirator: Remove from the back of the head.

• Hand Hygiene: Wash hands thoroughly with soap and water.

Disposal Plan

All disposable PPE and other materials contaminated with Sevabertinib are considered hazardous waste.

• Solid Waste: All contaminated solid waste (gloves, gowns, pipette tips, etc.) must be placed in a designated, sealed hazardous waste container.

• Liquid Waste: Aqueous waste containing Sevabertinib should be collected in a clearly labeled, sealed hazardous waste container.

• Sharps: Needles, syringes, and other sharps must be disposed of in a designated sharps container.

• Decontamination: All work surfaces and equipment must be decontaminated after handling Sevabertinib. A validated cleaning procedure should be in place.

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment when handling Sevabertinib.

Caption: Workflow for Sevabertinib Handling and PPE Selection.